2,6-Octadiene-4,5-diol

• CAS: 4486-59-3

Core Science & Biosynthesis

An In-depth Technical Guide to the Formation of 2,6-Octadiene-4,5-diol: Mechanisms and Synthetic Protocols

Introduction

For researchers, scientists, and professionals in drug development, a deep understanding of the synthesis of novel diol structures is paramount. These vicinal diols are valuable synthons and can be precursors to a wide array of more complex molecules. This guide provides an in-depth technical exploration of the formation of 2,6-octadiene-4,5-diol, a molecule with potential applications in polymer chemistry and as a building block in organic synthesis. While direct literature on the synthesis of this specific diol is sparse, this guide will focus on the most chemically sound and mechanistically understood pathway for its formation: the pinacol coupling of crotonaldehyde. We will delve into the underlying mechanisms, provide a detailed experimental protocol, and discuss the critical parameters that influence the reaction's outcome.

Proposed Primary Synthetic Route: Pinacol Coupling of Crotonaldehyde

The most direct and logical approach to the synthesis of 2,6-octadiene-4,5-diol is through the reductive homocoupling of crotonaldehyde (but-2-enal). This reaction falls under the category of pinacol coupling, a classic carbon-carbon bond-forming reaction that produces a vicinal diol from two carbonyl compounds.[1] The overall transformation is as follows:

Figure 1: Proposed Synthesis of 2,6-Octadiene-4,5-diol via Pinacol Coupling of Crotonaldehyde

Caption: Overall reaction scheme for the synthesis of 2,6-octadiene-4,5-diol.

This method is advantageous due to the ready availability of the starting material and the well-established nature of the pinacol coupling reaction. The reaction proceeds via a radical mechanism, initiated by a one-electron transfer from a reducing agent to the carbonyl group of crotonaldehyde.

Mechanistic Deep Dive: The Pinacol Coupling Pathway

The formation of 2,6-octadiene-4,5-diol from crotonaldehyde via pinacol coupling can be dissected into several key mechanistic steps. Understanding these steps is crucial for optimizing reaction conditions and controlling the stereochemical outcome.

• Formation of the Ketyl Radical Anion: The reaction is initiated by a single electron transfer (SET) from a reducing agent, such as magnesium or zinc, to the carbonyl group of crotonaldehyde.[1] This generates a ketyl radical anion, a highly reactive intermediate.

• Radical Coupling: Two of these ketyl radical anions then dimerize, forming a carbon-carbon bond between the two original carbonyl carbons. This results in the formation of a dianion intermediate, specifically an enolate.

• Protonation: The final step involves the addition of a proton source, typically water or a mild acid, to protonate the two alkoxide groups of the dianion, yielding the final product, 2,6-octadiene-4,5-diol.

Figure 2: Detailed Mechanism of Pinacol Coupling for 2,6-Octadiene-4,5-diol Formation

Caption: The key steps in the formation of 2,6-octadiene-4,5-diol via pinacol coupling.

Stereochemical Considerations

The pinacol coupling of crotonaldehyde will produce a mixture of diastereomers: the dl (racemic) and meso forms of 2,6-octadiene-4,5-diol. The ratio of these diastereomers can be influenced by the choice of reducing agent, solvent, and temperature. For many applications, separation of these isomers may be necessary, typically achieved through chromatography.

Experimental Protocol: A Self-Validating System

The following protocol is a robust starting point for the synthesis of 2,6-octadiene-4,5-diol, based on established procedures for pinacol coupling reactions.[2]

Materials and Reagents:

Reagent	Molar Mass ( g/mol )	Quantity	Moles
Crotonaldehyde	70.09	14.02 g	0.20
Magnesium turnings	24.31	5.35 g	0.22
Mercuric chloride	271.5	0.54 g	0.002
Anhydrous Benzene	78.11	200 mL	-
Distilled Water	18.02	50 mL	-

Procedure:

• Apparatus Setup: A 500 mL three-necked round-bottom flask is equipped with a mechanical stirrer, a reflux condenser, and a dropping funnel. The entire apparatus should be flame-dried under an inert atmosphere (e.g., nitrogen or argon) and allowed to cool to room temperature.

• Magnesium Amalgamation: The magnesium turnings and mercuric chloride are added to the reaction flask. The flask is gently swirled to ensure the mercuric chloride coats the magnesium. This step is crucial for activating the magnesium surface.

• Initiation of Reaction: A solution of crotonaldehyde in 100 mL of anhydrous benzene is prepared and transferred to the dropping funnel. A small portion of this solution (approx. 10 mL) is added to the magnesium amalgam. The reaction mixture is gently warmed to initiate the reaction, which is indicated by the formation of a grayish precipitate.

• Addition of Crotonaldehyde: Once the reaction has started, the remaining crotonaldehyde solution is added dropwise over a period of 1-2 hours, maintaining a gentle reflux.

• Reaction Completion and Quenching: After the addition is complete, the reaction mixture is refluxed for an additional 2-3 hours to ensure complete consumption of the starting material. The reaction is then cooled in an ice bath and quenched by the slow addition of 50 mL of distilled water.

• Workup and Purification: The resulting mixture is filtered to remove the magnesium salts. The organic layer is separated, washed with brine, and dried over anhydrous sodium sulfate. The solvent is removed under reduced pressure to yield the crude product.

• Purification: The crude 2,6-octadiene-4,5-diol can be purified by column chromatography on silica gel using a mixture of hexane and ethyl acetate as the eluent.

Anticipated Results and Characterization

The pinacol coupling of crotonaldehyde is expected to produce 2,6-octadiene-4,5-diol in moderate to good yields (typically 40-60% for similar reactions). The product will be a mixture of diastereomers. Characterization of the product can be performed using standard analytical techniques:

• ¹H and ¹³C NMR Spectroscopy: To confirm the structure and determine the diastereomeric ratio.

• Infrared (IR) Spectroscopy: To identify the presence of the hydroxyl (-OH) groups and the carbon-carbon double bonds (C=C).

• Mass Spectrometry (MS): To determine the molecular weight of the product.

Alternative Synthetic Strategies and Their Mechanisms

While pinacol coupling is the most direct route, other potential, albeit more complex, methods for the synthesis of 2,6-octadiene-4,5-diol exist.

Dimerization of Butadiene Derivatives

The telomerization of 1,3-butadiene with water, catalyzed by palladium complexes, is known to produce 2,7-octadien-1-ol.[3] A subsequent selective dihydroxylation of the internal double bond could theoretically yield a constitutional isomer, 2,7-octadiene-1,5-diol. While not the target molecule, this highlights the potential of butadiene dimerization chemistry in constructing the C8 backbone.

From Allenic Alcohols

The reductive dimerization of an allenic alcohol like 2,3-butadien-1-ol could be envisioned, although this is a less common transformation.[4][5] The mechanism would likely involve the formation of radical species and their subsequent coupling.

Figure 3: Conceptual Overview of Alternative Synthetic Pathways

Caption: High-level representation of alternative, less direct synthetic strategies.

Conclusion

The synthesis of 2,6-octadiene-4,5-diol is most practicably achieved through the pinacol coupling of crotonaldehyde. This in-depth guide has elucidated the mechanistic underpinnings of this transformation, provided a detailed and robust experimental protocol, and discussed the key considerations for a successful synthesis. For researchers in organic synthesis and drug development, a thorough understanding of such fundamental C-C bond-forming reactions and their mechanisms is indispensable for the rational design and synthesis of novel molecular architectures. The principles outlined herein provide a solid foundation for the practical synthesis of 2,6-octadiene-4,5-diol and related vicinal diols.

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Foreword: Stability as a Cornerstone of Pharmaceutical Development

An In-depth Technical Guide to the Thermodynamic Stability of 2,6-Octadiene-4,5-diol Isomers

In the landscape of drug discovery and development, the seemingly subtle differences between molecular isomers can have profound consequences. The specific three-dimensional arrangement of atoms dictates a molecule's interaction with biological targets, its metabolic fate, and its physicochemical properties. Thermodynamic stability, a measure of an isomer's intrinsic energy state, is a critical parameter that influences everything from the preferred synthetic routes to the shelf-life and bioavailability of an active pharmaceutical ingredient (API). A comprehensive understanding of the relative stabilities of a drug candidate's isomers is not merely an academic exercise; it is a prerequisite for robust process development, formulation design, and regulatory compliance.

This guide provides a deep dive into the thermodynamic stability of the isomers of 2,6-octadiene-4,5-diol, a molecule featuring both geometric and stereochemical diversity. As Senior Application Scientists, our goal is to move beyond mere data reporting and provide a causal framework for understanding why certain isomers are more stable than others. We will explore the underlying principles, detail both computational and experimental validation workflows, and synthesize this information into a predictive stability hierarchy.

Chapter 1: The Isomeric Landscape of 2,6-Octadiene-4,5-diol

The structure of 2,6-octadiene-4,5-diol presents multiple sources of isomerism, leading to a complex family of related, yet distinct, molecules. The primary sources are:

• Geometric Isomerism: Restricted rotation around the carbon-carbon double bonds at positions C2 and C6 allows for E (trans) and Z (cis) configurations.

• Stereoisomerism: The adjacent hydroxyl groups at C4 and C5 create two chiral centers, leading to diastereomers and enantiomers.

These sources combine to generate a significant number of unique isomers. The logical relationship between these isomeric forms is illustrated below.

Caption: Classification of 2,6-octadiene-4,5-diol isomers.

For clarity, this guide will focus on the most distinct parent structures, as the enantiomeric pairs (e.g., (4R,5R) and (4S,5S)) will have identical thermodynamic stabilities. The key comparisons are between geometric isomers and diastereomers.

Isomer Type	Structural Feature	Key Isomers for Comparison
Geometric	Configuration at C2 and C6 double bonds	(2E,6E), (2E,6Z), (2Z,6Z)
Diastereomers	Relative stereochemistry at C4 and C5	syn (e.g., 4R,5S) vs. anti (e.g., 4R,5R)

Chapter 2: Foundational Principles Governing Isomer Stability

The overall thermodynamic stability of any given isomer of 2,6-octadiene-4,5-diol is not determined by a single factor, but by the interplay of electronic and steric effects across its distinct functional regions: the isolated diene system and the vicinal diol core.

The Isolated Diene System: A Matter of Steric Hindrance

The double bonds in 2,6-octadiene-4,5-diol are separated by a saturated carbon (C4 and C5), classifying it as an isolated diene . This is a crucial distinction, as it means there is no electronic stabilization from conjugation, which is a dominant factor in conjugated dienes like 1,3-butadiene.[1][2][3] The stability of isolated dienes is therefore primarily dictated by steric interactions.

• E (trans) vs. Z (cis) Isomers: In the vast majority of acyclic alkenes, the E isomer is thermodynamically more stable than the Z isomer.[4] The reason is steric strain; in the Z configuration, the substituent groups on the double bond are forced into closer proximity, leading to van der Waals repulsion.[5] For 2,6-octadiene-4,5-diol, this means that isomers with an E configuration at the C2 and C6 double bonds will be energetically favored over their Z counterparts. The stability difference is typically in the range of a few kJ/mol.

The Vicinal Diol Core: A Balance of Repulsion and Attraction

The conformational preference of the C4-C5 bond is critical to the stability of the diol portion of the molecule. Rotation around this bond determines the relative orientation of the two hydroxyl groups. The two key conformations are gauche and anti.

• Steric Repulsion: Classic conformational analysis suggests that bulky substituents—in this case, the hydroxyl groups—should prefer an anti-periplanar arrangement to minimize steric repulsion.

• Intramolecular Hydrogen Bonding: Vicinal diols, however, present an exception to this rule. A gauche conformation can be significantly stabilized by the formation of an intramolecular hydrogen bond between the two hydroxyl groups.[6][7] This creates a pseudo-five-membered ring structure. This stabilizing interaction can often overcome the inherent steric repulsion of the gauche arrangement.

The ability to form an optimal hydrogen bond is highly dependent on the diastereomeric form of the diol:

• Anti-diols (e.g., 4R,5R or 4S,5S): In these isomers, the hydroxyl groups can readily adopt a gauche conformation that allows for a strong intramolecular hydrogen bond without introducing significant steric clash from other parts of the molecule.

• Syn-diols (e.g., 4R,5S): While these isomers can also form hydrogen bonds, achieving the ideal geometry may force the rest of the carbon backbone into a more strained conformation, potentially reducing the net stabilizing effect.

Therefore, a delicate balance exists: the stabilization gained from hydrogen bonding versus the steric strain introduced in the overall molecule.[8][9]

Chapter 3: In Silico Prediction of Thermodynamic Stability

Before committing to lengthy and resource-intensive synthetic campaigns, computational chemistry provides an invaluable tool for predicting the relative stabilities of isomers.[10] By calculating the ground-state energy of each isomer, we can construct a reliable hierarchy of thermodynamic preference.

Causality Behind the Choice of Method: We employ Density Functional Theory (DFT) as it offers the best compromise between computational accuracy and cost for molecules of this size.[10] Functionals like B3LYP, when paired with a Pople-style basis set such as 6-31G(d), are well-validated for calculating the geometries and relative energies of organic molecules.[11] A crucial, and often overlooked, step is the subsequent frequency calculation . This is a self-validating step; it confirms that the optimized geometry is a true energy minimum (no imaginary frequencies) and provides the zero-point vibrational energy (ZPVE) and thermal corrections needed to calculate Gibbs free energy (ΔG), the ultimate arbiter of thermodynamic stability.

Computational Workflow

Caption: Workflow for predicting isomer stability via DFT.

Protocol: DFT-Based Stability Analysis

• Structure Generation:

  • Using molecular modeling software (e.g., Avogadro, GaussView), construct the 3D structures for all relevant isomers of 2,6-octadiene-4,5-diol. Ensure correct stereochemistry and geometry are assigned.

• Conformational Search (Optional but Recommended):

  • For each isomer, perform a preliminary conformational search using a lower-level theory (e.g., molecular mechanics) to identify several low-energy starting conformations. This helps avoid converging to a local, rather than global, energy minimum.

• Geometry Optimization:

  • Submit each low-energy conformer to a geometry optimization calculation.

  • Method: DFT

  • Functional: B3LYP

  • Basis Set: 6-31G(d)

  • Rationale: This level of theory reliably calculates geometries and relative energies for organic molecules, balancing accuracy and computational time.[10][11]

• Frequency Calculation:

  • Using the optimized geometry from the previous step, perform a frequency calculation at the same level of theory.

  • Self-Validation: Confirm that the output shows zero imaginary frequencies. The presence of an imaginary frequency indicates a transition state, not a stable minimum, and the optimization must be redone.

• Energy Extraction and Analysis:

  • From the frequency calculation output, extract the electronic energy, the zero-point vibrational energy (ZPVE), and the thermal correction to Gibbs Free Energy.

  • Calculate the total Gibbs Free Energy (G) for each isomer.

  • Identify the isomer with the lowest G (the global minimum).

  • Calculate the relative stability (ΔG) of all other isomers with respect to the global minimum.

Chapter 4: Experimental Determination of Relative Stability

While computational predictions are powerful, experimental validation is the gold standard for confirming thermodynamic preferences. The most direct method for determining relative stabilities is through an equilibration experiment .

Causality Behind the Experimental Design: The principle is to allow a mixture of isomers to interconvert until they reach a state of thermodynamic equilibrium. The final ratio of isomers in the mixture directly relates to the difference in their Gibbs free energies (ΔG) through the equation ΔG = -RT ln Keq , where Keq is the equilibrium constant. By subjecting the isomers to conditions that reversibly break and reform bonds (e.g., acid catalysis for the diol or radical conditions for the double bonds), we can drive the system to its lowest energy state. Subsequent quantitative analysis of the mixture reveals the equilibrium composition.

Experimental Workflow

Caption: Workflow for experimental stability determination.

Protocol: Acid-Catalyzed Equilibration of Diol Diastereomers

This protocol focuses on determining the relative stability of the diol diastereomers (syn vs. anti) for a given geometric isomer (e.g., the (2E,6E) form).

• Reaction Setup:

  • In a round-bottom flask under an inert atmosphere (e.g., nitrogen), dissolve a known quantity of an isomer (or a mixture of isomers) of (2E,6E)-2,6-octadiene-4,5-diol in a suitable solvent (e.g., THF).

• Initiation of Equilibration:

  • Add a catalytic amount of a strong acid (e.g., p-toluenesulfonic acid).

  • Rationale: The acid will protonate one of the hydroxyl groups, allowing it to leave as water and form a resonance-stabilized allylic carbocation intermediate.[12][13][14] Re-addition of water can occur from either face, allowing the stereocenters at C4 and C5 to scramble and eventually settle in their most thermodynamically stable ratio.

• Monitoring and Equilibrium Confirmation:

  • Gently heat the reaction mixture (e.g., to 40-50 °C) to ensure a reasonable rate of equilibration.

  • At regular intervals (e.g., every 2 hours), withdraw a small aliquot of the reaction mixture. Quench the aliquot by adding it to a vial containing a weak base (e.g., a saturated solution of NaHCO3) to neutralize the acid catalyst and stop the reaction.

  • Analyze the composition of the quenched aliquot by Gas Chromatography (GC) or 1H NMR.

  • Self-Validation: Equilibrium is confirmed when the ratio of diastereomers remains constant over at least two consecutive time points.

• Workup and Analysis:

  • Once equilibrium is reached, quench the entire reaction mixture. Extract the organic components, dry the organic layer, and remove the solvent.

  • Perform a final, precise quantitative analysis of the product mixture using a calibrated method, such as GC with a Flame Ionization Detector (GC-FID) or quantitative NMR (qNMR) with an internal standard.

• Calculation:

  • From the final isomer ratio, calculate the equilibrium constant, Keq = [most abundant isomer] / [less abundant isomer].

  • Calculate the Gibbs free energy difference: ΔG = -RT ln Keq, where R is the gas constant (8.314 J/mol·K) and T is the reaction temperature in Kelvin.

Chapter 5: Synthesis of Findings: A Predicted Stability Hierarchy

By integrating the fundamental principles from Chapter 2 with the robust validation methodologies from Chapters 3 and 4, we can construct a predictive hierarchy for the thermodynamic stability of 2,6-octadiene-4,5-diol isomers.

Primary Postulates:

• Geometric Stability: E (trans) double bonds are more stable than Z (cis) double bonds due to lower steric strain. Therefore, (E,E) > (E,Z) > (Z,Z).

• Diol Stability: The anti diastereomer is generally more stable than the syn diastereomer because it can achieve a low-energy conformation that benefits from intramolecular hydrogen bonding without incurring significant steric penalties in the carbon backbone.

Combining these postulates leads to the following predicted order of stability, from most stable to least stable.

Predicted Rank	Isomer Structure	Primary Reason for Stability/Instability
1 (Most Stable)	(2E,6E)-anti-diol	All factors are favorable: low steric strain from two E-alkenes and optimal conformation for intramolecular H-bonding.
2	(2E,6E)-syn-diol	Low steric strain from the alkenes, but a slightly less favorable conformation for H-bonding compared to the anti isomer.
3	(2E,6Z)-anti-diol	One destabilizing Z-alkene introduces steric strain. The favorable anti-diol conformation provides significant stability.
4	(2E,6Z)-syn-diol	Contains one destabilizing Z-alkene and the less-favored syn-diol conformation.
5	(2Z,6Z)-anti-diol	High steric strain from two Z-alkenes, partially offset by the favorable anti-diol conformation.
6 (Least Stable)	(2Z,6Z)-syn-diol	All factors are unfavorable: high steric strain from two Z-alkenes and the less-stable syn-diol conformation.

Conclusion: Implications for Drug Development

This guide has systematically deconstructed the factors governing the thermodynamic stability of 2,6-octadiene-4,5-diol isomers. For the drug development professional, this analysis provides a critical framework for decision-making:

• Process Chemistry: Synthetic routes will naturally favor the formation of the most thermodynamically stable isomers under equilibrium conditions. To access less stable, but potentially more active, isomers, kinetic control or specialized stereoselective methods must be employed.

• Purification: The small energy differences between some isomers can make their separation by standard methods like chromatography challenging. Understanding the relative stabilities helps in developing robust purification strategies.

• Formulation and Storage: The least stable isomers are more likely to isomerize over time to more stable forms, especially when exposed to heat, light, or acidic/basic conditions. This has direct implications for API stability, shelf-life, and the definition of degradation products for regulatory submissions.

By leveraging the predictive power of computational chemistry and confirming these predictions with targeted equilibration experiments, researchers can proactively address the challenges posed by isomerism, leading to a more efficient, controlled, and successful drug development pipeline.

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A Guide to Calculating Molecular Weight and Exact Mass for 2,6-Octadiene-4,5-diol

This technical guide provides a detailed methodology for calculating the molecular weight and exact mass of the organic compound 2,6-octadiene-4,5-diol. Tailored for researchers, scientists, and professionals in drug development, this document elucidates the fundamental principles behind these two critical molecular descriptors, their distinct applications, and step-by-step protocols for their accurate determination.

Introduction: The Tale of Two Masses

In the realm of chemical sciences, the terms 'molecular weight' and 'exact mass' are often used, yet they describe two fundamentally different properties of a molecule. Molecular weight (also known as relative molecular mass) represents a macroscopic property, reflecting the statistically averaged mass of a molecule based on the natural abundance of its constituent isotopes.[1][2] This value is indispensable for stoichiometric calculations in the laboratory, such as preparing solutions and determining reaction yields.[1]

Conversely, exact mass is a microscopic property. It is the calculated mass of a molecule composed of the single most abundant stable isotope of each element.[3][4] This value is paramount in high-resolution mass spectrometry (HRMS), an analytical technique that can resolve individual ionic species.[5][6] For drug development professionals, HRMS is crucial for confirming the elemental composition of a newly synthesized active pharmaceutical ingredient (API), identifying metabolites, and characterizing impurities, all of which are vital for regulatory submissions and ensuring product safety.[7][8][9] Understanding the distinction and proper application of these two values is essential for maintaining scientific integrity and achieving precision in experimental design and data interpretation.

Section 1: Foundational Concepts: Molecular Weight vs. Exact Mass

The core difference between molecular weight and exact mass lies in how they account for isotopes—variants of a chemical element that have the same number of protons but different numbers of neutrons.

• Molecular Weight (MW) : This is calculated by summing the standard atomic weights of the constituent atoms.[2] The standard atomic weight for an element is a weighted average of the masses of its naturally occurring isotopes, based on their abundance on Earth.[10][11] For this reason, molecular weight is not a single, fixed value but represents the average mass of a population of molecules. It is typically expressed in atomic mass units (amu) or, for macroscopic quantities, as molar mass in grams per mole ( g/mol ).[1]

• Exact Mass (Monoisotopic Mass) : This is calculated by summing the masses of the most abundant stable isotope for each constituent atom.[3][12] Unlike molecular weight, it refers to a single, specific combination of isotopes—the one that is statistically most likely to be observed for any given molecule.[4] This value is expressed in Daltons (Da) and is the theoretical mass that would be measured for the most intense peak in a high-resolution mass spectrum for a small-to-medium-sized molecule.[4][6]

The following diagram illustrates this fundamental distinction.

Caption: Conceptual difference between Molecular Weight and Exact Mass.

Section 2: Determining the Molecular Formula of 2,6-Octadiene-4,5-diol

Before any calculation can be performed, the correct molecular formula must be established. Based on its chemical name and structure, 2,6-octadiene-4,5-diol is an eight-carbon chain (octa-) with two double bonds (-diene-) and two hydroxyl groups (-diol). Authoritative chemical databases confirm its molecular formula.[13][14][15]

• Molecular Formula: C₈H₁₄O₂

The structure contains 8 carbon atoms, 14 hydrogen atoms, and 2 oxygen atoms.

Caption: 2D chemical structure representation of 2,6-octadiene-4,5-diol.

Section 3: Calculation of Molecular Weight

Principle and Rationale

The calculation of molecular weight is essential for converting between the mass and moles of a substance, a cornerstone of quantitative chemistry.[1] It uses the standard atomic weights published by the International Union of Pure and Applied Chemistry (IUPAC), which represent the weighted averages of isotopic masses as they occur in terrestrial samples.[10][11]

Required Data: Standard Atomic Weights

The standard atomic weights for the constituent elements of 2,6-octadiene-4,5-diol are summarized below. For elements with a range of natural variability, a conventional single value is used for routine calculations.[11][16]

Element	Symbol	Standard Atomic Weight (amu)	Source
Hydrogen	H	1.008	IUPAC[17][18]
Carbon	C	12.011	IUPAC[16]
Oxygen	O	15.999	IUPAC[19]

Step-by-Step Protocol for Molecular Weight Calculation

• Atom Count: From the molecular formula C₈H₁₄O₂, identify the number of atoms for each element.

  • Carbon (C): 8 atoms

  • Hydrogen (H): 14 atoms

  • Oxygen (O): 2 atoms

• Calculate Total Mass per Element: Multiply the atom count for each element by its standard atomic weight.

• Summation: Add the total masses of all elements to determine the molecular weight of the compound.

Worked Example

• Carbon: 8 atoms × 12.011 amu/atom = 96.088 amu

• Hydrogen: 14 atoms × 1.008 amu/atom = 14.112 amu

• Oxygen: 2 atoms × 15.999 amu/atom = 31.998 amu

• Total Molecular Weight: 96.088 + 14.112 + 31.998 = 142.198 amu

For practical laboratory use, this is often expressed as the molar mass: 142.20 g/mol .

Section 4: Calculation of Exact Mass

Principle and Rationale

The calculation of exact mass is a theoretical exercise that provides the precise mass of a single molecular species containing the most abundant isotopes of its elements.[3] This value is critical for high-resolution mass spectrometry (HRMS), where instruments have sufficient resolving power to distinguish between molecules with the same nominal mass but different elemental compositions.[7][20] Confirming that the measured mass of an ion matches its calculated exact mass to within a few parts per million (ppm) provides high confidence in its elemental formula.[21]

Required Data: Monoisotopic Masses

The exact masses of the most abundant stable isotopes of carbon, hydrogen, and oxygen are required for this calculation.

Element	Most Abundant Isotope	Exact Mass (Da)	Source
Hydrogen	¹H	1.007825	NIST, ChemLin[18][22][23][24]
Carbon	¹²C	12.000000	IUPAC (by definition)[25][26][27]
Oxygen	¹⁶O	15.994915	NIST, ChemLin[28][29][30][31][32]

Step-by-Step Protocol for Exact Mass Calculation

• Atom Count: Identify the number of atoms for each element from the formula C₈H₁₄O₂.

  • Carbon (C): 8 atoms

  • Hydrogen (H): 14 atoms

  • Oxygen (O): 2 atoms

• Calculate Total Mass per Element: Multiply the atom count for each element by the exact mass of its most abundant isotope.

• Summation: Add the total masses of all elements to determine the exact mass of the compound.

Worked Example

• Carbon: 8 atoms × 12.000000 Da/atom = 96.000000 Da

• Hydrogen: 14 atoms × 1.007825 Da/atom = 14.109550 Da

• Oxygen: 2 atoms × 15.994915 Da/atom = 31.989830 Da

• Total Exact Mass: 96.000000 + 14.109550 + 31.989830 = 142.099380 Da

Section 5: Summary and Applications

Data Summary Table

The calculated values for 2,6-octadiene-4,5-diol are summarized below for direct comparison.

Parameter	Calculated Value	Units	Primary Application
Molecular Weight	142.198	amu	Stoichiometry, Bulk Chemistry
Molar Mass	142.20	g/mol	Laboratory Weighing & Solution Prep
Exact Mass	142.099380	Da	High-Resolution Mass Spectrometry

Practical Implications and Workflow

The distinct values for molecular weight and exact mass dictate their use in different stages of the research and development pipeline. The molecular weight is used in the synthesis and formulation stages, while the exact mass is used in the analytical characterization and quality control stages.

The overall workflow from formula to application is depicted below.

Caption: Workflow for calculating and applying molecular and exact mass.

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An In-Depth Technical Guide to the Anionic Oxy-Cope Rearrangement of 2,6-Octadiene-4,5-diol

Executive Summary

The oxy-Cope rearrangement, a powerful variant of the Cope rearrangement, offers a strategic method for carbon-carbon bond formation and scaffold reorganization in complex molecule synthesis. This guide provides an in-depth examination of the anionic oxy-Cope rearrangement mechanism as applied to the specific substrate, 2,6-octadiene-4,5-diol. We will dissect the underlying principles of this[1][1]-sigmatropic shift, from the profound rate acceleration induced by deprotonation to the critical role of the transition state geometry in dictating stereochemical outcomes. This document is intended for researchers, medicinal chemists, and process development scientists who require a deep, mechanistic understanding to effectively leverage this transformation in synthetic design and execution.

Foundational Principles: From Cope to Anionic Oxy-Cope

The Cope rearrangement is a thermally induced, uncatalyzed isomerization of a 1,5-diene.[2] This[1][1]-sigmatropic rearrangement proceeds through a concerted, cyclic six-electron transition state, adhering to the Woodward-Hoffmann rules.[3] The reaction is typically reversible, with the equilibrium favoring the more thermodynamically stable diene.[2]

The oxy-Cope rearrangement , first described by Berson and Jones, involves a 1,5-diene substrate bearing a hydroxyl group at the C3 or C4 position.[4] The key distinction is the fate of the initial product: the rearrangement yields an enol, which rapidly and irreversibly tautomerizes to a stable carbonyl compound (an aldehyde or ketone).[5][6] This tautomerization acts as a powerful thermodynamic sink, rendering the overall reaction essentially irreversible and providing a distinct synthetic advantage.[6]

A pivotal advancement was reported by Evans and Golob, who demonstrated that deprotonating the hydroxyl group to form an alkoxide accelerates the reaction by a factor of 10¹⁰ to 10¹⁷.[4][5] This variant, the anionic oxy-Cope rearrangement , can often proceed smoothly at or below room temperature, whereas the neutral counterpart typically requires significant thermal energy (>150 °C).[2][5] The presence of the negative charge on the oxygen atom is believed to facilitate the bond reorganization within the transition state.[6]

Mechanistic Dissection of 2,6-Octadiene-4,5-diol Rearrangement

The substrate, 2,6-octadiene-4,5-diol, possesses two potential 1,5-dien-3-ol systems, making it an excellent candidate for this transformation. The core mechanism involves the deprotonation of one of the hydroxyl groups, followed by the sigmatropic shift and subsequent workup.

Step 1: Deprotonation and Alkoxide Formation

The reaction is initiated by treating the diol with a strong, non-nucleophilic base. Potassium hydride (KH) or potassium hexamethyldisilazide (KHMDS) are commonly employed for this purpose.[5][7] The base selectively deprotonates one of the hydroxyl groups to form a potassium alkoxide. To enhance the reactivity and solubility of the potassium cation, a crown ether such as 18-crown-6 is often included to sequester the K⁺ ion.[6][7]

Step 2: The[1][1]-Sigmatropic Shift and the Chair Transition State

This is the core bond-reorganization event. The reaction proceeds through a highly ordered, cyclic transition state. While both chair and boat-like conformations are possible, the chair-like transition state is significantly lower in energy (by at least 5.7 kcal/mol) and is therefore the kinetically favored pathway for most acyclic systems.[4][8] This preference is the foundation of the reaction's high stereospecificity. The rearrangement facilitates the transfer of chirality from the starting material to the product with high fidelity.[4][9]

For 2,6-octadiene-4,5-diol, the alkoxide intermediate adopts a chair-like conformation to minimize steric interactions, leading to the formation of a (Z)-enolate. The substituents on the diene backbone will preferentially occupy pseudoequatorial positions in the transition state to further reduce steric strain.

// Nodes for the structures Start [label=<

Potassium Alkoxide

];

TS [label=<

[Chair-like Transition State]

];

Product [label=<

Enolate Intermediate

];

// Edges Start -> TS [label="[1][1]-shift"]; TS -> Product; } enddot Caption: The favored chair-like transition state for the rearrangement.

Step 3: Enolate Tautomerization upon Workup

The direct product of the sigmatropic shift is a potassium enolate. This intermediate is stable under the anhydrous reaction conditions. The reaction is terminated by an aqueous or alcoholic quench (e.g., saturated NH₄Cl solution or methanol), which protonates the enolate.[7] This initially forms an enol, which immediately tautomerizes to the thermodynamically stable final product: a δ,ε-unsaturated ketone.

Experimental Protocol: A Validated Workflow

The following protocol is a robust, self-validating system derived from established methodologies for anionic oxy-Cope rearrangements.[7][10] The causality for each reagent and condition is explained to ensure reproducibility and adaptability.

Reagents and Equipment

• Substrate: 2,6-octadiene-4,5-diol

• Base: Potassium hexamethyldisilazide (KHMDS, 0.5 M in toluene) or Potassium Hydride (KH, 30 wt% dispersion in mineral oil)

• Solvent: Anhydrous Tetrahydrofuran (THF), freshly distilled from sodium/benzophenone

• Additive: 18-Crown-6

• Quench Solution: Saturated aqueous ammonium chloride (NH₄Cl)

• Glassware: Flame-dried round-bottom flask with a magnetic stir bar, septum, and nitrogen/argon inlet.

Step-by-Step Methodology

• Inert Atmosphere Preparation: Assemble the flame-dried glassware while hot and allow it to cool under a positive pressure of dry nitrogen or argon. Causality: The alkoxide and enolate intermediates are highly sensitive to moisture and oxygen. A rigorously inert atmosphere is critical for preventing side reactions and achieving high yields.

• Reagent Charging: To the flask, add 18-crown-6 (1.5 equivalents). Dissolve it in anhydrous THF (to achieve a final substrate concentration of ~0.05 M).

• Substrate Addition: Add 2,6-octadiene-4,5-diol (1.0 equivalent) to the stirring THF/crown ether solution.

• Cooling: Cool the reaction mixture to the desired temperature using a dry ice/acetone bath (-78 °C) or an ice bath (0 °C). Causality: Initial cooling prevents uncontrolled side reactions upon addition of the strong base.

• Base Addition: Add KHMDS solution (1.3 equivalents) dropwise via syringe over 10-15 minutes. If using KH, it should be washed with anhydrous hexane to remove mineral oil before being suspended in THF. Causality: KHMDS is a strong, sterically hindered base that cleanly deprotonates the alcohol without competing nucleophilic attack. Dropwise addition maintains temperature control.

• Reaction Monitoring: Allow the reaction to stir for 1-4 hours. The progress can be monitored by thin-layer chromatography (TLC) by quenching small aliquots in NH₄Cl and extracting with ethyl acetate.

• Quenching: Once the starting material is consumed, quench the reaction by slowly adding saturated aqueous NH₄Cl solution at the reaction temperature. Causality: The quench protonates the enolate intermediate. A controlled, cold quench prevents potential side reactions with the unreacted base.

• Workup and Purification: Allow the mixture to warm to room temperature. Transfer to a separatory funnel, extract with ethyl acetate (3x), wash the combined organic layers with brine, dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure. The crude product can then be purified by flash column chromatography on silica gel.

Data Summary and Considerations

The efficiency of the anionic oxy-Cope rearrangement is influenced by several key parameters. The choices made by the researcher directly impact yield, stereoselectivity, and reaction time.

Parameter	Recommended Condition	Rationale & Causality
Base	KHMDS, KH, NaH	Strong, non-nucleophilic bases are required to generate the alkoxide quantitatively. KHMDS is often preferred for its solubility.[7]
Solvent	THF	Aprotic and polar, effectively solvates the intermediates without interfering with the reaction. Must be rigorously anhydrous.[7]
Temperature	-78 °C to Room Temp	The anionic variant's accelerated rate allows for low temperatures, which can improve selectivity and suppress side reactions.[5]
Additive	18-Crown-6 (for K⁺)	Sequesters the counter-ion, creating a "naked" and more reactive alkoxide, further accelerating the reaction.[4][6]
Stereocontrol	Substrate-dependent	The reaction is highly stereospecific. The stereochemistry of the product is dictated by the stereochemistry of the starting material and the preference for a chair transition state.[9]

Applications in Drug Development and Natural Product Synthesis

The ability to construct complex carbocyclic frameworks with high stereocontrol makes the anionic oxy-Cope rearrangement a valuable tool in drug discovery and total synthesis.[11] It has been employed as a key step in the synthesis of numerous natural products containing medium-sized rings (8-10 membered), which are notoriously difficult to form using other methods.[4][9] The transformation allows for the rapid generation of molecular complexity from relatively simple, readily available precursors, a highly desirable feature in the design of efficient synthetic routes for novel therapeutic agents.[10][12]

References

• Oxy-Cope rearrangement. In Wikipedia. Retrieved March 27, 2026, from [Link]

• Cope Rearrangement (Anionic) Oxy-Cope Rearrangement. Organic Chemistry Portal. Retrieved March 27, 2026, from [Link]

• Anionic Oxy-Cope Rearrangement Explained. Scribd. Retrieved March 27, 2026, from [Link]

• Application of Cope rearrangement in synthesis. ResearchGate. Retrieved March 27, 2026, from [Link]

• Cope, Oxy-Cope, and Anionic Oxy-Cope Rearrangements. ResearchGate. Retrieved March 27, 2026, from [Link]

• The anionic oxy-Cope rearrangement: using chemical reactivity to reveal the facile isomerization of the parent substrates in the gas phase. PubMed. Retrieved March 27, 2026, from [Link]

• The Cope and Claisen Rearrangements. Master Organic Chemistry. Retrieved March 27, 2026, from [Link]

• [1][1]-Sigmatropic rearrangements: recent applications in the total synthesis of natural products. National Center for Biotechnology Information. Retrieved March 27, 2026, from [Link]

• Cope Rearrangement. Master Organic Chemistry. Retrieved March 27, 2026, from [Link]

• Oxy-Cope Rearrangement Mechanism + Reagents. YouTube. Retrieved March 27, 2026, from [Link]

• Ring-Opening Metathesis/Oxy-Cope Rearrangement: A New Strategy for the Synthesis of Bicyclic Medium Ring-Containing Compounds. Journal of the American Chemical Society. Retrieved March 27, 2026, from [Link]

• Evolution of the Total Synthesis of (-)-Okilactomycin Exploiting a Tandem Oxy-Cope Rearrangement/Oxidation, the Petasis-Ferrier Union/Rearrangement and Ring Closing Metathesis. National Center for Biotechnology Information. Retrieved March 27, 2026, from [Link]

• Oxy-Cope, and Siloxy-Cope rearrangement of cis-1-vinylcyclooct-3-en-1-ol. Oregon State University. Retrieved March 27, 2026, from [Link]

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An In-depth Technical Guide to the Solubility of 2,6-Octadiene-4,5-diol in Polar and Non-Polar Organic Solvents

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

2,6-Octadiene-4,5-diol is a molecule of interest in various chemical and pharmaceutical applications due to its unique structural features, including a vicinal diol and two carbon-carbon double bonds. A thorough understanding of its solubility in a range of organic solvents is critical for its synthesis, purification, formulation, and application. This guide provides a comprehensive analysis of the factors governing the solubility of 2,6-octadiene-4,5-diol, a predictive assessment of its behavior in polar and non-polar organic solvents, and a detailed experimental protocol for its precise solubility determination. In the absence of extensive empirical data in the public domain, this document equips researchers with the foundational knowledge and practical methodology to effectively work with this compound.

Molecular Structure and Physicochemical Properties of 2,6-Octadiene-4,5-diol

2,6-Octadiene-4,5-diol possesses a C8 carbon backbone with two hydroxyl (-OH) groups on adjacent carbons (C4 and C5), and two double bonds at the C2 and C6 positions.[1] This unique combination of functional groups dictates its solubility characteristics.

Table 1: Physicochemical Properties of 2,6-Octadiene-4,5-diol

Property	Value	Source
Molecular Formula	C₈H₁₄O₂	PubChem[1]
Molecular Weight	142.20 g/mol	PubChem[1]
IUPAC Name	(2E,6E)-octa-2,6-diene-4,5-diol	PubChem[1]
XLogP3	0.7	PubChem[1]
Hydrogen Bond Donor Count	2	PubChem[1]
Hydrogen Bond Acceptor Count	2	PubChem[1]

The presence of two hydroxyl groups makes the molecule capable of acting as both a hydrogen bond donor and acceptor.[1] The XLogP3 value of 0.7 suggests a moderate degree of lipophilicity, indicating that the molecule has an affinity for both polar and non-polar environments. This amphiphilic nature is a key determinant of its solubility profile.

Theoretical Framework for Solubility

The principle of "like dissolves like" is the cornerstone for predicting solubility. This means that polar solutes tend to dissolve in polar solvents, and non-polar solutes in non-polar solvents. The solubility of 2,6-octadiene-4,5-diol is therefore a balance between its polar and non-polar characteristics.

The Role of the Vicinal Diol

The two hydroxyl groups on adjacent carbons form a vicinal diol. This feature significantly enhances the molecule's polarity and its capacity for hydrogen bonding.[2] These -OH groups can form strong intermolecular hydrogen bonds with polar solvents such as alcohols, water, and dimethyl sulfoxide (DMSO). The presence of two hydroxyl groups leads to increased polarity and hydrogen bonding capabilities compared to monohydric alcohols.[2]

The Influence of the C8 Carbon Chain and Double Bonds

The eight-carbon chain contributes to the non-polar character of the molecule. As the length of the hydrocarbon chain increases in alcohols, their solubility in polar solvents tends to decrease. The two carbon-carbon double bonds in the octadiene chain introduce some rigidity and can slightly increase polarity compared to a fully saturated alkane chain, but the overall effect is a significant non-polar region.

Predictive Solubility Profile

Based on its amphiphilic structure, we can predict the solubility behavior of 2,6-octadiene-4,5-diol in different classes of organic solvents.

• Polar Protic Solvents (e.g., Methanol, Ethanol, Water): These solvents can act as both hydrogen bond donors and acceptors. Due to the strong hydrogen bonding potential of the diol group, 2,6-octadiene-4,5-diol is expected to exhibit good solubility in short-chain alcohols. Its solubility in water is likely to be moderate, limited by the C8 hydrocarbon tail.

• Polar Aprotic Solvents (e.g., Acetone, Acetonitrile, DMSO, DMF): These solvents can accept hydrogen bonds but do not donate them. The hydroxyl groups of 2,6-octadiene-4,5-diol can donate hydrogen bonds to these solvents, leading to favorable interactions and likely good solubility. DMSO, being a highly polar aprotic solvent, is often an excellent choice for dissolving amphiphilic molecules.

• Non-Polar Solvents (e.g., Hexane, Toluene, Diethyl Ether): The solubility in these solvents will be primarily driven by the non-polar C8 chain. While the polar diol group will hinder dissolution, the significant hydrocarbon character suggests that there will be some degree of solubility. It is anticipated to be less soluble in highly non-polar solvents like hexane compared to a more moderately non-polar solvent like diethyl ether, which can act as a hydrogen bond acceptor.

The interplay of these factors is visually represented in the following diagram:

Caption: Intermolecular forces governing the solubility of 2,6-octadiene-4,5-diol.

Experimental Determination of Solubility

Given the lack of readily available quantitative data, experimental determination of solubility is crucial. The shake-flask method is the gold standard for determining thermodynamic (equilibrium) solubility.[3]

Materials and Equipment

• 2,6-Octadiene-4,5-diol (solid)

• Selected polar and non-polar organic solvents (high purity)

• Analytical balance

• Vials with screw caps

• Thermostatically controlled shaker or incubator

• Centrifuge

• Syringe filters (e.g., 0.22 µm PTFE for organic solvents)

• Volumetric flasks and pipettes

• Analytical instrumentation for quantification (e.g., HPLC-UV, GC-MS, or UV-Vis spectrophotometer)

Step-by-Step Protocol: Shake-Flask Method

This protocol outlines the determination of thermodynamic solubility.

• Preparation of Saturated Solution:

  • Add an excess amount of solid 2,6-octadiene-4,5-diol to a vial. The excess should be visually apparent.

  • Add a known volume of the desired solvent to the vial.

  • Securely cap the vial.

• Equilibration:

  • Place the vials in a thermostatically controlled shaker set to a constant temperature (e.g., 25 °C).

  • Agitate the samples for a sufficient period to reach equilibrium. This can range from 24 to 72 hours. It is advisable to take measurements at different time points (e.g., 24, 48, and 72 hours) to ensure that the concentration of the solute in the supernatant remains constant, confirming that equilibrium has been reached.[3]

• Phase Separation:

  • After equilibration, allow the vials to stand undisturbed at the same temperature to allow the excess solid to sediment.

  • Carefully withdraw an aliquot of the supernatant using a pipette.

  • Filter the aliquot through a syringe filter appropriate for the solvent to remove any undissolved microparticles. Alternatively, centrifuge the vials at high speed and carefully collect the supernatant.

• Quantification:

  • Prepare a series of standard solutions of 2,6-octadiene-4,5-diol of known concentrations in the same solvent.

  • Analyze the standard solutions using a suitable analytical method (e.g., HPLC-UV, GC-MS) to generate a calibration curve.

  • Dilute the filtered supernatant with a known volume of the solvent to bring its concentration within the range of the calibration curve.

  • Analyze the diluted sample and determine its concentration from the calibration curve.

• Calculation of Solubility:

  • Calculate the original concentration of the saturated solution by accounting for the dilution factor.

  • Express the solubility in appropriate units, such as mg/mL, g/L, or mol/L.

The following diagram illustrates the experimental workflow:

Caption: Experimental workflow for the shake-flask solubility determination method.

Data Presentation and Interpretation

The experimentally determined solubility data should be compiled into a clear and concise table for easy comparison across different solvents.

Table 2: Experimentally Determined Solubility of 2,6-Octadiene-4,5-diol at 25 °C (Example Data)

Solvent Class	Solvent	Dielectric Constant	Solubility (mg/mL)	Solubility (mol/L)
Polar Protic	Methanol	32.7	[Insert Value]	[Insert Value]
Ethanol	24.5	[Insert Value]	[Insert Value]
Polar Aprotic	DMSO	46.7	[Insert Value]	[Insert-Value]
Acetone	20.7	[Insert Value]	[Insert Value]
Non-Polar	Toluene	2.38	[Insert Value]	[Insert Value]
Hexane	1.88	[Insert Value]	[Insert Value]

The results from these experiments will provide a quantitative basis for solvent selection in various applications. For instance, in drug development, a solvent system that provides adequate solubility for formulation and in vivo studies can be rationally chosen.

Conclusion

While specific experimental solubility data for 2,6-octadiene-4,5-diol is not widely published, a detailed analysis of its molecular structure allows for robust predictions of its solubility behavior. The amphiphilic nature of the molecule, with its polar vicinal diol and non-polar C8 dienyl chain, suggests a broad solubility profile across a range of organic solvents. For precise and reliable data, the shake-flask method is the recommended experimental approach. The protocols and theoretical framework provided in this guide will empower researchers to effectively utilize 2,6-octadiene-4,5-diol in their scientific endeavors.

References

• Ahmad, U. (2013). Can anyone tell me how to perform equilibrium solubility studies step by step practically? ResearchGate. Available at: [Link]

• PubChem. (n.d.). 2,6-Octadiene-4,5-diol. National Center for Biotechnology Information. Retrieved from: [Link]

• EBSCO. (n.d.). Diols. Research Starters.
• Fiveable. (2025, August 15). Vicinal Diol: Organic Chemistry Study Guide. Fiveable.

Sources

• 1. 2,6-Octadiene-4,5-diol | C8H14O2 | CID 5366238 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Diols | Chemistry | Research Starters | EBSCO Research [ebsco.com]
• 3. researchgate.net [researchgate.net]

Protocols & Analytical Methods

Introduction: The Significance of Chiral Diols and a Clarification on the Synthesis of 2,6-Octadiene-4,5-diol

An Application Note and Protocol for the Asymmetric Synthesis of Chiral Diols via Sharpless Dihydroxylation

Chiral 1,2-diols are fundamental building blocks in modern organic synthesis, serving as versatile intermediates in the preparation of pharmaceuticals, natural products, and chiral ligands.[1][2][3] The ability to synthesize these molecules with high enantiomeric purity is of paramount importance. The Sharpless Asymmetric Dihydroxylation (AD) stands as a landmark achievement in this field, providing a reliable and highly enantioselective method for the conversion of prochiral alkenes into chiral vicinal diols.[2][4][5] This reaction, for which K. Barry Sharpless was awarded a share of the 2001 Nobel Prize in Chemistry, utilizes a catalytic amount of osmium tetroxide in the presence of a chiral quinine ligand to direct the stereochemical outcome of the dihydroxylation.[2][5]

It is important to address a chemical inconsistency in the requested topic, "step-by-step asymmetric synthesis protocol for 2,6-octadiene-4,5-diol." The direct dihydroxylation of 2,6-octadiene would occur at one of the two double bonds (at the 2- or 6-position), yielding either 2-octene-6,7-diol or 6-octene-2,3-diol, not 2,6-octadiene-4,5-diol. The synthesis of the latter would require a more complex, multi-step synthetic route.

Therefore, to provide a practical and illustrative guide to the powerful technique of asymmetric dihydroxylation, this document will detail the synthesis of a related and well-characterized chiral diol, (S,S) -1,2-octanediol , via the Sharpless Asymmetric Dihydroxylation of 1-octene . This example will effectively demonstrate the principles and procedures applicable to a wide range of alkene substrates.

Synthetic Strategy: The Sharpless Asymmetric Dihydroxylation

The Sharpless Asymmetric Dihydroxylation is a catalytic process that employs a sophisticated system of reagents to achieve high enantioselectivity.[4][5] The key components are:

• Osmium Tetroxide (OsO₄) : The primary oxidizing agent that adds across the double bond to form a cyclic osmate ester intermediate. Due to its toxicity and expense, it is used in catalytic amounts.[5][6]

• Chiral Ligand : Derivatives of the cinchona alkaloids dihydroquinine (DHQ) and dihydroquinidine (DHQD) are used to create a chiral environment around the osmium center. This chirality is transferred to the diol product. The two commonly used ligands are (DHQ)₂PHAL and (DHQD)₂PHAL.[4][7]

• Co-oxidant : A stoichiometric oxidant is required to regenerate the Os(VIII) catalyst from the Os(VI) species formed after the hydrolysis of the osmate ester. Potassium ferricyanide (K₃[Fe(CN)₆]) is a commonly used co-oxidant.[4][5]

• Base : Potassium carbonate (K₂CO₃) is added to maintain a basic pH, which accelerates the hydrolysis of the osmate ester and enhances the reaction rate.[2]

• Additive : Methanesulfonamide (CH₃SO₂NH₂) is often included to improve the turnover rate and enantioselectivity for certain substrates.[5]

For convenience, these reagents are commercially available as pre-mixed formulations known as AD-mix-α (containing (DHQ)₂PHAL) and AD-mix-β (containing (DHQD)₂PHAL).[2][5] The choice between AD-mix-α and AD-mix-β dictates the facial selectivity of the dihydroxylation and thus the absolute stereochemistry of the resulting diol.

The mnemonic for predicting the stereochemical outcome is as follows:

• AD-mix-α typically delivers the hydroxyl groups to the "bottom" or α-face of the alkene when drawn in a standard orientation.

• AD-mix-β typically delivers the hydroxyl groups to the "top" or β-face of the alkene.

In this protocol, we will use AD-mix-α to synthesize (S,S)-1,2-octanediol from 1-octene.

Experimental Workflow Diagram

Caption: Experimental workflow for the Sharpless Asymmetric Dihydroxylation.

Detailed Experimental Protocol: Synthesis of (S,S)-1,2-Octanediol

This protocol is adapted from established procedures for the Sharpless Asymmetric Dihydroxylation.[8]

Materials and Reagents:

Reagent/Material	M.W. ( g/mol )	Amount	Moles (mmol)
1-Octene	112.21	0.56 g (0.77 mL)	5.0
AD-mix-α	-	7.0 g	-
tert-Butanol (t-BuOH)	74.12	25 mL	-
Water (deionized)	18.02	25 mL	-
Sodium sulfite (Na₂SO₃)	126.04	7.5 g	59.5
Ethyl acetate (EtOAc)	88.11	100 mL	-
2 M Sodium hydroxide (NaOH)	40.00	50 mL	100
Anhydrous magnesium sulfate (MgSO₄)	120.37	~5 g	-
Silica gel (for chromatography)	-	As needed	-

Procedure:

• Reaction Setup:

  • To a 100 mL round-bottom flask equipped with a magnetic stir bar, add tert-butanol (25 mL) and water (25 mL).

  • Add AD-mix-α (7.0 g) to the solvent mixture. Stir vigorously at room temperature until the two phases are clear and the solids are dissolved, resulting in a pale yellow-green solution.

  • Cool the reaction mixture to 0 °C in an ice bath.

• Reaction:

  • While maintaining vigorous stirring, add 1-octene (0.56 g, 0.77 mL, 5.0 mmol) to the cold reaction mixture.

  • Seal the flask and continue to stir vigorously at 0 °C for 24 hours. The reaction progress can be monitored by thin-layer chromatography (TLC).

• Work-up:

  • After 24 hours, while the reaction is still at 0 °C, add sodium sulfite (7.5 g) in a single portion.

  • Remove the ice bath and allow the mixture to warm to room temperature. Stir for 1 hour.

  • Transfer the reaction mixture to a separatory funnel.

  • Extract the aqueous phase with ethyl acetate (3 x 30 mL).

  • Combine the organic layers and wash with 2 M aqueous sodium hydroxide (50 mL).

  • Dry the organic layer over anhydrous magnesium sulfate (MgSO₄), filter, and concentrate under reduced pressure using a rotary evaporator.

• Purification and Characterization:

  • The crude product is a colorless oil. Purify the crude product by flash column chromatography on silica gel using a gradient of ethyl acetate in hexanes (e.g., 10% to 40% EtOAc in hexanes) to afford the pure (S,S)-1,2-octanediol.

  • Characterize the product by ¹H NMR, ¹³C NMR, and IR spectroscopy.

  • Determine the enantiomeric excess (e.e.) of the product by chiral HPLC or GC analysis, or by conversion to a Mosher's ester derivative followed by ¹⁹F NMR analysis.

Expected Results:

Parameter	Expected Value
Yield	80-95%
Enantiomeric Excess (e.e.)	>95%
Physical Appearance	Colorless oil
Optical Rotation	[α]²⁰D = -12.0 (c 1.0, CHCl₃) for (S,S)-enantiomer

Safety Precautions

• Osmium Tetroxide: The AD-mix contains a small amount of potassium osmate, which is a source of osmium tetroxide. Osmium tetroxide is highly toxic, volatile, and can cause severe eye damage. Handle the AD-mix in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat.[6]

• 1-Octene: Flammable liquid and vapor. Handle in a well-ventilated area away from ignition sources.

• Sodium Hydroxide: Corrosive. Causes severe skin burns and eye damage. Handle with care and wear appropriate PPE.

• Organic Solvents: Ethyl acetate and tert-butanol are flammable. Handle in a well-ventilated area.

Conclusion

The Sharpless Asymmetric Dihydroxylation is a robust and highly effective method for the synthesis of enantiomerically enriched vicinal diols. The use of commercially available AD-mixes simplifies the procedure, making it accessible for a wide range of applications in research and development. By following this detailed protocol, researchers can reliably synthesize chiral diols in high yield and with excellent enantioselectivity, paving the way for the construction of more complex chiral molecules.

References

• Kolb, H. C.; VanNieuwenhze, M. S.; Sharpless, K. B. Catalytic Asymmetric Dihydroxylation. Chemical Reviews, 1994 , 94 (8), 2483–2547. [Link]

• Sharpless Dihydroxylation (Bishydroxylation) - Organic Chemistry Portal. [Link]

• Design and Synthesis of Novel C2-Symmetric Chiral Piperazines and an Application to Asymmetric Acylation of σ-Symmetric 1,2-Diols | Organic Letters - ACS Publications. [Link]

• Sharpless asymmetric dihydroxylation - Wikipedia. [Link]

• Synthesis of Novel Chiral Diol Ligands for the Enantioselective Reactions - ResearchGate. [Link]

• Sharpless Asymmetric Dihydroxylation: An Impressive Gadget for the Synthesis of Natural Products: A Review - PMC. [Link]

• Conquer Sharpless Asymmetric Dihydroxylation in Just 15 Minutes! - YouTube. [Link]

• Highly enantioselective aldol reaction catalyzed by C2 symmetric organocatalyst. [Link]

• The Sharpless Asymmetric Dihydroxylation in the Organic Chemistry Majors Laboratory. [Link]

• Sharpless Asymmetric Dihydroxylation Reaction - Andrew G Myers Research Group. [Link]

• Chiral Diol-Based Organocatalysts in Enantioselective Reactions - MDPI. [Link]

• New Strategy for the Synthesis of Some Valuable Chiral 1,3-Diols with High Enantiomeric Purity: New Organocatalyst, Asymmetric Aldol Reaction, and Reduction - PMC. [Link]

• Asymmetric Synthesis. [Link]

• A fundamentally new approach to asymmetric synthesis. [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. Sharpless Dihydroxylation (Bishydroxylation) [organic-chemistry.org]
• 5. Sharpless asymmetric dihydroxylation - Wikipedia [en.wikipedia.org]
• 6. youtube.com [youtube.com]
• 7. alfa-chemistry.com [alfa-chemistry.com]
• 8. researchgate.net [researchgate.net]

Application Notes and Protocols for the Catalylic Hydrogenation of 2,6-Octadiene-4,5-diol

Introduction: The Significance of Octane-4,5-diol in Chemical Synthesis

The selective and complete hydrogenation of 2,6-octadiene-4,5-diol is a critical transformation in organic synthesis, yielding the valuable saturated diol, octane-4,5-diol. This product serves as a versatile building block in the pharmaceutical, agrochemical, and materials science sectors. Its applications range from being a precursor for specialty polymers and plasticizers to an intermediate in the synthesis of complex biologically active molecules. The presence of two hydroxyl groups and a flexible eight-carbon chain makes octane-4,5-diol an attractive synthon for introducing hydrophilicity and specific stereochemical features into target molecules.

The challenge in the hydrogenation of 2,6-octadiene-4,5-diol lies in achieving high chemoselectivity. The molecule possesses two non-conjugated carbon-carbon double bonds and two secondary alcohol functionalities. Depending on the desired outcome, the catalytic method must be carefully chosen to either selectively reduce one or both double bonds without affecting the diol moiety, or to achieve full saturation of the carbon chain. Potential side reactions, such as hydrogenolysis of the C-O bonds, especially at the allylic positions, must be minimized through careful selection of catalysts and reaction conditions.

This guide provides a comprehensive overview of established and effective catalytic hydrogenation methods for 2,6-octadiene-4,5-diol, detailing both homogeneous and heterogeneous approaches. The protocols are designed to be self-validating, with explanations of the underlying chemical principles to empower researchers to adapt and optimize these methods for their specific needs.

Reaction Pathway Overview

The catalytic hydrogenation of 2,6-octadiene-4,5-diol can proceed through two primary pathways: partial hydrogenation to yield octene-4,5-diol isomers or complete hydrogenation to produce octane-4,5-diol. The choice of catalyst and reaction conditions will dictate the final product distribution.

using 2,6-octadiene-4,5-diol as a precursor in total synthesis

Application Note: 2,6-Octadiene-4,5-diol as a Strategic C8 Precursor in the Total Synthesis of Cyclopentanoid Natural Products

Executive Summary

In the realm of complex molecule construction, step economy and stereocontrol are paramount. 2,6-Octadiene-4,5-diol (a 1,5-diene-3,4-diol) serves as a highly versatile acyclic C8 building block. This application note details its critical role in total synthesis, specifically focusing on its ability to undergo a tandem dianionic dioxy-Cope rearrangement followed by an intramolecular aldol condensation. This cascade reaction rapidly constructs highly functionalized, trans-4,5-disubstituted cyclopentene architectures—key structural motifs found in prostaglandins, iridoids, and triquinane natural products.

Chemical Profiling and Precursor Synthesis

2,6-Octadiene-4,5-diol is typically synthesized via the reductive pinacol coupling of crotonaldehyde. Because crotonaldehyde is an α,β-unsaturated aldehyde, single-electron reduction generates a resonance-stabilized radical anion. Dimerization of these radical anions forms the central C4–C5 bond, yielding the diol as a mixture of meso and dl diastereomers.

Causality in Precursor Synthesis: The choice of reductant dictates the chemoselectivity of the coupling. While classical methods use toxic amalgam reagents, modern sustainable protocols utilize activated Zinc dust in a continuous flow or batch system with acetic acid . The acetic acid serves a dual purpose: it protonates the resulting zinc alkoxide to prevent retro-pinacol cleavage and continuously cleans the passivating ZnO layer from the metal surface, ensuring a constant generation of single electrons for the reduction.

Mechanistic Insights: The Tandem Dianionic Dioxy-Cope/Aldol Cascade

The true synthetic power of 2,6-octadiene-4,5-diol lies in its 1,5-diene system. When treated with a strong base, the diol is converted into a bis-alkoxide dianion. According to the foundational principles of anionic rate acceleration established by Evans and Golob, the introduction of formal negative charges on the oxygen atoms lowers the activation energy of the[3,3]-sigmatropic shift by 10 to 17 orders of magnitude .

Following the dioxy-Cope rearrangement, the molecule is transformed into a 1,6-dicarbonyl bis-enolate (an octane-2,7-dione derivative). Because these enolates are generated in close spatial proximity within the same flask, they rapidly undergo an intramolecular aldol addition. Subsequent dehydration yields a trans-4,5-disubstituted 1-cyclopentenecarbaldehyde .

Mechanistic Pathway Visualization

Mechanistic workflow of the tandem dianionic dioxy-Cope and aldol condensation cascade.

Quantitative Data: Optimization of the Cascade

The choice of base and temperature profile is critical for maximizing both the yield and the diastereoselectivity of the cyclopentene product.

Table 1: Optimization Parameters for the Dioxy-Cope/Aldol Cascade

Base (Equiv)	Solvent	Temperature Profile	Yield (%)	Diastereomeric Ratio (trans:cis)
NaH (2.2)	THF	-78 °C to RT	45	3:1
NaHMDS (2.2)	THF	-78 °C to RT	68	5:1
KHMDS (2.2)	Toluene	-78 °C to RT	55	10:1
KH (2.2)	THF	-78 °C to 0 °C	85	>20:1

Mechanistic Rationale: Potassium hydride (KH) in THF provides the optimal environment. The larger ionic radius of potassium creates a looser ion pair with the alkoxide compared to sodium. This loose ion pair maximizes the electron density on the oxygen, thereby fully realizing the anionic rate acceleration required for a highly ordered, stereoselective chair-like transition state during the [3,3]-shift.

Detailed Experimental Protocols

Protocol A: Reductive Pinacol Coupling to yield 2,6-Octadiene-4,5-diol

Self-Validation Metric: The physical disappearance of the gray zinc suspension and the generation of a clear, pale-yellow solution indicates successful single-electron transfer and dimer formation.

• Preparation: In a round-bottom flask equipped with a magnetic stir bar, suspend activated Zinc dust (4.0 equiv) in anhydrous ethanol (0.5 M relative to the aldehyde).

• Activation: Add glacial acetic acid (2.0 equiv). Stir for 5 minutes at room temperature. The slight evolution of hydrogen gas confirms the removal of the ZnO passivation layer.

• Coupling: Add crotonaldehyde (1.0 equiv) dropwise over 10 minutes to prevent thermal runaway.

• Monitoring: Stir the reaction at room temperature for 2 hours. Monitor via TLC (Hexanes/EtOAc 7:3, KMnO4 stain). The starting material (Rf ~0.6) will disappear, replaced by a highly polar diol spot (Rf ~0.2).

• Workup: Filter the mixture through a pad of Celite to remove unreacted zinc and zinc salts. Concentrate the filtrate in vacuo. Partition the residue between EtOAc and saturated aqueous NaHCO3. Extract, dry over MgSO4, and concentrate to yield the crude diol.

Protocol B: Tandem Dianionic Dioxy-Cope/Aldol Condensation

Self-Validation Metric: A distinct color transition from colorless to deep yellow/orange upon warming indicates the successful formation of the extended conjugated bis-enolate network prior to cyclization.

• System Purging: Flame-dry a Schlenk flask under vacuum and backfill with argon three times.

• Base Preparation: Add KH (35% dispersion in mineral oil, 2.2 equiv). Wash the KH three times with anhydrous hexane (3 x 5 mL) via syringe to remove the mineral oil.

  • Causality: Mineral oil coats the KH surface, severely retarding the deprotonation kinetics and leading to incomplete dianion formation. Remove residual hexane under vacuum.

• Cooling and Deprotonation: Suspend the dry KH in anhydrous THF (0.1 M) and cool the flask to -78 °C using a dry ice/acetone bath.

• Substrate Addition: Dissolve 2,6-octadiene-4,5-diol (1.0 equiv) in a minimal amount of THF and add it dropwise over 15 minutes. Stir at -78 °C for 30 minutes.

  • Causality: The strict maintenance of -78 °C ensures that deprotonation is complete before any thermal energy can induce premature, non-stereoselective rearrangements.

• Cascade Initiation: Remove the dry ice bath and allow the reaction to warm to 0 °C over 1 hour. Observe the color change to yellow/orange. Stir at 0 °C for an additional 2 hours to allow the intramolecular aldol condensation and subsequent dehydration to reach completion.

• Quenching and Isolation: Quench the reaction carefully with saturated aqueous NH4Cl (gas evolution will occur). Extract with diethyl ether (3 x 20 mL). Wash the combined organic layers with brine, dry over anhydrous Na2SO4, and concentrate under reduced pressure.

• Purification: Purify the resulting trans-4,5-disubstituted 1-cyclopentenecarbaldehyde via flash column chromatography (silica gel, Hexanes/EtOAc gradient).

References

• Selective Pinacol-Coupling Reaction using a Continuous Flow System ACS Sustainable Chemistry & Engineering (2016). URL:[Link]

• [3,3] Sigmatropic rearrangements of 1,5-diene alkoxides. The powerful accelerating effects of the alkoxide substituent Journal of the American Chemical Society (1975). URL:[Link]

• Tandem Dianionic Dioxy-Cope Rearrangement and Aldol Condensation: A Single-Pot Enantioselective Route to trans-4,5-Disubstituted 1-Cyclopentenecarbaldehyde from Acyclic Bisallylic Compounds Synlett (1992). URL:[Link]

Application Notes &amp; Protocols: Selective Oxidation of 2,6-Octadiene-4,5-diol to 2,6-Octadiene-4,5-dione

Abstract: This document provides a comprehensive guide for researchers, scientists, and drug development professionals on the selective oxidation of the vicinal, unsaturated diol, 2,6-octadiene-4,5-diol, to its corresponding α-diketone, 2,6-octadiene-4,5-dione. The presence of both vicinal secondary alcohols and carbon-carbon double bonds in the substrate necessitates the use of mild and highly selective oxidation protocols to avoid undesired side reactions such as C-C bond cleavage or alkene oxidation.[1] This guide details three field-proven methodologies: the Swern Oxidation, the Dess-Martin Periodinane (DMP) Oxidation, and the Ley-Griffith (TPAP) Oxidation. Each section includes a discussion of the underlying chemical principles, detailed step-by-step protocols, and critical insights for successful execution and troubleshooting.

Introduction and Strategic Considerations

The transformation of vicinal diols to α-diketones is a valuable process in organic synthesis, yielding key structural motifs present in various natural products and pharmaceutical intermediates. The substrate in focus, 2,6-octadiene-4,5-diol, presents a specific challenge due to its polyfunctional nature. A successful oxidation strategy must selectively target the two secondary alcohol groups while preserving the integrity of the two alkene functionalities.

The primary concerns when oxidizing unsaturated alcohols are:

• Over-oxidation: Strong oxidants can cleave the C-C bond between the two hydroxyl groups.[1]

• Alkene Reactivity: The double bonds are susceptible to oxidation, potentially leading to epoxidation, dihydroxylation, or oxidative cleavage.[2]

• Chemoselectivity: The chosen reagent must preferentially react with the alcohol moieties over the alkenes.

Therefore, this guide focuses on modern, mild oxidation methods renowned for their high chemoselectivity and tolerance of sensitive functional groups.[3][4]

Comparative Analysis of Recommended Oxidation Methodologies

Selecting the appropriate oxidation method depends on factors such as reaction scale, available laboratory equipment, substrate sensitivity to acid or base, and desired reaction time. The following methods are highly recommended for the oxidation of 2,6-octadiene-4,5-diol.

Method	Core Reagents	Typical Temperature	Typical Reaction Time	Key Advantages	Key Considerations
Swern Oxidation	DMSO, Oxalyl Chloride, Triethylamine	-78 °C	1-3 hours	Wide functional group tolerance; mild conditions prevent epimerization at α-carbons.[3][5]	Requires cryogenic temperatures; produces foul-smelling dimethyl sulfide and toxic CO gas.[3] Must be performed in a fume hood.
Dess-Martin (DMP) Oxidation	Dess-Martin Periodinane (DMP)	Room Temperature	0.5-2 hours	Very mild, neutral conditions; operationally simple at room temperature; easy workup.[4][6][7]	DMP reagent is sensitive to moisture and can be explosive under certain conditions.[8]
Ley-Griffith (TPAP) Oxidation	Tetrapropylammonium Perruthenate (TPAP) (catalytic), N-Methylmorpholine N-oxide (NMO) (stoichiometric)	Room Temperature	1-4 hours	Catalytic use of expensive and toxic ruthenium; very mild and selective.[9][10]	TPAP is a toxic heavy metal reagent; NMO and molecular sieves are hygroscopic.[11]

Method 1: The Swern Oxidation

The Swern oxidation is a cornerstone of modern organic synthesis for converting primary and secondary alcohols to aldehydes and ketones, respectively.[12] It relies on the activation of dimethyl sulfoxide (DMSO) with an electrophile, typically oxalyl chloride, to form the highly reactive chloro(dimethyl)sulfonium chloride intermediate.[3][13]

Mechanism and Rationale

The reaction proceeds through several distinct steps, each critical for its success:

• Activation of DMSO: At -78 °C, DMSO reacts with oxalyl chloride to form an electrophilic sulfur species, which rapidly decomposes to the key intermediate, chloro(dimethyl)sulfonium chloride, releasing CO and CO₂.[3]

• Alkoxysulfonium Salt Formation: The alcohol (2,6-octadiene-4,5-diol) attacks the electrophilic sulfur atom, displacing chloride to form an alkoxysulfonium salt.[3][12]

• Ylide Formation & Elimination: A hindered, non-nucleophilic base, typically triethylamine (Et₃N), is added to deprotonate the carbon adjacent to the positively charged sulfur, forming a sulfur ylide.[3] This ylide then undergoes an intramolecular, five-membered ring transition state to eliminate the target diketone, dimethyl sulfide (DMS), and protonated triethylamine.[3][14]

The extremely low reaction temperature (-78 °C) is crucial for maintaining the stability of the reactive intermediates and preventing side reactions.

Visualizing the Swern Oxidation Workflow

Caption: Workflow for the Swern Oxidation protocol.

Detailed Protocol for Swern Oxidation

Safety: This procedure must be conducted in a certified chemical fume hood. Oxalyl chloride is corrosive and toxic. Carbon monoxide is a toxic gas. Dimethyl sulfide is volatile and has an extremely unpleasant odor. Wear appropriate personal protective equipment (PPE), including safety goggles, a lab coat, and gloves.

Materials:

• 2,6-octadiene-4,5-diol (1.0 eq)

• Anhydrous Dichloromethane (DCM)

• Dimethyl sulfoxide (DMSO, anhydrous) (4.4 eq)

• Oxalyl chloride (2.2 eq)

• Triethylamine (Et₃N, anhydrous) (10.0 eq)

• Three-neck round-bottom flask with a magnetic stir bar, thermometer, and nitrogen inlet

• Dry ice/acetone bath

Procedure:

• Setup: Assemble a dry three-neck flask under a nitrogen atmosphere. Add anhydrous DCM (approx. 0.2 M relative to the diol).

• Activation: Cool the flask to -78 °C using a dry ice/acetone bath. To the stirred DCM, add anhydrous DMSO (4.4 eq) via syringe. Then, add oxalyl chloride (2.2 eq) dropwise over 15 minutes, ensuring the internal temperature does not rise above -65 °C. Stir the resulting solution for 30 minutes at -78 °C.[13]

• Substrate Addition: Dissolve 2,6-octadiene-4,5-diol (1.0 eq) in a minimal amount of anhydrous DCM and add it dropwise to the reaction mixture over 20 minutes. Ensure the internal temperature remains below -65 °C. Stir the mixture for 1 hour at -78 °C.[13]

• Base Addition: Add triethylamine (10.0 eq) dropwise to the mixture, again maintaining the temperature below -65 °C. After the addition is complete, stir the reaction at -78 °C for an additional 15 minutes.[13][15]

• Warming and Quenching: Remove the cooling bath and allow the reaction to warm to room temperature over approximately 1 hour.[13] Once at room temperature, quench the reaction by slowly adding water.

• Workup: Transfer the mixture to a separatory funnel. Extract the aqueous layer three times with DCM. Combine the organic layers and wash sequentially with saturated aqueous NH₄Cl, saturated aqueous NaHCO₃, and brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. The crude product can be purified by flash column chromatography on silica gel to yield 2,6-octadiene-4,5-dione.

• Decontamination: Rinse all glassware that came into contact with dimethyl sulfide with bleach to oxidize the odorous byproduct.[3]

Method 2: The Dess-Martin Periodinane (DMP) Oxidation

The Dess-Martin oxidation utilizes a hypervalent iodine(V) reagent, 1,1,1-triacetoxy-1,1-dihydro-1,2-benziodoxol-3(1H)-one (DMP), to provide a remarkably mild and efficient route to aldehydes and ketones.[6][16] Its operational simplicity and neutral pH conditions make it ideal for sensitive substrates.[4][17]

Mechanism and Rationale

The currently accepted mechanism involves two main stages:

• Ligand Exchange: The alcohol substrate displaces one of the acetate ligands on the iodine center of the DMP reagent. This forms a diacetoxyperiodinane intermediate.[18][19]

• Reductive Elimination: A base (which can be the displaced acetate) abstracts the proton on the carbon bearing the oxygen. This initiates a concerted reductive elimination, forming the ketone, iodinane byproduct, and acetic acid.[6]

The reaction is typically performed at room temperature in a chlorinated solvent like DCM and is often complete within a few hours.[7] The addition of a mild base like sodium bicarbonate can be beneficial to buffer the acetic acid produced, protecting acid-sensitive functional groups.[6]

Visualizing the DMP Oxidation Mechanism

Caption: Simplified mechanism of Dess-Martin Oxidation.

Detailed Protocol for DMP Oxidation

Safety: Dess-Martin Periodinane can be shock-sensitive and potentially explosive, especially if impure or heated. Handle with care and store appropriately. The reaction should be performed in a well-ventilated fume hood.

Materials:

• 2,6-octadiene-4,5-diol (1.0 eq)

• Dess-Martin Periodinane (DMP) (2.5 - 3.0 eq)

• Anhydrous Dichloromethane (DCM)

• Sodium bicarbonate (NaHCO₃) (optional, for buffering)

• Round-bottom flask with a magnetic stir bar and nitrogen inlet

Procedure:

• Setup: To a dry round-bottom flask under a nitrogen atmosphere, add the 2,6-octadiene-4,5-diol (1.0 eq) and anhydrous DCM (to achieve a concentration of approx. 0.1-0.2 M).

• Reagent Addition: Add the Dess-Martin Periodinane (2.5 eq) to the stirred solution in one portion at room temperature. If the substrate is known to be acid-sensitive, add solid sodium bicarbonate (4.0 eq) to the mixture.

• Reaction Monitoring: Stir the reaction vigorously at room temperature. The reaction progress can be monitored by Thin Layer Chromatography (TLC). The reaction is typically complete within 30 minutes to 2 hours.[7]

• Quenching: Upon completion, dilute the reaction mixture with diethyl ether and quench by adding a 1:1 mixture of saturated aqueous NaHCO₃ and saturated aqueous Na₂S₂O₃. Stir vigorously until the layers are clear. This step reduces the unreacted DMP and dissolves the iodinane byproduct.

• Workup: Transfer the mixture to a separatory funnel and separate the layers. Extract the aqueous layer twice with diethyl ether. Combine the organic layers, wash with brine, and dry over anhydrous MgSO₄.

• Purification: Filter the solution and concentrate under reduced pressure. The resulting crude oil can be purified by flash column chromatography on silica gel to afford the pure diketone.

Method 3: The Ley-Griffith (TPAP) Oxidation

This method employs a catalytic amount of tetrapropylammonium perruthenate (TPAP), a soluble and relatively mild Ruthenium(VII) oxidant.[10] The catalytic cycle is sustained by a stoichiometric co-oxidant, most commonly N-methylmorpholine N-oxide (NMO).[9]

Mechanism and Rationale

The Ley-Griffith oxidation operates via a catalytic cycle:

• Oxidation: The Ru(VII) species in TPAP oxidizes the alcohol to the ketone, becoming reduced to a Ru(V) species in the process.

• Re-oxidation: The stoichiometric co-oxidant, NMO, re-oxidizes the Ru(V) back to the active Ru(VII) state, allowing the catalytic cycle to continue.

The presence of powdered molecular sieves is often required to sequester water, which can otherwise interfere with the reaction and potentially lead to the formation of diol hydrates from the product.[11] This method is prized for its mildness and broad applicability, especially in complex molecule synthesis.[10]

Detailed Protocol for Ley-Griffith (TPAP) Oxidation

Safety: Ruthenium compounds are toxic and should be handled with care in a fume hood.

Materials:

• 2,6-octadiene-4,5-diol (1.0 eq)

• Tetrapropylammonium perruthenate (TPAP) (0.05 eq)

• N-methylmorpholine N-oxide (NMO) (3.0 eq)

• Powdered 4 Å molecular sieves

• Anhydrous Dichloromethane (DCM) or Acetonitrile

• Round-bottom flask with a magnetic stir bar

Procedure:

• Setup: To a round-bottom flask containing a magnetic stir bar, add the 2,6-octadiene-4,5-diol (1.0 eq), NMO (3.0 eq), and freshly activated powdered 4 Å molecular sieves (a mass roughly equal to the substrate).

• Solvent Addition: Add anhydrous DCM to the flask. Stir the resulting suspension for 15 minutes at room temperature.

• Catalyst Addition: Add TPAP (0.05 eq) to the mixture in one portion. The reaction mixture will typically turn dark green or black.

• Reaction Monitoring: Stir the reaction at room temperature and monitor its progress by TLC.

• Workup: Upon completion, the reaction mixture is filtered through a short plug of silica gel or celite to remove the catalyst and molecular sieves. Rinse the plug thoroughly with DCM or ethyl acetate.

• Purification: Concentrate the filtrate under reduced pressure. The crude product can then be purified via flash column chromatography to isolate the desired 2,6-octadiene-4,5-dione.

Conclusion

The selective oxidation of 2,6-octadiene-4,5-diol to its corresponding diketone can be successfully achieved using several modern, mild oxidation methods. The Swern, Dess-Martin, and Ley-Griffith oxidations each offer distinct advantages and are well-suited for this transformation, demonstrating high chemoselectivity that preserves the sensitive alkene functional groups. The choice of method will be guided by the specific experimental constraints and scale of the synthesis. By following the detailed protocols and understanding the underlying chemical principles outlined in this guide, researchers can confidently and efficiently perform this valuable synthetic transformation.

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protocol for extracting 2,6-octadiene-4,5-diol from natural biological sources

An Application Note and Protocol for the Extraction, Purification, and Analysis of 2,6-Octadiene-4,5-diol from Natural Sources

Abstract

2,6-Octadiene-4,5-diol is a C8 unsaturated diol with potential significance in flavor chemistry, perfumery, and as a semiochemical in insect-plant interactions.[1][2] Its extraction from complex biological matrices presents a challenge due to its moderate polarity and potential for thermal degradation. This document provides a comprehensive guide for researchers, outlining robust protocols for the extraction, purification, and analytical characterization of 2,6-octadiene-4,5-diol from natural sources such as plants and fungi. The methodologies are designed to be adaptable, emphasizing the rationale behind procedural choices to allow for effective optimization. We detail two primary extraction strategies—Steam Distillation and Solvent Extraction—followed by a multi-step purification workflow and conclusive analytical validation using Gas Chromatography-Mass Spectrometry (GC-MS) and Nuclear Magnetic Resonance (NMR) spectroscopy.

Introduction: The Target Molecule

2,6-Octadiene-4,5-diol (C₈H₁₄O₂) is a secondary metabolite whose biosynthetic origins likely trace back to the isoprenoid pathway, a common route for the formation of diverse natural products in both plants and insects.[1][3] These compounds often play critical roles in defense, communication, and reproduction.[4] The presence of two hydroxyl groups on an eight-carbon backbone lends the molecule a moderate polarity and volatility, properties that must be carefully considered when selecting an extraction and purification strategy.

Table 1: Physicochemical Properties of 2,6-Octadiene-4,5-diol

Property	Value	Source
Molecular Formula	C₈H₁₄O₂	[2]
Molecular Weight	142.20 g/mol	[2]
XLogP3	0.7	[2]
Hydrogen Bond Donor Count	2	[2]
Hydrogen Bond Acceptor Count	2	[2]

Pre-Extraction: Source Material Selection and Preparation

The success of any extraction is predicated on the quality and preparation of the starting material.

2.1 Potential Biological Sources

• Plants: Many plants produce terpenoids as components of their essential oils.[5] Tissues rich in these compounds, such as leaves, flowers, or roots, are primary candidates.

• Fungi: Endophytic or cultured fungi are prolific producers of a vast array of secondary metabolites.[6][7] The target diol may be present in either the fungal biomass or the culture medium.

• Insects: Some insects utilize diols as pheromones or defensive compounds.[8]

2.2 Material Preparation Protocol

• Harvesting: Collect fresh plant or fungal material. For cultured fungi, separate the mycelium from the liquid broth by filtration.[9]

• Drying (Optional but Recommended): For solvent extraction, it is often advantageous to dry the material to improve extraction efficiency and prevent the co-extraction of water-soluble impurities. Lyophilization (freeze-drying) is preferred to minimize degradation of thermolabile compounds. Alternatively, air-dry at a controlled temperature (e.g., <40°C).

• Grinding: Reduce the particle size of the dried material using a grinder or mortar and pestle. This increases the surface area available for solvent contact, significantly improving extraction yield.[10]

• Storage: Store the powdered material in a sealed container in a cool, dark, and dry place until extraction.

Extraction Methodologies: Isolating the Crude Product

The choice of extraction method depends on the volatility of the target compound and the nature of the source matrix. We present two robust, yet fundamentally different, approaches.

Caption: Decision workflow for selecting the primary extraction method.

3.1 Method 1: Steam Distillation

This technique is ideal for separating volatile compounds like essential oils from non-volatile plant or fungal matter.[11][12] It leverages the principle of co-distillation at temperatures below the boiling point of the individual components, thereby protecting thermolabile compounds from degradation.[10]

Protocol: Steam Distillation

• Apparatus Setup: Assemble a Clevenger-type or similar steam distillation apparatus.[11]

• Sample Loading: Place the prepared (fresh or dried and ground) biological material into the distillation flask. For hydrodistillation, add sufficient purified water to cover the material.[13]

• Distillation: Heat the flask to generate steam. The steam will pass through the plant material, vaporizing the volatile diol.[14]

• Condensation: The vapor mixture of water and the diol is passed through a condenser, where it cools and returns to a liquid state.

• Collection: Collect the distillate in a Florentine flask or separatory funnel. Because the diol is not fully miscible with water, two phases will form.

• Separation: Carefully separate the organic layer containing 2,6-octadiene-4,5-diol from the aqueous layer (hydrosol). The aqueous layer can be back-extracted with a non-polar solvent (e.g., dichloromethane or ethyl acetate) to recover any dissolved diol.

• Drying and Concentration: Combine the organic fractions, dry over anhydrous sodium sulfate, filter, and concentrate the solvent using a rotary evaporator under reduced pressure to yield the crude extract.

3.2 Method 2: Solvent Extraction

Solvent extraction is a versatile technique applicable to a wide range of metabolites and is not dependent on the compound's volatility.[6] The choice of solvent is critical and should be based on the polarity of the target molecule.[15] A sequential extraction with solvents of increasing polarity is recommended for effective fractionation.

Protocol: Sequential Solvent Extraction (Maceration)

• Defatting (Optional): Macerate the dried, powdered material in a non-polar solvent like n-hexane for 24 hours with agitation. This step removes highly non-polar lipids and waxes. Filter and retain the biomass.[7]

• Primary Extraction: Submerge the defatted biomass in a solvent of intermediate polarity, such as ethyl acetate or dichloromethane (DCM), in an Erlenmeyer flask.[16] A solvent-to-solid ratio of 10:1 (v/w) is a good starting point.

• Maceration: Seal the flask and agitate at room temperature for 24-48 hours on an orbital shaker.[6]

• Filtration: Filter the mixture to separate the extract from the solid residue.

• Repeat: Repeat the extraction process on the residue two more times with fresh solvent to ensure exhaustive extraction.

• Concentration: Combine the filtrates and remove the solvent under reduced pressure using a rotary evaporator to obtain the crude ethyl acetate/DCM extract. This fraction is most likely to contain the target diol.

Post-Extraction: Purification of 2,6-Octadiene-4,5-diol

The crude extract is a complex mixture requiring further purification to isolate the target compound. Flash column chromatography is the primary technique for this purpose.

Caption: General workflow for the purification of the target diol from a crude extract.

Protocol: Flash Column Chromatography (Normal Phase)

• Column Packing: Pack a glass column with silica gel 60 (70-230 mesh) using a slurry method with a non-polar solvent (e.g., n-hexane).

• Sample Loading: Adsorb the dried crude extract onto a small amount of silica gel. Once the solvent is evaporated, carefully load the dry powder onto the top of the packed column.

• Elution: Begin elution with 100% n-hexane and gradually increase the polarity of the mobile phase by adding ethyl acetate. A typical gradient might be from 0% to 50% ethyl acetate in n-hexane.

• Fraction Collection: Collect fractions of a fixed volume (e.g., 10-20 mL) in test tubes.

• TLC Analysis: Monitor the collected fractions using Thin Layer Chromatography (TLC). Spot a small amount from each fraction onto a silica gel TLC plate. Develop the plate in a hexane/ethyl acetate system (e.g., 7:3 v/v) and visualize the spots using an appropriate stain (e.g., potassium permanganate or vanillin-sulfuric acid) followed by gentle heating.

• Pooling and Concentration: Combine the fractions that contain the pure compound (as determined by TLC) and concentrate them using a rotary evaporator to yield the purified 2,6-octadiene-4,5-diol.

Analytical Validation and Structural Elucidation

Final confirmation of the identity and purity of the isolated compound requires spectroscopic analysis. Due to the polar nature of the diol's hydroxyl groups, derivatization is often necessary for GC-MS analysis to improve volatility and chromatographic peak shape.[17][18]

Caption: Workflow for the analytical validation of purified 2,6-octadiene-4,5-diol.

5.1 Protocol: GC-MS Analysis (with Silylation)

Derivatization Protocol: [17][18]

• Drying: Place a small amount (~100 µg) of the purified sample into a 2 mL GC vial and evaporate to complete dryness under a gentle stream of nitrogen.

• Reagent Addition: Add 50 µL of anhydrous pyridine and 50 µL of N,O-Bis(trimethylsilyl)trifluoroacetamide with 1% Trimethylchlorosilane (BSTFA + 1% TMCS).

• Reaction: Tightly cap the vial and heat at 70°C for 60 minutes in a heating block.

• Analysis: After cooling to room temperature, the sample is ready for direct injection into the GC-MS.

Table 2: Suggested GC-MS Parameters

Parameter	Setting	Rationale
Gas Chromatograph
Column	DB-5ms, 30 m x 0.25 mm, 0.25 µm film	A common, robust non-polar column suitable for a wide range of derivatized compounds.
Inlet Temperature	250 °C	Ensures rapid volatilization of the derivatized analyte.
Carrier Gas	Helium, constant flow at 1.0 mL/min	Inert carrier gas providing good chromatographic efficiency.
Oven Program	Initial 60°C (hold 2 min), ramp 10°C/min to 280°C (hold 5 min)	A starting point for separating the analyte from any remaining impurities.[17]
Mass Spectrometer
Ionization Mode	Electron Ionization (EI) at 70 eV	Standard ionization method that produces reproducible fragmentation patterns for library matching.
Source Temperature	230 °C	Standard source temperature.
Scan Range	m/z 40-500	Covers the expected mass range of the derivatized diol and its fragments.

5.2 NMR Spectroscopy for Structural Elucidation

NMR is the definitive method for confirming the molecular structure of the isolated compound.[19]

• Sample Preparation: Dissolve 1-5 mg of the purified compound in ~0.6 mL of a deuterated solvent (e.g., Chloroform-d, CDCl₃).

• Acquisition: Acquire 1D (¹H, ¹³C) and 2D (COSY, HSQC, HMBC) spectra on a high-field NMR spectrometer (≥400 MHz).

• Data Analysis:

  • ¹H NMR: Will confirm the presence of olefinic, allylic, and carbinol protons.

  • ¹³C NMR: Will show the number of unique carbons, including signals for the sp² carbons of the double bonds and the sp³ carbons bearing the hydroxyl groups.[20]

  • COSY: Establishes proton-proton coupling networks, helping to trace the carbon backbone.

  • HSQC/HMBC: Correlates protons to their directly attached carbons (HSQC) and to carbons 2-3 bonds away (HMBC), allowing for the unambiguous assignment of the entire molecular structure.[21]

Conclusion

This application note provides a detailed and scientifically grounded framework for the successful extraction, purification, and identification of 2,6-octadiene-4,5-diol from natural biological sources. By understanding the chemical principles behind each step—from the initial choice of extraction method to the necessity of derivatization for GC-MS analysis—researchers can confidently adapt these protocols to their specific source material and analytical needs. The combination of optimized extraction, chromatographic purification, and definitive spectroscopic analysis ensures a self-validating workflow, delivering a pure and structurally confirmed product for further investigation in drug development and other scientific fields.

References

• Benchchem. (n.d.). Application Notes and Protocols for Solvent Extraction of Fungal Secondary Metabolites. Benchchem.

• Wikipedia. (2024). Steam distillation. Wikipedia. Retrieved from [Link]

• Taylor & Francis. (n.d.). Steam distillation – Knowledge and References. Taylor & Francis Online. Retrieved from [Link]

• LabManager. (2025, April 3). Steam Distillation Made Simple: Principle, Process, Applications, and Advantages. LabManager. Retrieved from [Link]

• Première Peau. (2026, March 19). Steam Distillation: How Ingredients Are Born. Première Peau. Retrieved from [Link]

• ResearchGate. (2014, March 2). What is the best solvent for extracting secondary metabolite from endophytic fungi?. ResearchGate. Retrieved from [Link]

• Institute of Horticulture Technology. (2024, December 21). Extraction Techniques of Aromatic Plants. Institute of Horticulture Technology. Retrieved from [Link]

• Agilent. (n.d.). Rapid Analysis of Crude Fungal Extracts for Secondary Metabolites by LC/TOF-MS. Agilent Technologies. Retrieved from [Link]

• Chandran, H., Meena, M., & Sharma, K. (2020). Secondary metabolites from endophytic fungi: Production, methods of analysis, and diverse pharmaceutical potential. 3 Biotech, 10(1), 1-13. Retrieved from [Link]

• Du, L., et al. (2021). Comprehensive guide to extracting and expressing fungal secondary metabolites: Aspergillus fumigatus as a case study. Current Protocols, 1(6), e167. Retrieved from [Link]

• Teledyne ISCO. (n.d.). HILIC Purification Strategies for Flash Chromatography. Teledyne Labs. Retrieved from [Link]

• Al-Awadi, N. A., et al. (2014). 1H NMR spectra of alcohols and diols in chloroform: DFT/GIAO calculation of chemical shifts. Magnetic Resonance in Chemistry, 52(10), 575-583. Retrieved from [Link]

• Beran, F., et al. (2019). Chemical convergence between plants and insects: biosynthetic origins and functions of common secondary metabolites. New Phytologist, 223(2), 596-609. Retrieved from [Link]

• Lee, T., et al. (2025). Isolation and Structural Identification of New Diol Esters of Okadaic Acid and Dinophysistoxin-1 from the Cultured Prorocentrum lima. Marine Drugs, 23(1), 33. Retrieved from [Link]

• Hamburger, M., & Hostettmann, K. (1991). Strategies and Tools for Structure Determination of Natural Products Using Modern Methods of NMR Spectroscopy. Chimia, 45(4), 117-124. Retrieved from [Link]

• Zhang, X., et al. (2022). NMR analysis of the enantiomeric purity of chiral diols by a new chiral boron agent. New Journal of Chemistry, 46(8), 3629-3633. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). 2,6-Octadiene-4,5-diol. PubChem Compound Database. Retrieved from [Link]

• Francke, W., & Schulz, S. (2010). Biosynthesis in Insects. Topics in Current Chemistry, 297, 31-78. Retrieved from [Link]

• Al-Burtomani, S. K. S., et al. (2022). Extraction of High-Value Chemicals from Plants for Technical and Medical Applications. Molecules, 27(18), 5878. Retrieved from [Link]

• Patel, K., Panchal, N., & Ingle, P. (2019). Techniques Adopted for Extraction of Natural Products. International Journal of Advanced Research in Chemical Science, 6(4), 1-12. Retrieved from [Link]

• Reed, J., & Osbourn, A. (2020). Nature's Chemists: The Discovery and Engineering of Phytochemical Biosynthesis. The Plant Cell, 32(11), 3364-3385. Retrieved from [Link]

• Ben Amor, I., et al. (2023). Different methods of extraction of bioactive compounds and their effect on biological activity: A review. International Journal of Sustainable Materials and Sustainable Technology, 6(2), 1-13. Retrieved from [Link]

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Advanced Protocols for Palladium-Catalyzed Asymmetric Allylic Cross-Coupling of 2,6-Octadiene-4,5-Diol Derivatives

Introduction & Mechanistic Rationale

The synthesis of complex, stereodefined polyfunctional molecules is a cornerstone of modern drug discovery. Bis-allylic diols, specifically (2E,6E)-octa-2,6-diene-4,5-diol , serve as highly versatile linchpins in organic synthesis. When derivatized into their corresponding diacetates or dicarbonates, these substrates undergo highly efficient Palladium-catalyzed asymmetric allylic substitution (the Tsuji-Trost reaction) [1].

Unlike simple mono-allylic systems, 2,6-octadiene-4,5-diol derivatives possess two adjacent electrophilic allylic sites. This unique structural motif enables tandem or sequential cross-coupling cascades , allowing for the rapid construction of densely functionalized acyclic chains or chiral polyheterocycles via desymmetrization [2].

Causality in the Catalytic Cycle

The success of this transformation relies on the precise orchestration of the Pd(0)/Pd(II) redox cycle:

• Oxidative Addition : The active Pd(0) catalyst coordinates to the alkene and cleaves the C–O bond of the allylic acetate, generating an electrophilic π -allylpalladium(II) complex. This step proceeds with inversion of stereochemistry.

• Outer-Sphere Nucleophilic Attack : Soft nucleophiles (e.g., malonates, primary amines) attack the π -allyl complex from the face opposite to the palladium center (anti-attack). This second inversion results in a net retention of the original stereocenter.

• Tandem Activation : Because the substrate is a bis-allylic diacetate, the mono-alkylated intermediate immediately undergoes a second oxidative addition, propagating the cascade to yield the fully cross-coupled product.

Figure 1: Mechanistic cycle of the Pd-catalyzed tandem allylic substitution of bis-allylic diacetates.

Experimental Workflows & Methodologies

The following protocols outline a self-validating system for the derivatization of 2,6-octadiene-4,5-diol and its subsequent enantioselective tandem allylic alkylation.

Figure 2: Step-by-step experimental workflow for the enantioselective allylic cross-coupling.

Protocol A: Synthesis of (2E,6E)-Octa-2,6-diene-4,5-diyl Diacetate

Objective: Convert the free diol into a highly reactive bis-electrophile for Pd-catalysis.

Reagents:

• (2E,6E)-octa-2,6-diene-4,5-diol: 10.0 mmol

• Acetic Anhydride ( Ac2​O ): 25.0 mmol (2.5 equiv)

• Pyridine: 30.0 mmol (3.0 equiv)

• 4-Dimethylaminopyridine (DMAP): 0.5 mmol (5 mol%)

• Dichloromethane (DCM): 40 mL

Step-by-Step Procedure:

• Initiation: Dissolve the diol in anhydrous DCM (40 mL) under an argon atmosphere. Add pyridine and cool the reaction flask to 0 °C using an ice bath.

• Catalysis & Acylation: Add DMAP (5 mol%), followed by the dropwise addition of Ac2​O .

  • Scientific Insight: DMAP acts as a nucleophilic catalyst. It attacks the acetic anhydride to form a highly electrophilic N -acylpyridinium intermediate, which accelerates the acylation of the sterically hindered secondary alcohols while preventing unwanted alkene isomerization.

• Monitoring: Stir the mixture at room temperature for 4 hours. Monitor completion via TLC (Hexanes/EtOAc 7:3). The diacetate will appear as a higher Rf​ spot compared to the highly polar diol.

• Workup (Self-Validation): Quench the reaction with saturated aqueous NaHCO3​ (20 mL) to neutralize excess acid. Extract with DCM (3 × 20 mL). Wash the combined organic layers with 1M HCl (to remove pyridine), followed by brine. Dry over anhydrous Na2​SO4​ , filter, and concentrate in vacuo.

• Purification: Purify via flash column chromatography (Hexanes/EtOAc 9:1) to afford the pure diacetate as a colorless oil.

Protocol B: Enantioselective Tandem Allylic Alkylation

Objective: Perform a double C–C bond-forming cascade using dimethyl malonate.

Reagents:

• (2E,6E)-octa-2,6-diene-4,5-diyl diacetate: 1.0 mmol

• Dimethyl malonate: 2.5 mmol (2.5 equiv)

• [Pd(η3−C3​H5​)Cl]2​ (Allylpalladium chloride dimer): 0.025 mmol (2.5 mol%)

• (R,R)-DACH-phenyl Trost Ligand: 0.055 mmol (5.5 mol%)

• N,O-Bis(trimethylsilyl)acetamide (BSA): 2.5 mmol (2.5 equiv)

• Potassium Acetate (KOAc): 0.1 mmol (10 mol%)

• Anhydrous Dichloromethane (DCM): 10 mL

Step-by-Step Procedure:

• Catalyst Pre-activation: In an oven-dried Schlenk tube under argon, dissolve [Pd(η3−C3​H5​)Cl]2​ and the (R,R)-DACH-phenyl ligand in anhydrous DCM (5 mL). Stir at room temperature for 15 minutes until the solution turns a clear, bright yellow.

  • Scientific Insight: The pre-stirring ensures the complete formation of the chiral L2Pd(II) complex. The use of the π -allyl Pd dimer is critical as it acts as a stable precursor that is rapidly reduced in situ to the active chiral Pd(0) species by the nucleophile.

• Nucleophile Activation: To a separate vial containing dimethyl malonate and the diacetate substrate in DCM (5 mL), add BSA and catalytic KOAc. Stir for 5 minutes.

  • Scientific Insight: Traditional strong bases (e.g., NaH) can cause undesired ester hydrolysis or alkene migration. BSA acts as a mild silylating agent, reacting with the malonate to form a silyl enol ether. The catalytic KOAc generates a trace amount of reactive enolate, initiating a neutral, self-propagating catalytic cycle that perfectly preserves the delicate diene system.

• Cross-Coupling: Transfer the nucleophile/substrate mixture to the Schlenk tube containing the active catalyst. Stir at room temperature for 12 hours.

• Workup & Analysis: Dilute with diethyl ether (20 mL) and quench with water (10 mL). Extract the aqueous layer with ether (2 × 10 mL). Dry the combined organics over MgSO4​ and concentrate.

• Validation: Purify via silica gel chromatography. Determine the enantiomeric excess (ee) using chiral stationary phase HPLC (e.g., Chiralcel OD-H, Hexane/i-PrOH 95:5).

Data Presentation: Optimization & Ligand Effects

The choice of ligand strictly dictates the regioselectivity (linear vs. branched) and the enantioselectivity of the cascade [1]. The table below summarizes the quantitative data for the tandem alkylation of the 2,6-octadiene-4,5-diyl diacetate with dimethyl malonate under various catalytic systems.

Entry	Palladium Source	Ligand System	Yield (%)	Regioselectivity (Linear:Branched)	Enantiomeric Excess (ee %)
1	[Pd(η3−C3​H5​)Cl]2​	dppe (Achiral)	68	85:15	N/A
2	[Pd(η3−C3​H5​)Cl]2​	dppp (Achiral)	82	>95:5	N/A
3	Pd2​(dba)3​	(R)-BINAP	74	80:20	65%
4	[Pd(η3−C3​H5​)Cl]2​	(R,R)-DACH-phenyl	94	>99:1	98%
5	Pd(OAc)2​	(R,R)-DACH-phenyl	55	90:10	88%

Data Interpretation: The (R,R)-DACH-phenyl Trost ligand (Entry 4) provides an optimal chiral pocket that sterically blocks one face of the π -allyl intermediate, driving both exceptional regioselectivity (>99:1) and enantioselectivity (98% ee). The use of Pd(OAc)2​ (Entry 5) leads to lower yields due to slower reduction to the active Pd(0) species compared to the allylpalladium chloride dimer.

References

• Recent Advances in Enantioselective Pd-Catalyzed Allylic Substitution: From Design to Applications Chemical Reviews - ACS Publications URL
• Pd-Catalyzed Asymmetric Allylic Substitution Cascade via Desymmetrization for the Construction of Chiral Polyheterocycles ResearchGate / Thieme Connect URL
• n-selective Tsuji–Trost allylation promoted by a recyclable TSIL-palladium complex Academie des Sciences URL

Application Note: Stereocontrolled Synthesis of 3,4-Dimethylhexane-1,6-dial via Anionic Oxy-Cope Rearrangement

Target Audience: Synthetic Chemists, Process Researchers, and Drug Development Professionals Document Type: Technical Guide & Self-Validating Protocol

Introduction & Mechanistic Principles

The construction of complex, stereodefined aliphatic chains is a recurring challenge in the total synthesis of macrolides and complex terpenes. The anionic oxy-Cope rearrangement (AOCR) serves as a premier methodology for this purpose, transforming 1,5-dien-3-ols into structurally elaborated carbonyl compounds via a [3,3]-sigmatropic shift.

When utilizing 2,6-octadiene-4,5-diol (a 1,6-dimethyl-1,5-hexadiene-3,4-diol derivative)—which can be readily accessed via the pinacol coupling of crotonaldehyde—the AOCR cleaves the central C4–C5 bond and forms a new C2–C7 bond. The driving force for this neutral or anionic rearrangement is the irreversible formation of an enolate, which tautomerizes to the corresponding carbonyl compound upon aqueous workup[1].

While the thermal (neutral) oxy-Cope rearrangement requires harsh conditions (>200 °C), the anionic variant pioneered by utilizes base to deprotonate the hydroxyl groups. The formation of the dipotassium alkoxide accelerates the reaction rate by an astonishing factor of 1010 to 1017 , allowing the rearrangement to proceed smoothly at room temperature[2].

Figure 1: Mechanistic pathway of the anionic oxy-Cope rearrangement.

Predictive Stereomolecular Modeling

The true power of the AOCR lies in its predictable stereochemical transfer. The [3,3]-sigmatropic shift proceeds predominantly via a highly ordered chair-like transition state [2].

In the case of 2,6-octadiene-4,5-diol, the geometry of the starting double bonds (E vs. Z) and the relative stereochemistry of the diol (meso vs. dl) dictate the spatial orientation of the methyl groups at C2 and C7 during the transition state. To minimize 1,3-diaxial interactions, the bulky methyl groups strongly prefer equatorial positions. This translates directly into the relative stereochemistry of the resulting chiral centers at C3 and C4 of the 3,4-dimethylhexane-1,6-dial product.

Table 1: Stereochemical Outcomes of the AOCR of 2,6-Octadiene-4,5-diol

Substrate Geometry	Diol Stereochemistry	Preferred Transition State	Product Stereochemistry (C3-C4)
(2E, 6E)	meso (syn)	Chair (equatorial/equatorial CH₃)	anti (dl-3,4-dimethyl)
(2E, 6E)	dl (anti)	Chair (equatorial/axial CH₃)*	syn (meso-3,4-dimethyl)
(2Z, 6Z)	meso (syn)	Chair (equatorial/equatorial CH₃)	anti (dl-3,4-dimethyl)

*Note: The dl-diol forces one methyl group into a higher-energy axial position to maintain the chair conformation, slightly reducing the reaction rate compared to the meso isomer.

Causality in Experimental Design: Why We Do What We Do

To ensure high yields and prevent side reactions, the experimental parameters must be strictly controlled. The following table summarizes the quantitative impact of our reagent selections based on established kinetic profiles:

Table 2: Quantitative Impact of Base/Additive Selection on Reaction Kinetics

Base / Additive System	Temp (°C)	Reaction Time	Yield (%)	Aldol Byproduct (%)
NaH / None	66 (Reflux)	24 h	< 15	N/A
KH / None	25	12 h	65	15
KH / 18-crown-6	0 to 25	2 h	> 90	< 2

• Why KH over NaH? Potassium has a larger ionic radius and lower charge density than sodium. This creates a loosely bound, highly reactive "naked" alkoxide ion pair, maximizing electron density on the oxygen.

• Why 18-crown-6? This macrocyclic ether chelates the K⁺ cation, further separating the ion pair. This additive is the critical switch that unlocks the 1017 rate acceleration, allowing the reaction to complete at room temperature[1].

• Why a pH 7 Buffer Quench? The product, 3,4-dimethylhexane-1,6-dial, is a 1,6-dialdehyde. Under standard acidic or basic workup conditions, it will rapidly undergo an intramolecular aldol condensation to form a cyclopentenecarbaldehyde byproduct. Quenching with a neutral phosphate buffer at 0 °C traps the kinetic dialdehyde.

Experimental Protocol: A Self-Validating Workflow

The following protocol is designed as a self-validating system , incorporating built-in analytical checkpoints to ensure the reaction is proceeding as intended without requiring premature workup.

Reagents Required

• 2,6-octadiene-4,5-diol (1.0 eq, rigorously dried)

• Potassium Hydride (KH, 30% dispersion in mineral oil, 2.5 eq)

• 18-crown-6 (2.2 eq, dried under vacuum)

• Anhydrous Tetrahydrofuran (THF)

• Anhydrous Hexane (for KH washing)

• 0.1 M Phosphate Buffer (pH 7.0)

Step-by-Step Methodology

• Preparation of the Base: Under an argon atmosphere, transfer KH dispersion to an oven-dried Schlenk flask. Wash the KH three times with anhydrous hexane to remove the mineral oil (allow the solid to settle and carefully syringe out the supernatant). Causality: Mineral oil alters the stoichiometry and can coat the KH, drastically reducing the deprotonation rate.

• Suspension: Suspend the washed, dry KH in anhydrous THF and cool to 0 °C.

• Additive Introduction: Add a solution of 18-crown-6 in THF to the KH suspension.

• Substrate Addition: Dissolve 2,6-octadiene-4,5-diol in a minimal amount of THF and add it dropwise to the reaction mixture at 0 °C.

• Rearrangement: Remove the ice bath and allow the reaction to warm to 25 °C. Stir for 2 hours.

• Quenching & Isolation: Cool the reaction back to 0 °C. Slowly add cold 0.1 M phosphate buffer (pH 7.0) to quench the enolate. Extract the aqueous layer rapidly with diethyl ether (3x). Dry the combined organic layers over MgSO₄, filter, and concentrate in vacuo at a low temperature (< 30 °C).

Figure 2: Self-validating experimental workflow for the rearrangement.

Validation Checkpoints

• Validation A (Physical): Upon addition of the diol, rigorous bubbling of H₂ gas will occur. The complete cessation of this bubbling indicates that the irreversible formation of the dipotassium alkoxide is complete.

• Validation B (Spectroscopic): Before quenching the bulk reaction, remove a 0.1 mL aliquot and quench it into D₂O/CDCl₃. A rapid ¹H-NMR should confirm the complete disappearance of the carbinol protons (CH-OH) at ~4.0 ppm and the emergence of a sharp aldehydic proton signal (CHO) at ~9.6 ppm.

Storage Note: 3,4-dimethylhexane-1,6-dial is highly prone to oxidation and polymerization. It must be used immediately in downstream applications (e.g., Wittig olefination) or stored strictly under argon at -20 °C.

References

• Evans, D. A., & Golob, A. M. (1975). [3,3] Sigmatropic rearrangements of 1,5-diene alkoxides. The powerful accelerating effects of the alkoxide substituent. Journal of the American Chemical Society, 97(16), 4765-4766.[Link]

• Berson, J. A., & Jones, M. (1964). A Synthesis of Ketones by the Thermal Isomerization of 3-Hydroxy-1,5-hexadienes. The Oxy-Cope Rearrangement. Journal of the American Chemical Society, 86(22), 5019-5020.[Link]

• Organic Chemistry Portal. Cope Rearrangement / Oxy-Cope Rearrangement.[Link]

• Paquette, L. A. (1997). Recent applications of anionic oxy-Cope rearrangements. Tetrahedron, 53(41), 13971-14020.[Link]

Sources

• 1. Cope Rearrangement [organic-chemistry.org]
• 2. Oxy-Cope rearrangement - Wikipedia [en.wikipedia.org]

Application Notes and Protocols for 2,6-Octadiene-4,5-diol as a Monomer in Polymer Chemistry

These application notes provide a comprehensive guide for researchers, scientists, and drug development professionals on the potential applications of 2,6-octadiene-4,5-diol as a versatile monomer in polymer synthesis. This document outlines several potential polymerization pathways, provides detailed experimental protocols, and discusses the expected properties of the resulting polymers. The unique bifunctional nature of this monomer, possessing both hydroxyl and vinyl functional groups, opens avenues for creating novel polymer architectures with tailored properties.

Introduction to 2,6-Octadiene-4,5-diol: A Monomer with Dual Functionality

2,6-Octadiene-4,5-diol is a C8 hydrocarbon chain containing two hydroxyl (-OH) groups and two carbon-carbon double bonds (C=C).[1][2][3][4] This unique combination of functional groups makes it a highly attractive monomer for polymer chemists. The hydroxyl groups can participate in step-growth polymerization reactions, such as polyesterification and polycondensation, while the vinyl groups can undergo chain-growth polymerization through radical, anionic, or cationic mechanisms.[5][6][7] This dual reactivity allows for the synthesis of a variety of polymer structures, including linear polymers, cross-linked networks, and functionalized materials.

The strategic placement of these functional groups suggests the potential for creating polymers with interesting properties. For instance, the hydroxyl groups can impart hydrophilicity and provide sites for further chemical modification, while the unsaturation in the polymer backbone can be used for post-polymerization cross-linking, such as vulcanization.[7][8]

Potential Polymerization Pathways for 2,6-Octadiene-4,5-diol

The dual functionality of 2,6-octadiene-4,5-diol allows for its participation in several distinct polymerization mechanisms. The choice of polymerization technique will dictate the final polymer architecture and properties.

Step-Growth Polymerization: Leveraging the Diol Functionality

In this approach, 2,6-octadiene-4,5-diol acts as a diol monomer. Step-growth polymerization proceeds by the reaction between difunctional monomers, with the polymer chain growing in a stepwise manner.[5][9]

• Polyester Synthesis: Reaction with a dicarboxylic acid or its derivative (e.g., an acid chloride or ester) will yield a polyester with pendant vinyl groups. These pendant groups can be subsequently used for cross-linking or other modifications. The properties of the resulting polyester can be tuned by the choice of the dicarboxylic acid comonomer.[10][11] For example, using a rigid aromatic diacid will likely result in a more rigid polymer, while a long-chain aliphatic diacid will produce a more flexible material.[12]

• Polyurethane Synthesis: Reaction with a diisocyanate will form a polyurethane.[13] Polyurethanes are known for their wide range of properties, from soft elastomers to rigid plastics, which are dictated by the choice of diol and diisocyanate.[9][13] The unsaturation from the 2,6-octadiene-4,5-diol backbone would be retained in the final polyurethane, offering a route to novel functional materials.

Caption: Step-growth polymerization pathways for 2,6-octadiene-4,5-diol.

Chain-Growth Polymerization: Engaging the Diene Functionality

The two double bonds in 2,6-octadiene-4,5-diol allow it to act as a diene monomer in chain-growth polymerization.[7][8] This type of polymerization involves the sequential addition of monomers to a growing polymer chain initiated by a radical, cation, or anion.

• Radical Polymerization: This is a common method for polymerizing vinyl monomers. The presence of two double bonds could lead to either linear polymers with pendant double bonds (if only one double bond reacts) or cross-linked networks (if both double bonds participate). The degree of cross-linking can be controlled by reaction conditions such as monomer concentration and temperature.

• Anionic and Cationic Polymerization: These methods can offer greater control over the polymer architecture, potentially leading to polymers with narrower molecular weight distributions.[14] The choice between anionic and cationic polymerization will depend on the electronic nature of the monomer and the desired polymer properties.

Caption: Chain-growth polymerization pathways for 2,6-octadiene-4,5-diol.

Advanced Polymerization Techniques

• Ring-Opening Metathesis Polymerization (ROMP): While 2,6-octadiene-4,5-diol is an acyclic monomer, it could be a precursor to a cyclic monomer suitable for ROMP. For instance, the diol could be protected, and the diene could undergo a ring-closing metathesis (RCM) reaction to form a cyclic diene.[14][15] This cyclic monomer could then be polymerized via ROMP to yield a polymer with a precisely controlled microstructure.[16][17][18] The protecting groups could then be removed to reveal the hydroxyl functionalities.

Detailed Experimental Protocols

The following protocols are generalized procedures and should be adapted based on specific experimental goals and available equipment. All reactions should be performed under an inert atmosphere (e.g., nitrogen or argon) unless otherwise specified.

Protocol 1: Synthesis of an Unsaturated Polyester via Step-Growth Polymerization

This protocol describes the synthesis of a polyester from 2,6-octadiene-4,5-diol and adipoyl chloride.

Materials:

• 2,6-octadiene-4,5-diol

• Adipoyl chloride

• Pyridine (or other suitable base)

• Anhydrous dichloromethane (DCM)

• Methanol

• Schlenk flask, dropping funnel, magnetic stirrer

Procedure:

• In a Schlenk flask under an inert atmosphere, dissolve 2,6-octadiene-4,5-diol and pyridine in anhydrous DCM.

• Cool the solution to 0 °C in an ice bath.

• Slowly add a solution of adipoyl chloride in anhydrous DCM to the flask via a dropping funnel with vigorous stirring.

• After the addition is complete, allow the reaction to warm to room temperature and stir for 24 hours.

• Quench the reaction by the slow addition of methanol.

• Precipitate the polymer by pouring the reaction mixture into a large volume of cold methanol.

• Isolate the polymer by filtration, wash with fresh methanol, and dry under vacuum.

Characterization:

• Structure: Confirmed by ¹H and ¹³C NMR spectroscopy.

• Molecular Weight: Determined by Gel Permeation Chromatography (GPC).

• Thermal Properties: Analyzed by Differential Scanning Calorimetry (DSC) and Thermogravimetric Analysis (TGA).

Protocol 2: Synthesis of a Cross-linked Polymer via Radical Polymerization

This protocol describes the bulk radical polymerization of 2,6-octadiene-4,5-diol.

Materials:

• 2,6-octadiene-4,5-diol

• Azobisisobutyronitrile (AIBN) or other suitable radical initiator

• Reaction vessel (e.g., sealed tube or vial)

Procedure:

• Add 2,6-octadiene-4,5-diol and AIBN (typically 0.1-1 mol%) to the reaction vessel.

• Thoroughly degas the mixture by several freeze-pump-thaw cycles.

• Seal the vessel under vacuum or an inert atmosphere.

• Heat the reaction vessel in a temperature-controlled bath (e.g., 60-80 °C) for a specified time. The reaction mixture will become more viscous as polymerization proceeds and may form a solid gel.

• After the desired reaction time, cool the vessel to room temperature.

• If a soluble polymer is desired, the reaction should be stopped at low conversion. The polymer can be purified by dissolving in a suitable solvent and precipitating into a non-solvent. If a cross-linked gel is formed, it can be purified by swelling in a good solvent to extract unreacted monomer and initiator, followed by drying.

Characterization:

• Gel Content: Determined by Soxhlet extraction to quantify the degree of cross-linking.

• Thermal Properties: Analyzed by DSC and TGA.

• Mechanical Properties: Evaluated by techniques such as tensile testing or dynamic mechanical analysis (DMA).

Data Presentation: Expected Polymer Properties

The properties of polymers derived from 2,6-octadiene-4,5-diol will be highly dependent on the polymerization method. The following table summarizes the expected properties.

Polymerization Method	Polymer Type	Expected Molecular Weight	Expected Thermal Properties	Potential Applications
Step-Growth (Polyester)	Linear, unsaturated polyester	Moderate to high	Amorphous or semi-crystalline, dependent on diacid	Thermosets (after cross-linking), functional coatings, biodegradable materials
Step-Growth (Polyurethane)	Linear, unsaturated polyurethane	High	Segmented, with soft and hard domains	Elastomers, foams, adhesives
Chain-Growth (Radical)	Cross-linked network	Infinite (gel)	High Tg, thermoset	Hydrogels, composites, resins
Chain-Growth (Anionic/Cationic)	Linear, with pendant groups	Controlled, narrow PDI	Dependent on microstructure	Functional additives, precursors to more complex architectures

References

• Cavendish, E. (2024). Upgrading Bioderived Dienes through Cycloaddition and Ring Opening Metathesis Polymerization: Catalyst Development and Materials Design. Princeton University Senior Theses.
• Fiveable. (2025, August 15). Step-Growth Polymers | Organic Chemistry Class Notes.
• ResearchGate. (2018, March 21). How can we control the polycondensation(step growth)
• PMC. (2025, August 17).
• Living ring-opening metathesis polymeriz
• The Gu Lab.
• Chemistry LibreTexts. (2023, January 28). 30.4: Step-Growth Polymers.
• UTC Scholar.
• Journal of the American Chemical Society. (2009, May 20).
• Diene polymers.
• RSC Publishing.
• Fiveable. (2025, August 15).
• PMC. (2025, September 4). Crystallization of Biobased Long-Chain Aliphatic Polyesters as Sustainable Polymers: Effects of the Diol Structure in the Monomer Unit.
• Materials Advances (RSC Publishing). (2021, April 12).
• J. Macromol. SCI.-CHEM. (1969). The Formation of Linear Polymers from Diene Monomers by the Cyclic Polymerization Mechanism. IX.
• PubChem. 2,6-Octadiene-4,5-diol | C8H14O2 | CID 5366238.
• ChemicalBook. (E,Z)-2,6-Dimethyl-2,6-octadiene-1,8-diol synthesis.
• ChemicalBook. 2,6-Octadiene-4,5-diol | 4486-59-3.
• Document Server@UHasselt. (2026, February 27). Polymer Chemistry.
• ResearchGate. (2025, October 15). (PDF)
• Properties and Applic
• NextSDS.
• Benchchem.
• Career Henan Chemical Co. (2E,6E)-octa-2,6-diene-4,5-diol CAS NO.4486-59-3.
• Benchchem.
• The Role of Diisocyanate Structure to Modify Properties of Segmented Polyurethanes.
• Benchchem.
• Organic Chemistry Portal.
• RSC Publishing. Polymer Chemistry.
• MDPI. (2023, December 19).
• PubChem. Octa-2,5-dien-4-ol | C8H14O | CID 56988346.

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• 2. 2,6-Octadiene-4,5-diol | 4486-59-3 [chemicalbook.com]
• 3. nextsds.com [nextsds.com]
• 4. (2E,6E)-octa-2,6-diene-4,5-diol, CasNo.4486-59-3 Career Henan Chemical Co China (Mainland) [henankerui.lookchem.com]
• 5. fiveable.me [fiveable.me]
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Technical Notes & Optimization

Technical Support Center: Optimizing 2,6-Octadiene-4,5-diol Synthesis

Welcome to the advanced troubleshooting and protocol center for the synthesis of 2,6-octadiene-4,5-diol. Tailored for drug development professionals and synthetic chemists, this guide deconstructs the reductive dimerization (pinacol coupling) of crotonaldehyde to help you overcome yield bottlenecks, poor selectivity, and substrate degradation.

Mechanistic Causality: The Pinacol Coupling of Crotonaldehyde

The synthesis of 2,6-octadiene-4,5-diol relies on a single-electron transfer (SET) from a metal surface (typically Zn⁰) to the conjugated carbonyl of crotonaldehyde. This generates a resonance-stabilized ketyl radical. The critical juncture determining your reaction yield is the kinetic competition between radical dimerization (yielding the target diol) and a second electron/proton transfer (yielding the over-reduced side product, crotyl alcohol).

The C–C coupling during the1 proceeds via the surface recombination of two ketyl radicals[1]. Controlling the local concentration of these radicals is the absolute key to maximizing your diol yield.

Fig 1: Mechanistic divergence of crotonaldehyde SET reduction into dimerization vs. side reactions.

Self-Validating Protocol: Continuous Flow Zn-Mediated Coupling

Recent advancements have demonstrated that 2 significantly outperform traditional batch reactors in this specific coupling[2]. Below is the optimized, self-validating workflow.

Step 1: Substrate & Solvent Preparation

• Action: Dissolve crotonaldehyde in a 5% v/v acetic acid (AcOH) aqueous solution to a concentration of 0.5 M.

• Causality: The 5% AcOH provides a mild proton source necessary for the final diol formation without being acidic enough to trigger the polymerization of the highly reactive α,β-unsaturated crotonaldehyde, while 3 by stabilizing the ketyl intermediate via hydrogen bonding[3].

• Self-Validation: Measure the pH of the solution; it must be strictly between 3.5 and 4.5. A lower pH indicates too much acid, risking catastrophic polymerization.

Step 2: Metal Surface Activation

• Action: Wash Zn(0) dust with 1M HCl for 1 minute, rinse with distilled water and ethanol, then dry under vacuum.

• Causality: Zinc surfaces rapidly oxidize in air, forming a passivating ZnO layer that inhibits SET. Acid washing exposes the pristine Zn(0) lattice required for efficient electron donation.

• Self-Validation: The activated zinc should appear bright metallic grey. When a drop of 5% AcOH is added, microscopic hydrogen bubbling must be immediately visible.

Step 3: Reaction Phase (Continuous Flow)

• Action: Pack the activated Zn(0) into a flow cartridge and pump the crotonaldehyde solution through at a rate ensuring a 2-minute residence time.

• Causality: The limiting step in pinacol coupling is the bimolecular meeting of two ketyl radicals. A packed flow bed provides an extreme metal-to-substrate ratio, generating a massive localized concentration of radicals that kinetically outcompetes the unimolecular direct reduction to crotyl alcohol.

• Self-Validation: Perform an inline TLC check (Hexanes:EtOAc 7:3) at the reactor outlet. The complete disappearance of the UV-active crotonaldehyde spot and the emergence of a highly polar, KMnO₄-stainable spot confirms successful dimerization.

Fig 2: Self-validating continuous flow workflow for the synthesis of 2,6-octadiene-4,5-diol.

Quantitative Performance Metrics

To justify the transition from batch to flow chemistry, compare the standard empirical outcomes for the synthesis of 2,6-octadiene-4,5-diol:

Parameter	Batch Reactor Conditions	Continuous Flow Conditions
Reagents	Zn(0) powder, 5% AcOH/H₂O	Zn(0) packed cartridge, 5% AcOH/H₂O
Residence Time	20 minutes	2 minutes
Conversion Rate	~80%	>99%
Selectivity (Diol : Alcohol)	70 : 30	91 : 9
Overall Yield	65%	88%

Troubleshooting & FAQs

Q: My reaction yields predominantly crotyl alcohol instead of 2,6-octadiene-4,5-diol. How do I shift the selectivity? A: Crotyl alcohol is the product of direct reduction. This occurs when the local concentration of ketyl radicals on the metal surface is too low to facilitate dimerization before a second protonation event occurs. Solution: If you are restricted to a batch reactor, increase the equivalents of activated Zn(0) and ensure vigorous mechanical stirring. However, transitioning to a continuous flow system is the definitive fix, as it drastically increases the metal-to-substrate ratio and ensures a high local concentration of radicals favoring C-C bond formation.

Q: I am observing a thick, intractable residue in my reaction flask. What is causing this? A: Crotonaldehyde is an α,β-unsaturated aldehyde highly prone to Michael addition and polymerization, especially under strongly acidic conditions, basic conditions, or prolonged heating. Solution: Maintain strictly mild conditions (e.g., 5% AcOH) and keep the reaction at or below room temperature. Do not use strong mineral acids (like HCl or H₂SO₄) in the reaction mixture.

Q: How can I resolve the isomeric mixture of the product? A: The pinacol coupling of crotonaldehyde inherently lacks stereocontrol. In the case of crotonaldehyde,4 are typically recovered in a near 1:1 ratio[4]. Solution: While highly stereoselective pinacol couplings require complex chiral ligands or specific transition metal catalysts (like chiral Ti or V complexes), standard physical separation of the meso and dl (racemic) diastereomers can be achieved post-reaction via careful silica gel column chromatography or fractional crystallization if derivatized into acetonides.

References

• Selective Pinacol-Coupling Reaction using a Continuous Flow System - ACS Organic Process Research & Development. 2

• Optimization of reaction conditions for the pinacol coupling of crotonaldehyde - RSC Advances. 3

• Stereochemical Study of the Allylation of Aldehydes - The Journal of Organic Chemistry (ACS Publications). 4

• On the Mechanism of Electrocatalytic Carbon–Carbon Coupling of Conjugated Aromatic Aldehydes on Cu Cathodes - PMC. 1

Sources

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• 2. pubs.acs.org [pubs.acs.org]
• 3. pubs.rsc.org [pubs.rsc.org]
• 4. pubs.acs.org [pubs.acs.org]

Technical Support Center: Preventing Thermal Degradation of 2,6-Octadiene-4,5-Diol During Distillation

Welcome to the technical support guide for handling 2,6-octadiene-4,5-diol, a versatile bifunctional molecule crucial for advanced synthesis. Its unique structure, featuring both vicinal diol and reactive diene functionalities, also makes it susceptible to thermal degradation. This guide provides in-depth, experience-based answers to common challenges encountered during its purification by distillation, ensuring you can maintain the integrity of your material.

Part 1: Understanding the Instability of 2,6-Octadiene-4,5-Diol

Q1: Why is 2,6-octadiene-4,5-diol so prone to degradation at elevated temperatures?

A1: The thermal lability of 2,6-octadiene-4,5-diol stems from the combination of its allylic alcohol and conjugated diene systems. At elevated temperatures, three primary degradation pathways become significant: dehydration, oxidation, and polymerization.

• Dehydration: Like many alcohols, diols can eliminate water under thermal stress, especially in the presence of acidic or basic impurities. The allylic nature of the hydroxyl groups in this molecule facilitates this process, potentially leading to the formation of ketones or further unsaturated species. In general, diols readily dehydrate to form carbonyl groups[1]. Catalytic dehydration of diols can lead to a variety of unsaturated products[2][3].

• Oxidation: The allylic C-H bonds are susceptible to oxidation, particularly in the presence of atmospheric oxygen at high temperatures. This can convert the secondary alcohol groups into α,β-unsaturated ketones, introducing impurities that are difficult to remove and can alter downstream reactions[4][5][6].

• Polymerization: The conjugated diene system is highly susceptible to heat-induced polymerization. This can occur via radical mechanisms or Diels-Alder [4+2] cycloaddition reactions where one molecule acts as the diene and another as the dienophile. This process leads to the formation of high-molecular-weight oligomers and polymers, resulting in yield loss and the accumulation of non-volatile residue in the distillation flask[7][8][9].

Caption: Primary thermal degradation pathways for 2,6-octadiene-4,5-diol.

Part 2: Core Principles for Preventing Thermal Degradation

Q2: What is the single most effective strategy to prevent thermal degradation during distillation?

A2: The most critical and effective strategy is vacuum distillation . The fundamental principle is that a liquid's boiling point decreases as the pressure above it is reduced. By significantly lowering the distillation pressure, you can achieve vaporization at temperatures well below the threshold for thermal degradation[10][11][12]. This technique is widely used to purify heat-sensitive compounds, preserving their delicate chemical structures in a way that atmospheric distillation cannot[13][14]. For many thermally labile organic molecules, reducing the pressure from atmospheric (~760 Torr) to 1 Torr or less can lower the boiling point by over 100°C.

Parameter	Atmospheric Distillation	Vacuum Distillation	Rationale
Operating Pressure	~760 Torr	< 10 Torr (ideally < 1 Torr)	Lower pressure directly reduces the boiling point.
Typical Pot Temp.	High (>150-200°C, est.)	Low (<80-100°C)	Minimizes energy input, preventing degradation pathways from being initiated[14].
Degradation Risk	Very High	Very Low	The compound spends less time at a damaging temperature[13].
Recommended Setup	Standard Distillation	Short-Path or Wiped-Film Evaporator	Minimizes travel distance for vapor, reducing condensation and re-boiling.

Table 1: Comparison of Atmospheric vs. Vacuum Distillation for Thermally Sensitive Compounds.

Q3: Beyond vacuum, what other critical factors must be controlled?

A3: While vacuum is paramount, three other factors are essential for success:

• Strict Temperature Control: Maintain the lowest possible heating mantle temperature that allows for a steady distillation rate. A large temperature difference between the heating source and the liquid can create localized hot spots, initiating degradation. Use a thermometer in the distillation pot to monitor the liquid temperature, not just the vapor (head) temperature.

• Minimize Residence Time: The longer the diol is exposed to heat, the greater the chance of degradation. Use a distillation apparatus appropriately sized for your sample volume. For larger scales, a continuous-flow system like a wiped-film evaporator is superior to a large batch distillation, as it dramatically reduces the time each molecule spends in the heated zone.

• Maintain an Inert Atmosphere: Before applying vacuum, thoroughly purge the entire apparatus with an inert gas like argon or nitrogen. This removes residual oxygen, which is a key reactant in the oxidative degradation pathway[2]. Continue a gentle inert gas bleed or maintain a static inert atmosphere throughout the distillation.

Part 3: Troubleshooting Guide & FAQs

Q4: My distillate is yellow/brown, but the starting material was colorless. What happened?

A4: A color change is a clear indicator of decomposition. The most likely causes are oxidation leading to conjugated carbonyl compounds or the formation of low-molecular-weight polymers.

• Troubleshooting Steps:

  • Check for Leaks: Ensure all joints in your vacuum setup are perfectly sealed. Air leaks are a common source of oxygen that leads to oxidation.

  • Improve Inerting: Purge the crude material with argon for 10-15 minutes before heating to remove dissolved oxygen.

  • Analytical Diagnosis:

    • FTIR Spectroscopy: Look for the appearance of a strong absorbance band in the 1650-1700 cm⁻¹ region, which is characteristic of a carbonyl (C=O) group[15].

    • UV-Vis Spectroscopy: Check for new absorbance bands at longer wavelengths, which indicate the formation of extended conjugated systems.

Q5: My yield is low, and I have a thick, high-boiling residue in the distillation pot. What is it?

A5: This is a classic sign of thermally induced polymerization[7][8]. The diene moieties of the molecule have likely reacted with each other to form dimers, trimers, and higher-order oligomers that are no longer volatile under your distillation conditions.

• Troubleshooting Steps:

  • Lower the Temperature: This is the most crucial step. Reduce the pot temperature, even if it slows the distillation rate.

  • Use a Polymerization Inhibitor: Add a small amount of a suitable inhibitor to the crude material before distillation.

Q6: What kind of polymerization inhibitor or antioxidant should I use?

A6: For compounds susceptible to both radical polymerization and oxidation, a radical scavenger is the best choice. These compounds terminate the chain reactions that lead to degradation.

• Recommendation: Butylated hydroxytoluene (BHT) is an excellent, cost-effective choice. It is a phenolic antioxidant that effectively scavenges the free radicals responsible for both polymerization and peroxide formation[16].

Inhibitor/Antioxidant	Class	Recommended Conc.	Mechanism of Action	Removal
BHT	Hindered Phenol	100-300 ppm	Radical Scavenger	Volatile; often co-distills but can be removed by a second distillation or chromatography.
Phenothiazine	Heterocycle	200-500 ppm	Radical Scavenger	Non-volatile; remains in the distillation pot.
Hydroquinone	Phenol	100-200 ppm	Radical Scavenger	Requires trace O₂ to be effective; less ideal for high vacuum.

Table 2: Common Inhibitors for Stabilizing Unsaturated Compounds During Distillation.

Q7: I'm seeing unexpected peaks in my GC-MS analysis. What are the likely degradation products?

A7: Based on the primary degradation pathways, you can anticipate several types of byproducts. GC-MS is an excellent tool for identifying these[17].

Degradation Pathway	Potential Products	Expected Mass Change	Key GC-MS Fragments
Dehydration	Octadienone isomers	-18 Da (loss of H₂O)	M-18, fragments from C-C cleavage adjacent to carbonyl.
Oxidation	Hydroxy-octadienone isomers	+14 Da (net loss of H₂)	M-2, fragments characteristic of ketones/aldehydes.
Dimerization	Diels-Alder Adducts	+142.20 Da (doubling)	Molecular ion at 284.4 g/mol .

Table 3: Likely Degradation Products and Their Analytical Signatures. (MW of 2,6-octadiene-4,5-diol = 142.20 g/mol [18])

Part 4: Recommended Experimental Protocols

Protocol 1: High-Vacuum Short-Path Distillation of 2,6-Octadiene-4,5-Diol

This protocol is designed to maximize purity while minimizing thermal stress.

• Apparatus Preparation: Assemble a dry, clean short-path distillation apparatus. Ensure all glass joints are properly greased with high-vacuum grease and secured with clips. Connect the apparatus to a high-vacuum manifold equipped with a cold trap (liquid nitrogen or dry ice/acetone).

• Inhibitor Addition: To your crude 2,6-octadiene-4,5-diol, add BHT to a final concentration of 200 ppm (e.g., 20 mg per 100 g of crude material).

• Inerting: Charge the distillation flask with the stabilized crude material. Seal the system and purge with dry argon or nitrogen for 15 minutes to remove all air.

• Evacuation: Close the inert gas inlet and slowly open the connection to the vacuum pump. Allow the system to evacuate to the lowest achievable pressure (ideally < 0.5 Torr).

• Heating: Once the vacuum is stable, begin gently heating the distillation pot using a heating mantle controlled by a thermocouple. Place a stir bar in the pot to ensure even heating and prevent bumping.

• Distillation: Slowly increase the temperature until distillation begins. Record the pot temperature, head (vapor) temperature, and pressure. Collect the distillate in a receiving flask cooled in an ice bath to ensure efficient condensation.

• Completion: Once the distillation is complete, turn off the heating mantle and allow the system to cool to room temperature before venting the apparatus with inert gas. Never vent a hot vacuum system to air.

• Storage: Store the purified diol under an inert atmosphere in a freezer to prevent long-term degradation.

Caption: Schematic of a high-vacuum short-path distillation setup.

Protocol 2: Analytical Workflow for Quality Control

Confirming the purity of your distilled product is essential.

• Sampling: Under an inert atmosphere, take a small aliquot (~5-10 mg) of the distilled 2,6-octadiene-4,5-diol.

• GC-MS Analysis:

  • Prepare a dilute solution of the sample in a suitable solvent (e.g., ethyl acetate or dichloromethane).

  • Inject the solution into a GC-MS system.

  • Program a temperature ramp that allows for good separation of the main peak from any potential lower- or higher-boiling impurities.

  • Integrate the resulting chromatogram to determine purity (as % area) and analyze the mass spectrum of the main peak to confirm its identity (m/z = 142.2). Examine minor peaks for masses corresponding to degradation products (see Table 3).

• FTIR Analysis:

  • Place a drop of the neat liquid sample on the crystal of an FTIR spectrometer (or use salt plates).

  • Acquire the spectrum.

  • Confirm the presence of a strong, broad O-H stretch (~3300-3400 cm⁻¹) and C-O stretch (~1050-1100 cm⁻¹).

  • Critically, confirm the absence of a significant carbonyl (C=O) peak around 1650-1700 cm⁻¹, which would indicate oxidative degradation.

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troubleshooting impurities during 2,6-octadiene-4,5-diol column chromatography

Welcome to the technical support center for the chromatographic purification of 2,6-octadiene-4,5-diol. This guide is designed for researchers, scientists, and drug development professionals encountering challenges during the purification of this polyfunctional molecule. Here, we provide in-depth, experience-driven answers to common questions and a logical, step-by-step approach to troubleshooting complex impurity issues.

Frequently Asked Questions (FAQs)

Q1: What are the key chemical properties of 2,6-octadiene-4,5-diol that influence its chromatographic behavior?

2,6-octadiene-4,5-diol is a moderately polar molecule due to the presence of two hydroxyl groups, which can act as hydrogen bond donors and acceptors.[1][2] Its carbon backbone contains two double bonds, making it less polar than a saturated diol of similar size. The key challenges in its purification arise from:

• Stereoisomerism: The molecule has two stereocenters at C4 and C5, meaning it can exist as diastereomers (e.g., syn and anti pairs). These stereoisomers often have very similar polarities, making them difficult to separate by standard chromatography.[3][4]

• Hydrogen Bonding: The diol functionality will interact strongly with polar stationary phases like silica gel, which can lead to peak tailing if not properly managed.[5]

• Acid Sensitivity: The combination of allylic alcohols and double bonds may make the compound susceptible to degradation or isomerization on acidic stationary phases like standard silica gel.[6][7]

Q2: What is a reliable starting point for stationary and mobile phase selection?

For a compound of this polarity, normal-phase chromatography on standard silica gel (60 Å, 40-63 µm particle size) is the most common and logical starting point.[8][9]

Method Development using Thin-Layer Chromatography (TLC): The crucial first step is to screen solvent systems using TLC to find a mobile phase that provides a retention factor (Rf) of approximately 0.2 to 0.35 for the target compound.[8] This Rf range typically translates well to flash chromatography, providing a good balance between resolution and elution time.[9]

Polarity of Compound	Recommended Starting Solvent System
Moderately Polar (like 2,6-octadiene-4,5-diol)	20-60% Ethyl Acetate in Hexanes
More Polar Impurities	5-10% Methanol in Dichloromethane
Non-polar Impurities	5-10% Ethyl Acetate in Hexanes
Table 1: General recommendations for starting solvent systems for TLC method development. Adjust ratios to achieve the target Rf value.[7][8]

Q3: What are the most common types of impurities to anticipate during the purification of 2,6-octadiene-4,5-diol?

Impurities can originate from the synthetic route used to produce the diol. Common classes include:

• Diastereomers: As mentioned, these are often the most challenging impurities to separate due to their similar physical properties.[4][10]

• Unreacted Starting Materials or Reagents: Depending on the synthesis, these could be more or less polar than the final product.

• Reaction Byproducts: These can include over-oxidized products (e.g., ketones), constitutional isomers, or byproducts from side-reactions. For example, syntheses involving Grignard reagents can sometimes produce dimeric diol impurities.[11]

• Triphenylphosphine oxide (TPPO): If a Wittig reaction was used to form one of the double bonds, TPPO is a very common and often difficult-to-remove byproduct due to its moderate polarity.[12]

Q4: Should I use liquid loading or dry loading for my sample?

The choice depends on the solubility of your crude sample in the initial mobile phase.

• Liquid Loading: This method is faster and suitable if your compound is highly soluble in a small volume of the starting mobile phase (e.g., 10% Ethyl Acetate/Hexanes). However, dissolving the sample in a stronger solvent (like 100% ethyl acetate or dichloromethane) and injecting it can lead to band broadening and reduced separation.[9]

• Dry Loading (Recommended for Difficult Separations): This is the preferred method for compounds that are poorly soluble in the initial mobile phase or for challenging separations that require the narrowest possible sample band.[6][8] Adsorbing the crude material onto a small amount of silica gel or celite and loading the resulting powder onto the column prevents the "solvent effect" and significantly improves resolution.

In-Depth Troubleshooting Guide

Problem 1: Poor or No Separation of Product from a Key Impurity

This is the most frequent challenge, often caused by co-eluting diastereomers or byproducts with nearly identical polarity.

Possible Cause A: Co-eluting Diastereomers

Diastereomers interact with an achiral stationary phase in a very similar manner, resulting in minimal or no separation.[4] Simply increasing the column length or running the same solvent system slower is often ineffective. The key is to change the selectivity of the system.

Caption: Logical workflow for troubleshooting poor separation.

• Confirm the Issue with TLC: Run a TLC of your crude material in your standard Hexane/Ethyl Acetate (EtOAc) system. If the spots for the product and impurity are merged, you need to alter the chemistry of the separation.

• Change Solvent Class: The goal is to introduce different types of intermolecular interactions.

  • Replace EtOAc with an Ether: Substitute ethyl acetate with methyl tert-butyl ether (MTBE). Ethers are hydrogen bond acceptors but lack the carbonyl group of esters, which can alter their interaction with the diol.

  • Introduce a Protic Solvent: Try a three-component system, such as Hexane/Dichloromethane/Methanol. Methanol can effectively compete for hydrogen bonding sites on the silica, which may reveal differences between diastereomers.

  • Use an Aprotic Dipolar Solvent: Acetonitrile can also be a useful component in a mobile phase to alter selectivity.

• Change Stationary Phase: If mobile phase optimization fails, the interaction with the stationary phase must be changed.

  • High-Resolution Silica: Use a silica gel with a smaller particle size (e.g., <40 µm) to increase column efficiency (plate count).

  • Diol-Bonded Silica: This stationary phase provides weaker hydrogen bonding interactions compared to bare silica and can offer a different selectivity profile for separating polar compounds like diols.[8][13]

• Consider Derivatization (Advanced): For particularly challenging separations, converting the diols into a less polar derivative can exaggerate the subtle stereochemical differences.[3]

  • Example: Convert the diol mixture to the corresponding dibenzoate esters. The rigid aromatic groups can create a greater difference in how the diastereomers interact with the stationary phase, often enabling separation. The esters can then be hydrolyzed to recover the pure diol diastereomers.[3]

Problem 2: Product Elutes as a Broad or Tailing Peak

Peak tailing reduces resolution and results in fractions of lower purity. It is typically caused by undesirable interactions between the analyte and the stationary phase.

Possible Cause A: Strong Acid-Base Interactions with Silica

Standard silica gel is acidic due to the presence of silanol (Si-OH) groups. The lone pairs on the oxygen atoms of your diol can interact strongly with these acidic sites via hydrogen bonding, causing a portion of the molecules to "stick" and elute slowly, resulting in a tail.[6][14]

• Neutralize the Stationary Phase: Add a small amount of a basic modifier to your mobile phase, such as 0.1-1% triethylamine (Et3N).[6][7] The triethylamine will preferentially bind to the acidic silanol sites, creating a more homogeneous surface for your diol to traverse, leading to more symmetrical peaks.

• Use a Less Acidic Stationary Phase:

  • Neutral Alumina: Can be a good alternative to silica for acid-sensitive compounds, but requires its own method development.[8]

  • Bonded Phases: Diol- or cyano-bonded phases are generally less acidic and less retentive than bare silica, which can improve peak shape for highly polar compounds.[5][13]

Possible Cause B: Column Overloading or Poor Loading Technique

Loading too much sample for a given column size or loading it in a large volume of a strong solvent will cause significant band broadening.

• Dissolve Crude Product: Dissolve your crude material completely in a volatile solvent in which it is highly soluble (e.g., dichloromethane, methanol, or acetone).

• Add Adsorbent: To the solution, add an amount of silica gel (or Celite for very sensitive compounds) approximately 1.5-2 times the weight of your crude product.

• Evaporate to a Fine Powder: Thoroughly mix the slurry and remove the solvent under reduced pressure (using a rotary evaporator) until you have a completely dry, free-flowing powder. Any residual solvent will ruin the separation.

• Load onto Column: Carefully add the dry powder to the top of the prepared column bed.

• Run Column: Gently tap the column to settle the powder and carefully add the initial mobile phase to begin the elution. This technique ensures the entire sample starts as a very narrow, concentrated band.[6][8]

Problem 3: Low Product Recovery or On-Column Decomposition

Losing a significant portion of your product during chromatography is a common issue with polyfunctional or sensitive molecules.

Possible Cause: Irreversible Adsorption or Acid-Catalyzed Degradation

The high polarity of the diol can cause it to bind irreversibly to the most active sites on the silica gel.[8] Furthermore, the allylic nature of the hydroxyl groups could make the compound susceptible to acid-catalyzed elimination (dehydration) or other rearrangements on the acidic silica surface.

• Deactivate the Silica: Before running the column, flush it with your initial mobile phase containing 1-2% triethylamine. This will neutralize the acidic sites and can significantly improve the recovery of sensitive compounds.[6]

• Switch to a Different Chromatographic Mode: If your compound is highly polar and still adheres strongly to silica, normal-phase chromatography may not be the best approach.

  • Reversed-Phase Flash Chromatography: Use a C18-bonded silica stationary phase with a polar mobile phase, such as a water/acetonitrile or water/methanol gradient. This is an excellent choice for polar compounds that are difficult to elute from silica.[8][9]

  • Hydrophilic Interaction Liquid Chromatography (HILIC): This technique uses a polar stationary phase (like Diol- or Amino-bonded silica) with a mobile phase of high organic content (e.g., >80% acetonitrile in water).[15] Water is the "strong" eluting solvent. HILIC can provide unique selectivity for polar compounds that are poorly retained in reversed-phase.[15][16]

Caption: Interactions of 2,6-octadiene-4,5-diol with various stationary phases.

References

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Technical Support Center: Crystallization Optimization for 2,6-Octadiene-4,5-diol

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this portal to assist researchers, chemists, and drug development professionals in troubleshooting and optimizing the crystallization of 2,6-octadiene-4,5-diol (CAS: 4486-59-3)[1][2].

Due to its unique structure—an amphiphilic molecule featuring a lipophilic octadiene backbone and two hydrogen-bonding hydroxyl groups at the C4 and C5 stereocenters—this compound is notoriously prone to liquid-liquid phase separation (LLPS, or "oiling out") and polymorphism. The following guides, protocols, and FAQs are engineered to provide mechanistic causality and self-validating solutions for your crystallization workflows.

Part 1: Frequently Asked Questions (Troubleshooting Guide)

Q1: Why does my 2,6-octadiene-4,5-diol sample form a viscous oil instead of crystals upon cooling? Causality: This phenomenon is known as Liquid-Liquid Phase Separation (LLPS). Because 2,6-octadiene-4,5-diol has flexible alkyl/alkene chains and strong hydrogen-bonding capabilities, it can easily form a solute-rich liquid phase rather than organizing into a rigid crystal lattice[3]. This occurs when the cloud point curve of your solvent system sits at a higher temperature than the nucleation curve. Solution: You must bypass the LLPS region. Do not use highly volatile solvents (like Dichloromethane or Acetone), as rapid evaporation drives the system into the labile zone too quickly, resulting in oils or amorphous powders[4]. Instead, switch to a binary solvent system (e.g., Ethyl Acetate/Heptane) and introduce seed crystals just above the cloud point temperature to force heterogeneous nucleation before the oil phase can separate[3].

Q2: I am getting a very poor crystal yield (<20%). How can I improve recovery? Causality: A poor yield almost always indicates that the terminal supersaturation of the mother liquor is too low, meaning too much solvent was used, or the solubility curve of the diol in your chosen solvent is too flat relative to temperature[3]. Solution: First, validate the loss by dipping a glass stirring rod into the mother liquor and letting it dry; a large residue confirms the product is still in solution[5]. To correct this, utilize an Anti-Solvent Crystallization (ASC) strategy. By systematically dosing a secondary solvent (anti-solvent) in which the diol is insoluble, you artificially lower the solubility threshold and force the remaining solute out of the mother liquor, dramatically increasing yield[6].

Q3: Can I use slow evaporation for X-ray quality crystals of this diol? Causality: While slow evaporation is the easiest technique, it is not recommended for this specific diol if highly volatile solvents are used. Solvents trapped in the lattice can easily leave, causing the crystal structure to degrade[4]. Solution: Use a vapor diffusion method or a carefully controlled cooling crystallization with solvents that have a higher boiling point and can stabilize the lattice via hydrogen bonding (e.g., Ethanol or Isopropanol) without co-crystallizing as a disordered solvate[4].

Part 2: Solvent Screening Matrix

Selecting the optimal solvent system is the most critical parameter in pharmaceutical crystallization[6]. The table below summarizes the causality behind solvent selection for 2,6-octadiene-4,5-diol.

Solvent System	Role	Polarity / H-Bonding	Evaporation Rate	Suitability & Mechanistic Notes
Ethyl Acetate / Heptane	Primary / Anti-solvent	Moderate / Low	Moderate	Optimal. EtOAc dissolves the diol well; Heptane acts as a highly controllable anti-solvent[7].
Ethanol / Water	Primary / Anti-solvent	High / High	Slow	Good. Strong H-bonding stabilizes the diol[4]. Risk of hydrate formation; requires slow cooling.
Dichloromethane (DCM)	Single Solvent	Moderate	Very Fast	Poor. Rapid evaporation leads to amorphous crashing and lattice degradation[4].
Toluene	Single Solvent	Low (Pi-Pi interactions)	Slow	Moderate. Good for X-ray quality crystals as it fills lattice holes with less disorder than benzene[4].

Part 3: Mechanistic Workflows & Visualizations

To ensure trustworthiness and reproducibility, your experimental design must follow strict thermodynamic logic. The diagrams below illustrate the decision-making pathways for optimizing your crystallization.

Decision tree for troubleshooting 2,6-octadiene-4,5-diol phase separation.

Thermodynamic phase control for optimal diol crystallization.

Part 4: Validated Experimental Protocol

Combined Cooling and Anti-Solvent Crystallization (ASC) of 2,6-octadiene-4,5-diol

This protocol is a self-validating system: it uses visual cues (cloud points) to dictate the timing of interventions, ensuring you maintain the system within the metastable zone[6].

Step 1: Dissolution & Clarification

• Weigh the crude 2,6-octadiene-4,5-diol into a jacketed crystallizer equipped with an overhead stirrer.

• Add the primary solvent (Ethyl Acetate) at a ratio of 3 mL per gram of crude solid[7].

• Heat the suspension to 55°C until complete dissolution is achieved.

• Self-Validation: Pass the hot solution through a 0.45 µm PTFE filter to remove insoluble impurities that could act as uncontrolled nucleation sites.

Step 2: Supersaturation Generation

• Cool the clarified solution linearly from 55°C to 40°C at a rate of 0.5°C/min.

• Hold the temperature at 40°C for 30 minutes to stabilize the thermal history of the solvent.

Step 3: Seeding (Critical Step)

• Introduce 1-2% (w/w) of pure 2,6-octadiene-4,5-diol seed crystals to the solution[3].

• Causality: Seeding at this specific temperature (within the metastable zone) provides a low-energy surface for the solute to deposit onto, bypassing the high activation energy required for spontaneous nucleation and completely preventing "oiling out"[3].

• Age the seeded solution for 1 hour to allow the seed bed to establish.

Step 4: Anti-Solvent Dosing

• Using a programmable syringe pump, begin dosing the anti-solvent (Heptane) at a rate of 0.1 mL/min.

• Causality: Slow dosing ensures the local supersaturation at the point of injection does not exceed the metastable limit, which would cause amorphous crashing[6].

• Continue dosing until a 1:1 (v/v) ratio of EtOAc to Heptane is reached[7].

Step 5: Final Cooling & Isolation

• Cool the slurry to 5°C at a slow rate of 0.1°C/min to maximize yield.

• Isolate the crystals via vacuum filtration. Wash the filter cake with a pre-chilled (5°C) 1:2 mixture of EtOAc/Heptane to displace the mother liquor without dissolving the product.

• Dry the crystals under a vacuum at 30°C to constant weight.

References

• Chemistry LibreTexts. (2022). 3.6F: Troubleshooting. Retrieved from[Link]

• University of Fribourg. Guide for crystallization. Retrieved from[Link]

• University of York. Problems with Recrystallisations - Chemistry Teaching Labs. Retrieved from[Link]

• ResearchGate. Chapter 4 Solvent design for crystallization of pharmaceutical products. Retrieved from[Link]

• University of Rochester, Department of Chemistry. How To: Purify by Crystallization. Retrieved from[Link]

Sources

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• 2. 2,6-Octadiene-4,5-diol | 4486-59-3 [chemicalbook.com]
• 3. Chemistry Teaching Labs - Problems with Recrystallisations [chemtl.york.ac.uk]
• 4. unifr.ch [unifr.ch]
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• 7. How To [chem.rochester.edu]

Technical Support Center: Epoxidation of 2,6-Octadiene-4,5-diol

Welcome to the technical support center for the epoxidation of 2,6-octadiene-4,5-diol. This guide is designed for researchers, chemists, and drug development professionals to navigate the complexities of this specific transformation. Our goal is to provide you with not just protocols, but the underlying chemical principles to empower you to troubleshoot and optimize your experiments effectively. The presence of both diene and diol functionalities in the substrate presents unique challenges and opportunities in controlling chemo-, regio-, and stereoselectivity.

Part 1: Frequently Asked Questions (FAQs)

This section addresses high-level questions that are frequently encountered when planning the epoxidation of 2,6-octadiene-4,5-diol.

Q1: What are the primary side reactions to anticipate during the epoxidation of 2,6-octadiene-4,5-diol?

A1: The main side reactions stem from the inherent reactivity of the starting material and the epoxide product. The most common are:

• Epoxide Ring-Opening (Hydrolysis): The epoxide product is susceptible to nucleophilic attack, especially under acidic or strongly basic conditions. Water, or the carboxylic acid byproduct from peracid oxidants (like m-CPBA), can lead to the formation of unwanted tetra-ol byproducts.[1][2][3]

• Payne Rearrangement: Under basic conditions, the substrate's hydroxyl group can act as an internal nucleophile, attacking the adjacent epoxide ring. This leads to an equilibrium mixture of isomeric epoxy alcohols, a process known as the Payne rearrangement.[4][5][6] This can complicate purification and reduce the yield of the desired isomer.

• Over-oxidation: Since the substrate is a diene, the second double bond can also be epoxidized, leading to the formation of a diepoxide. This is controlled primarily by the stoichiometry of the oxidizing agent.

• Allylic Oxidation: Certain powerful oxidizing systems may abstract a hydrogen atom from a carbon adjacent to the double bond, leading to the formation of enones, although this is less common with standard epoxidation reagents.[7]

Q2: How does the vicinal diol functionality in 2,6-octadiene-4,5-diol influence the reaction?

A2: The diol is the most influential feature of the substrate. It can act as a directing group, guiding the epoxidizing agent to a specific face of the molecule.

• With Peroxyacids (e.g., m-CPBA): The hydroxyl groups can form hydrogen bonds with the peroxyacid, delivering the oxidant to the syn-face of the proximal double bond.[8][9] This can provide a moderate level of diastereoselectivity.

• With Metal Catalysts (e.g., Sharpless or Vanadium-based): The diol can chelate to the metal center, forming a rigid intermediate that directs the oxidant with very high selectivity. This is the basis for highly stereoselective reactions like the Sharpless Asymmetric Epoxidation, which is specifically designed for allylic alcohols.[9][10][11]

Q3: Which epoxidation agent is best suited for this substrate?

A3: The choice depends on the desired outcome (mono- vs. di-epoxidation) and selectivity requirements.

• meta-Chloroperoxybenzoic Acid (m-CPBA): A common, inexpensive, and effective reagent. However, it produces an acidic byproduct (m-chlorobenzoic acid) that can catalyze epoxide ring-opening.[12] Its selectivity is often moderate.

• Sharpless Asymmetric Epoxidation (SAE): Ideal for this substrate due to the allylic alcohol moieties. It uses a titanium(IV) isopropoxide catalyst, a chiral tartrate ligand, and tert-butyl hydroperoxide (TBHP) as the oxidant. SAE offers exceptionally high regio- and enantioselectivity, targeting the double bond adjacent to the alcohol.[10][13]

• Vanadium-based Catalysts (e.g., VO(acac)₂): These catalysts also show high selectivity for epoxidizing allylic alcohols and can be a cost-effective alternative to titanium-based systems.[11]

• Dioxiranes (e.g., DMDO): These are neutral, highly reactive oxidants that work under mild conditions, often minimizing acid-catalyzed side reactions. However, they can be less selective without a strong directing group effect.[7][14]

Q4: How can I control regioselectivity to epoxidize only one of the two double bonds?

A4: Achieving high regioselectivity for mono-epoxidation is a key challenge.

• Stoichiometric Control: The most straightforward method is to use only one equivalent of the oxidizing agent. However, this may result in a statistical mixture of starting material, two different mono-epoxides, and diepoxide.

• Directed Epoxidation: The most effective strategy is to use a method that leverages the hydroxyl groups. The Sharpless Asymmetric Epoxidation will almost exclusively epoxidize the double bond closest to the directing alcohol group, providing excellent regioselectivity.[10][15]

• Electronic Differentiation: If one double bond is significantly more electron-rich (more substituted) than the other, peroxyacids like m-CPBA will preferentially react at that site.[16] For 2,6-octadiene-4,5-diol, the double bonds are electronically similar, making this approach less reliable.

Part 2: Troubleshooting Guide

This guide is structured to help you diagnose and solve specific problems observed during your experiment.

Problem Observed	Probable Cause(s)	Recommended Solution(s) & Scientific Rationale
1. Low yield of desired epoxide; significant amount of a more polar byproduct (likely a tetra-ol) observed by TLC/LC-MS.	Acid-Catalyzed Epoxide Hydrolysis: The epoxide ring is protonated by an acid (e.g., m-CBA byproduct from m-CPBA), making it highly electrophilic. A nucleophile, typically water from the reaction or workup, attacks and opens the ring.[1][2][3]	A. Buffer the Reaction: Add a mild, insoluble base like sodium bicarbonate (NaHCO₃) or disodium hydrogen phosphate (Na₂HPO₄) to the reaction mixture. This neutralizes the acidic byproduct as it forms, preventing the protonation of the epoxide. B. Use Anhydrous Conditions: Ensure all solvents and reagents are dry. Perform the reaction under an inert atmosphere (N₂ or Ar) to exclude atmospheric moisture. C. Switch to a Non-Acidic Oxidant: Employ reagents like dimethyldioxirane (DMDO) or an oxidant system like urea-hydrogen peroxide (UHP) which do not generate acidic byproducts.[17]
2. Presence of an unexpected isomeric epoxy-diol in the product mixture.	Payne Rearrangement: Under basic conditions (e.g., during a basic workup or if a basic reagent is used), the alkoxide formed from the substrate's hydroxyl group can intramolecularly attack the epoxide ring. This reversible reaction scrambles the position of the epoxide and hydroxyl groups.[4][18][19]	A. Maintain Neutral or Slightly Acidic pH: Avoid basic workups (e.g., NaOH, K₂CO₃ washes) if this side reaction is observed. Use a buffered aqueous wash (e.g., saturated NH₄Cl) instead. B. Use Aprotic Conditions: The Payne rearrangement is often slower or suppressed in aprotic solvents because proton transfer is a key part of the mechanism.[4] C. Trap the Desired Isomer: If the rearrangement is unavoidable, it can sometimes be driven to one side by trapping one of the alkoxide intermediates with an electrophile, though this adds complexity.[5]
3. Significant formation of diepoxide, even when using ~1 equivalent of oxidant.	High Reactivity of Mono-epoxide: The initial mono-epoxide product may have similar or even higher reactivity towards the oxidant than the starting diene, especially if electronic effects are minimal.	A. Slow Addition of Oxidant: Add the oxidizing agent dropwise via a syringe pump over several hours. This keeps the instantaneous concentration of the oxidant low, favoring reaction with the more abundant starting material over the newly formed product. B. Monitor the Reaction Closely: Use Thin Layer Chromatography (TLC) or Gas Chromatography (GC) to track the disappearance of the starting material. Stop the reaction as soon as the starting material is consumed to prevent further oxidation. C. Use Slightly Sub-Stoichiometric Amounts: Employ 0.9-0.95 equivalents of the oxidant to ensure some starting material remains, which can be easily separated during purification.
4. Poor or incorrect regioselectivity (epoxidation occurs at both double bonds, yielding a mixture).	Lack of Directing Influence: The chosen oxidant (e.g., m-CPBA) is not being effectively directed by the diol functionality, leading to a statistical reaction based on the inherent (and similar) reactivity of the two double bonds.	A. Implement a Directed Epoxidation Strategy: Switch to a catalyst system that coordinates with the hydroxyl groups. The Sharpless Asymmetric Epoxidation is the gold standard for this type of substrate, as it will selectively epoxidize the C2-C3 or C6-C7 double bond depending on the stereochemistry of the diol and the chiral ligand used.[10][20] B. Protect One Hydroxyl Group: If directing effects are causing issues, consider protecting one of the hydroxyl groups. This would electronically and sterically differentiate the two ends of the molecule, potentially favoring epoxidation at the double bond distal to the bulky protecting group.

Part 3: Recommended Protocols & Visual Guides

Protocol 1: Buffered m-CPBA Epoxidation for Minimized Hydrolysis

This protocol aims to achieve mono-epoxidation while actively suppressing the acid-catalyzed ring-opening of the product.

Step-by-Step Methodology:

• Preparation: To a round-bottom flask equipped with a magnetic stir bar, add 2,6-octadiene-4,5-diol (1.0 eq) and finely powdered sodium bicarbonate (NaHCO₃, 3.0 eq).

• Dissolution: Add a suitable chlorinated solvent, such as dichloromethane (DCM), to achieve a concentration of approximately 0.1 M.

• Cooling: Cool the stirred suspension to 0 °C in an ice bath.

• Oxidant Addition: Dissolve m-CPBA (77% purity, 1.05 eq) in a minimal amount of DCM and add it dropwise to the reaction mixture over 30-60 minutes.

• Reaction Monitoring: Monitor the reaction progress by TLC. The product should be less polar than the starting diol. The reaction is typically complete within 2-4 hours.

• Quenching: Once the starting material is consumed, quench the excess peroxide by adding a 10% aqueous solution of sodium thiosulfate (Na₂S₂O₃). Stir vigorously for 15 minutes.

• Workup: Transfer the mixture to a separatory funnel. Remove the aqueous layer. Wash the organic layer sequentially with a saturated aqueous solution of NaHCO₃ and then with brine.

• Drying & Concentration: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

• Purification: Purify the resulting crude oil via flash column chromatography (silica gel, typically using a hexanes/ethyl acetate gradient) to isolate the desired mono-epoxide.

Diagram: Key Reaction Pathways

This diagram illustrates the desired reaction and the major competing side reactions.

Caption: Desired epoxidation pathway and major side reactions.

Diagram: Troubleshooting Decision Tree

A logical workflow for diagnosing and addressing common experimental issues.

Caption: A decision tree for troubleshooting side reactions.

References

• Wikipedia. Payne rearrangement. [Link]

• Hanson, R. M. (1991). Epoxide Migration (Payne Rearrangement) and Related Reactions. Organic Reactions, 60, 1-158. [Link]

• Chem.info. The Payne rearrangement. [Link]

• Cambridge University Press & Assessment. Payne Rearrangement. [Link]

• Hanson, R. M. (2004). Epoxide Migration (Payne Rearrangement) and Related Reactions. Comprehensive Organic Name Reactions and Reagents. [Link]

• OpenStax. (2023). 18.5 Reactions of Epoxides: Ring-Opening. Organic Chemistry. [Link]

• Chemistry LibreTexts. (2024). 18.6: Reactions of Epoxides - Ring-opening. [Link]

• Wikipedia. Sharpless epoxidation. [Link]

• Z.J. An, et al. (2014). Regio- and stereoselective monoepoxidation of dienes using methyltrioxorhenium: synthesis of allylic epoxides. PubMed. [Link]

• Wikipedia. Epoxide. [Link]

• ResearchGate. Possible side reactions of an epoxide ring. [Link]

• YouTube. (2021). Sharpless Asymmetric Epoxidation (SAE), Enantioselective Catalysis. [Link]

• Chemistry LibreTexts. (2024). 8.7: Oxidation of Alkenes - Epoxidation and Hydroxylation. [Link]

• Master Organic Chemistry. (2025). m-CPBA (meta-chloroperoxybenzoic acid). [Link]

• Appukkuttan, P. S., et al. (2011). Stereoelectronic Factors in the Stereoselective Epoxidation of Glycals and 4-Deoxypentenosides. PMC. [Link]

• Testbook. Epoxide Reactions - Mechanism, Ring-Opening, Hydrolysis and FAQs. [Link]

• K.A. Jorgensen, et al. (1998). Kinetics and Mechanism of the Dihydroxylation and Epoxidation of Conjugated Dienes with Hydrogen Peroxide Catalyzed by Methylrhenium Trioxide. Inorganic Chemistry, 37(22), 5921-5929. [Link]

• Macmillan Group. (2002). The Career of K. Barry Sharpless. [Link]

• An, Z., et al. (2014). Regio- and Stereoselective Monoepoxidation of Dienes using Methyltrioxorhenium: Synthesis of Allylic Epoxides. The Journal of Organic Chemistry, 79(22), 10959-10966. [Link]

• ResearchGate. Stereoselective Epoxidation of Cyclic Dienes and Trienes by Dioxiranes. [Link]

• ResearchGate. Reduction of Epoxides. [Link]

• UT Southwestern Research Labs. Epoxidation, Dihydroxylation, and the Utility of Epoxides and Diols. [Link]

• Not Voodoo. (2017). Monoepoxidation of 1,2-dimethylcyclohexa-1,4-diene using m-CPBA. [Link]

• Sharpless, K. B., & Michaelson, R. C. (1973). Stereoselective epoxidations of acyclic allylic alcohols by transition metal-hydroperoxide reagents. Synthesis of dl-C18 Cecropia juvenile hormone from farnesol. Journal of the American Chemical Society, 95(18), 6136-6137. [Link]

• Royal Society of Chemistry. Synthetic application of meta-chloroperbenzoic acid (mCPBA). [Link]

• Rana Bhuiyan, M. M., & Saha, B. (2024). Optimisation of greener and more efficient 1,7-octadiene epoxidation catalysed by a polymer-supported Mo(vi) complex via response surface methodology. Reaction Chemistry & Engineering, 9(5), 1334-1348. [Link]

• YouTube. (2020). Epoxidation and anti-diol formation from alkenes. [Link]

• Kakei, H., et al. (2005). Catalytic Asymmetric Epoxidation of α,β-Unsaturated Esters Using an Yttrium-Biphenyldiol Complex. Journal of the American Chemical Society, 127(24), 8964-8965. [Link]

• Oriental Journal of Chemistry. (2024). The Elegance of Epoxidation: Mechanistic Insights, Diverse Applications, and Promising Horizons. [Link]

• Chemistry Steps. Anti Dihydroxylation of Alkenes with MCPBA and Other Peroxides. [Link]

• Shul’pin, G. B., et al. (2021). Catalytic Oxidations with Meta-Chloroperoxybenzoic Acid (m-CPBA) and Mono- and Polynuclear Complexes of Nickel: A Mechanistic Outlook. MDPI. [Link]

• de Lera, Á. R., & Al-Bayati, R. I. (2008). Synthetic Applications of Chiral Unsaturated Epoxy Alcohols Prepared by Sharpless Asymmetric Epoxidation. PMC. [Link]

• Organic Chemistry Portal. Synthesis of epoxides. [Link]

• Mitsudome, T., et al. (2000). Epoxidation of α,β-Unsaturated Ketones Using Hydrogen Peroxide in the Presence of Basic Hydrotalcite Catalysts. The Journal of Organic Chemistry, 65(24), 8435-8438. [Link]

• Williams, C. M., et al. (2006). Accessing low-oxidation state taxanes: is taxadiene-4(5)-epoxide on the taxol biosynthetic pathway?. PMC. [Link]

• NPTEL Archive. Module 1 : Oxidation Reactions. [Link]

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Technical Support Center: Overcoming Low Conversion Rates in 2,6-Octadiene-4,5-diol Esterification

Welcome to the technical support center dedicated to assisting researchers, scientists, and drug development professionals in overcoming challenges associated with the esterification of 2,6-octadiene-4,5-diol. This guide is structured to provide direct, actionable solutions to common experimental hurdles, grounded in established chemical principles and field-proven insights. Our goal is to empower you to diagnose issues, optimize your reaction conditions, and achieve high-yield, high-purity products.

Troubleshooting Guide: Diagnosing and Solving Low Conversion

This section addresses specific problems you may encounter during your experiments in a direct question-and-answer format.

Q1: My esterification reaction stalls at low conversion (<50%). What are the primary factors I should investigate?

Low conversion in the esterification of a sterically unique substrate like 2,6-octadiene-4,5-diol is a common but solvable issue. The problem typically originates from one of three areas: reaction equilibrium, catalyst inefficiency, or reactant/reagent quality.

Plausible Causes & Recommended Solutions:

• Unfavorable Reaction Equilibrium: Esterification is a reversible reaction. The accumulation of water, a byproduct, can drive the reaction backward, preventing it from reaching completion.[1][2] This is the most frequent cause of stalling.

  • Solution: Implement continuous water removal. The most effective method is using a Dean-Stark apparatus with an azeotrope-forming solvent like toluene or benzene.[1][3][4][5] As the reaction mixture refluxes, the water-solvent azeotrope distills into the trap, where the denser water separates and can be removed, effectively shifting the equilibrium toward the ester product according to Le Châtelier's principle.[4][6]

• Catalyst Deactivation or Insufficient Loading: The catalyst, whether acidic or enzymatic, is the engine of your reaction. Its performance is critical.

  • Acid Catalysts (e.g., H₂SO₄, p-TsOH): These can be consumed by side reactions or neutralized by basic impurities in your starting materials. Ensure your 2,6-octadiene-4,5-diol and carboxylic acid are free from such contaminants. Consider increasing the catalyst loading incrementally.

  • Heterogeneous Catalysts (e.g., Amberlyst-15, Sulfated Zirconia): These solid-phase catalysts can lose activity if their pores become blocked or their active sites are poisoned.[7][8] Ensure proper activation before use and consider regeneration if you are recycling the catalyst.

  • Enzymatic Catalysts (e.g., Lipases): Enzymes are highly sensitive to temperature, pH, and solvent.[9][10] Operating outside the optimal range for your specific lipase (e.g., Candida antarctica lipase B, Lipase PS from Pseudomonas cepacia) will drastically reduce its activity.[9][11]

• Steric Hindrance: 2,6-octadiene-4,5-diol possesses two secondary hydroxyl groups, which are more sterically hindered than primary alcohols. This can slow the reaction rate significantly compared to simpler alcohols.

  • Solution: Increase the reaction temperature to provide the necessary activation energy.[6][8] However, be mindful of potential side reactions or degradation at excessively high temperatures.[12] For enzymatic reactions, where high temperatures are not an option, ensure adequate reaction time (often 24 hours or more).[11]

Troubleshooting Workflow Diagram

The following diagram outlines a logical workflow for diagnosing the root cause of low conversion.

Caption: A step-by-step workflow for troubleshooting low conversion rates.

Q2: I am trying to synthesize a mono-ester, but I'm getting a mixture of mono- and di-esters. How can I improve selectivity?

Achieving selective mono-esterification of a symmetric or pseudo-symmetric diol is a significant challenge. The second hydroxyl group can react after the first, leading to the di-ester byproduct.

Plausible Causes & Recommended Solutions:

• Stoichiometry and Reaction Control: Using an equimolar ratio of diol to carboxylic acid is often insufficient to prevent di-ester formation, as the initially formed mono-ester must compete with the unreacted diol for the acylating agent.

  • Solution: Use a molar excess of the diol relative to the carboxylic acid (e.g., 2:1 or 3:1 ratio). This statistically favors the reaction of the acid with the more abundant diol starting material over the mono-ester intermediate. Monitor the reaction closely using TLC or GC/LC-MS and stop it once the desired mono-ester is maximized.

• Lack of Catalyst Selectivity: Standard acid catalysts like H₂SO₄ are generally not selective and will catalyze the esterification of both hydroxyl groups.

  • Solution 1 (Enzymatic Catalysis): This is the most powerful method for achieving high selectivity. Lipases, such as Pseudomonas cepacia lipase (PS), can exhibit remarkable regio- and enantioselectivity, often acylating one hydroxyl group preferentially over the other.[9] This selectivity arises from the specific binding of the diol within the enzyme's active site.[11]

  • Solution 2 (Sterically Hindered Reagents): Using a sterically bulky acylating agent can disfavor the second esterification step due to increased steric clash at the already-esterified diol.

  • Solution 3 (Solid-Phase Reagents): Certain polymer-supported reagents, like resin-bound triphenylphosphine, have been shown to facilitate selective mono-esterification of symmetrical diols with high yields.[13]

Q3: My reaction seems to be working, but isolating the final ester product is difficult and yields are poor after purification. What can I do?

Purification can be challenging due to the similar polarities of the diol starting material, the mono-ester, and the di-ester product.

Plausible Causes & Recommended Solutions:

• Inefficient Extraction/Washing: Residual acid catalyst or unreacted carboxylic acid can complicate purification and cause product degradation.

  • Solution: After the reaction, perform a thorough workup. Dilute the reaction mixture with an appropriate organic solvent (e.g., ethyl acetate) and wash sequentially with a saturated sodium bicarbonate (NaHCO₃) solution to neutralize the acid catalyst and remove excess carboxylic acid, followed by a brine wash to remove residual water.[14]

• Chromatographic Co-elution: The products and starting materials may have very similar Rf values on silica gel, leading to poor separation.

  • Solution: Optimize your column chromatography conditions. Use a shallow solvent gradient (e.g., starting with a low polarity eluent like hexane and slowly increasing the concentration of ethyl acetate). If separation is still poor, consider alternative stationary phases or derivatization. For instance, reacting the crude mixture with phenylboronic acid can selectively form a cyclic boronate ester with any remaining 1,2- or 1,3-diol, significantly altering its polarity and allowing for easier separation of the desired tertiary alcohol product.[15]

• Product Volatility/Degradation: High temperatures during solvent removal (e.g., on a rotary evaporator) can lead to product loss or decomposition, especially with unsaturated compounds.

  • Solution: Remove the solvent under reduced pressure at the lowest practical temperature.

Frequently Asked Questions (FAQs)

Q: What is the basic mechanism of acid-catalyzed esterification? A: The Fischer-Speier esterification mechanism involves several key steps. First, the acid catalyst protonates the carbonyl oxygen of the carboxylic acid, making the carbonyl carbon more electrophilic. The alcohol then acts as a nucleophile, attacking the activated carbonyl carbon to form a tetrahedral intermediate. A proton transfer occurs, followed by the elimination of a water molecule to form the ester. The final step is the deprotonation of the carbonyl oxygen to regenerate the acid catalyst.[16]

Acid-Catalyzed Esterification Mechanism

Caption: Simplified mechanism of acid-catalyzed Fischer esterification.

Q: Why are enzymatic methods often preferred for diol esterification? A: Enzymes, particularly lipases, offer several advantages over traditional chemical catalysts. They operate under very mild conditions (room temperature, neutral pH), which prevents degradation of sensitive substrates.[11] Most importantly, they can provide exceptional levels of selectivity (chemo-, regio-, and enantio-selectivity) that are difficult to achieve with chemical methods, making them ideal for complex tasks like selective mono-acylation or kinetic resolution of racemic diols.[9][17]

Q: What analytical techniques are best for monitoring reaction progress? A: A combination of techniques is often best.

• Thin-Layer Chromatography (TLC): Excellent for rapid, qualitative monitoring of the consumption of starting materials and the appearance of products.

• Gas Chromatography (GC) or High-Performance Liquid Chromatography (HPLC): Provide quantitative data on the conversion rate and the relative ratios of mono-ester to di-ester.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are invaluable for confirming the structure of the final product and assessing its purity after isolation.[18]

Experimental Protocols

Protocol 1: General Procedure for Fischer Esterification with a Dean-Stark Trap

This protocol is a standard starting point for driving the reaction to completion.

• Apparatus Setup: Assemble a round-bottom flask with a magnetic stir bar, a Dean-Stark trap, and a reflux condenser. Ensure all glassware is thoroughly dried.[1][4]

• Reagent Charging: To the flask, add 2,6-octadiene-4,5-diol (1.0 eq), the desired carboxylic acid (1.1-1.2 eq for di-esterification; 0.5 eq for mono-esterification), a suitable azeotropic solvent (e.g., toluene, ~0.2 M concentration), and a catalytic amount of p-toluenesulfonic acid (p-TsOH) or sulfuric acid (H₂SO₄) (0.01-0.05 eq).

• Reaction: Fill the Dean-Stark trap with toluene. Heat the mixture to reflux with vigorous stirring. Water will begin to collect in the trap. Continue refluxing until no more water is collected or TLC/GC analysis indicates the consumption of the limiting reagent.[1]

• Workup: Cool the reaction mixture to room temperature. Dilute with an organic solvent like ethyl acetate. Wash the organic layer with saturated NaHCO₃ solution, then with brine. Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica gel.

Protocol 2: General Procedure for Enzymatic Mono-esterification

This protocol leverages the selectivity of lipases.

• Reagent Preparation: In a flask, dissolve 2,6-octadiene-4,5-diol (2.0 eq) and the carboxylic acid (1.0 eq) in a suitable organic solvent (e.g., diethyl ether, THF).[11]

• Enzyme Addition: Add the lipase catalyst (e.g., Candida antarctica lipase B, CALB, typically 10-50 mg per mmol of limiting reagent).

• Reaction: Stir the mixture at room temperature (or the enzyme's optimal temperature, e.g., 30-40 °C) for 24-48 hours. The reaction is typically much slower than acid-catalyzed methods.[11]

• Monitoring: Monitor the reaction progress carefully by TLC or GC to maximize the yield of the mono-ester and prevent the formation of the di-ester.

• Workup: Once the desired conversion is reached, filter off the enzyme. The enzyme can often be washed and reused. Concentrate the filtrate.

• Purification: The crude product can be purified by washing with a mild base to remove unreacted acid, followed by flash column chromatography to separate the mono-ester from the unreacted diol.

Comparative Data for Catalytic Systems

Catalyst Type	Example(s)	Typical Temp.	Key Advantages	Key Disadvantages
Homogeneous Acid	H₂SO₄, p-TsOH	80-140 °C (Reflux)	Inexpensive, fast reaction rates.	Low selectivity, harsh conditions, difficult removal.[7]
Heterogeneous Acid	Amberlyst-15, Zeolites	60-120 °C	Easily separable/recyclable, non-corrosive.[7][8]	Can have lower activity, potential for pore blockage.[7]
Enzymatic	Lipases (CALB, PS)	25-50 °C	High selectivity, mild conditions, environmentally friendly.[10][11]	Slower reaction rates, higher cost, sensitive to conditions.

References

• Enzymatic Resolution of I ,2-Diols: Comparison between Hydrolysis and Transesterif ication Reactions. RSC Publishing.
• Tomer, S. O., & Soni, H. P. (2017). Enzymatic monoesterification of symmetric diols: restriction of molecular conformations influences selectivity. RSC Publishing.
• Enzymic Esterification of Diols in Reverse Micellar Media. ACS Publications.
• Reeder, M. R., et al. (2003). Chemoselective Removal of Dimeric 1,3-Diol Impurities Generated from Methyl Grignard Addition onto Esters. Organic Process Research & Development, ACS Publications.
• Manna, S., et al. (2015). Selective Monoesterification of Symmetrical Diols Using Resin-Bound Triphenylphosphine. ACS Combinatorial Science.
• (2006). Enzymatic method of making 1,2-diol derivatives and their esters with succine anhydride. Google Patents.
• Ester synthesis by esterification. Organic Chemistry Portal.
• Lackinger, M. (2017). Ester formation at the liquid–solid interface. PMC - NIH.
• (2012). Process for the separation and purification of a mixed diol stream. Google Patents.
• Catalysts used for the esterification reaction. ResearchGate.
• Organic Chemistry- Esterification Using a Dean-Stark Trap. UW-Madison Demonstration Lab.
• Advances for Catalysts in One-Step Oxidative Esterification of Aldehydes and Alcohols with Alcohols to Esters. Industrial & Engineering Chemistry Research - ACS Publications.
• Di Serio, M., et al. (2021). Production of Sustainable Biochemicals by Means of Esterification Reaction and Heterogeneous Acid Catalysts. MDPI.
• Fischer Esterification-Typical Procedures. (2024). OperaChem.
• Dean–Stark apparatus. Wikipedia.
• (a) Effect of esterification temperature (esterification stage, N2 protected at 200–240 °C under atmospheric pressure. ResearchGate.
• Process Intensification Strategies for Esterification: Kinetic Modeling, Reactor Design, and Sustainable Applications. PMC.
• Types of Organic Reactions- Esterification Using a Dean-Stark Trap. University of Wisconsin-Madison.
• (2024). Transesterification. Master Organic Chemistry.
• D-optimal design optimization of unsaturated palm fatty acid distillate and trimethylolpropane esterification for biolubricant production. (2022). Comptes Rendus de l'Académie des Sciences.
• Optimization for esterification of saturated palm fatty acid distillate by D-optimal design response surface methodology for biolubricant production. (2021). Ain Shams Engineering Journal.
• Improved synthesis of fullerynes by Fisher esterification for modular and efficient construction of fullerene polymers with high. UA Blogs - The University of Akron.

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Technical Support Center: Preventing Unwanted Oxy-Cope Rearrangement in 2,6-Octadiene-4,5-diol

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to help researchers and drug development professionals troubleshoot and prevent the degradation of 1,5-diene-4,5-diol systems during storage. We will bypass generic advice and focus strictly on the chemical causality, thermodynamic drivers, and self-validating protocols required to keep your substrates intact.

Section 1: Diagnostic FAQs

Q: I synthesized 2,6-octadiene-4,5-diol, but after a week in storage, NMR shows the presence of a 1,6-diketone (octane-2,7-dione derivative). What happened? A: Your compound underwent an unwanted . 2,6-octadiene-4,5-diol contains a 1,5-diene system with hydroxyl groups at the C4 and C5 positions. Through a[3,3]-sigmatropic shift, the C4-C5 bond is cleaved, and a new C2-C7 bond is formed. This initially yields two enols, which irreversibly tautomerize into stable carbonyls (ketones), providing the thermodynamic driving force for the reaction.

Q: I stored the diol at room temperature. I thought thermal Cope rearrangements require temperatures above 150 °C? A: You are correct that a purely thermal Cope or oxy-Cope rearrangement typically requires high activation energy, with reaction temperatures ranging from 1[1]. If your diol degraded at room temperature, it was not a thermal process. It was almost certainly an anionic oxy-Cope rearrangement triggered by trace basic impurities.

Q: How does trace base cause such rapid degradation? A: Deprotonation of the C4 or C5 hydroxyl group forms an alkoxide. The negative charge delocalizes across the transition state (a HOMO-raising effect), significantly weakening the adjacent C4-C5 bond. As discovered by Evans and Golob, this anionic pathway accelerates the reaction rate by an astonishing2[2]. Consequently, a reaction that would normally require intense heat can happen rapidly at or below room temperature[3].

Section 2: Mechanistic Workflow & Causality

Understanding the mechanistic divergence of your substrate is the first step in preventing its degradation. The diagram below illustrates how trace base fundamentally alters the activation energy landscape.

Mechanistic divergence of 2,6-octadiene-4,5-diol stability based on trace base contamination.

Section 3: Quantitative Impact of Storage Conditions

To emphasize the causality of degradation, the following table summarizes the theoretical impact of temperature and pH on the stability of 1,5-dien-3-ol systems like 2,6-octadiene-4,5-diol.

Storage Condition	Base Contamination	Temperature	Relative Rate Multiplier	Estimated Half-Life
Cryogenic (Ideal)	None (Neutral)	-20 °C	1 (Baseline)	> 5 Years
Room Temp (Clean)	None (Neutral)	25 °C	∼103	Months
Room Temp (Contaminated)	Trace ( <0.1 eq)	25 °C	∼1010	< 24 Hours
Basic (Reaction Conditions)	Stoichiometric (e.g., KH)	0 °C to 25 °C	1015−1017	Seconds to Minutes

Data extrapolated from the 3[3].

Section 4: Self-Validating Storage Protocol

To prevent the anionic oxy-Cope rearrangement, you must treat the storage preparation as a rigorous purification step. Every step in this protocol is designed as a self-validating system to confirm the exclusion of base and thermal energy.

Protocol: Preparation of 2,6-Octadiene-4,5-diol for Long-Term Storage

• Mild Acidic Quench (The Causality: Neutralizing Base)

  • Action: Dissolve the crude or purified diol in a non-polar organic solvent (e.g., diethyl ether or hexanes). Wash the organic layer twice with a mildly acidic buffer (e.g., 0.1 M NaH2​PO4​ , pH 4.5).

  • Why: This guarantees the protonation of any trace alkoxides or amines carried over from previous synthetic steps (like Grignard additions or DIBAL-H reductions).

• Selective Drying (The Causality: Avoiding Re-basification)

  • Action: Dry the organic layer over anhydrous Sodium Sulfate ( Na2​SO4​ ) or Magnesium Sulfate ( MgSO4​ ).

  • Why: Never use Potassium Carbonate ( K2​CO3​ ) . While K2​CO3​ is a common drying agent, its basicity is sufficient to trigger surface-catalyzed anionic oxy-Cope rearrangement during the drying phase.

• Cold Concentration (The Causality: Thermal Control)

  • Action: Evaporate the solvent under reduced pressure using a rotary evaporator. Keep the water bath strictly below 25 °C.

  • Why: Although thermal oxy-Cope is slow at room temperature, concentrating the sample increases the collision frequency of any remaining trace impurities. Keeping it cool minimizes thermal energy.

• Passivated Container Selection (The Causality: Surface Chemistry)

  • Action: Transfer the neat oil or crystallized solid into an acid-washed, silanized amber glass vial.

  • Why: Standard borosilicate glass contains free surface silanols and trace alkali metals that can act as mild bases. Silanization caps these active sites, preventing surface-mediated deprotonation.

• Inert Atmosphere & Cryo-Storage (The Causality: Environmental Isolation)

  • Action: Purge the vial with Argon gas, seal with a PTFE-lined cap, and wrap with Parafilm. Store immediately at -20 °C or -80 °C.

  • Why: Argon excludes atmospheric moisture, which could otherwise mediate proton transfer or degrade the silanized glass surface over time. Cryogenic temperatures freeze all kinetic pathways.

References

• Title: Oxy-Cope Rearrangement | Tokyo Chemical Industry Co., Ltd.
• Source: benchchem.
• Source: acs.
• Source: masterorganicchemistry.

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Reference Data & Comparative Studies

A Senior Application Scientist's Guide to Differentiating Diastereomers: An NMR Chemical Shift Comparison of 2,6-Octadiene-4,5-diol Meso and Chiral Isomers

In the landscape of pharmaceutical development and materials science, the precise stereochemical characterization of molecules is not merely an academic exercise; it is a cornerstone of ensuring efficacy, safety, and desired material properties. Diastereomers, stereoisomers that are not mirror images, possess distinct physical properties and often exhibit profoundly different biological activities. Consequently, the ability to unambiguously distinguish between them is paramount. Nuclear Magnetic Resonance (NMR) spectroscopy stands as a premier, non-destructive analytical technique for this purpose.

This guide provides an in-depth comparison of the ¹H and ¹³C NMR chemical shifts of the meso and chiral (racemic) isomers of 2,6-octadiene-4,5-diol. We will explore the theoretical underpinnings of their spectral differences, present comparative data, and detail robust experimental protocols for their differentiation, including advanced derivatization techniques.

The Foundational Principle: Symmetry's Role in NMR Spectroscopy

The key to differentiating diastereomers by NMR lies in the concept of chemical equivalence . The local magnetic environment of a nucleus dictates its resonance frequency (chemical shift). In molecules with elements of symmetry, such as a mirror plane, nuclei that can be interchanged by that symmetry operation are considered chemically equivalent and will produce a single, identical signal in the NMR spectrum.

• Meso Isomer: The meso form of 2,6-octadiene-4,5-diol possesses an internal plane of symmetry (a C₂ rotational axis) that bisects the C4-C5 bond. This symmetry renders the two halves of the molecule equivalent. Consequently, C1 is equivalent to C8, C2 to C7, and C3 to C6. This equivalence drastically simplifies the NMR spectrum, resulting in fewer signals than the total number of carbons or proton environments.

• Chiral Isomers: The chiral (d,l or R,S/S,R) enantiomers lack this internal symmetry. As a result, the two halves of the molecule are chemically non-equivalent. C1 is distinct from C8, C2 from C7, and so on. This lack of symmetry leads to a more complex NMR spectrum where each unique carbon and proton environment gives rise to a separate signal.

Protons on a methylene (CH₂) group adjacent to a chiral center are described as diastereotopic .[1][2] Because they reside in different chemical environments, they are non-equivalent and will exhibit distinct chemical shifts, often coupling to each other.[1]

Figure 1: Molecular structures of meso and chiral isomers. The meso isomer possesses a plane of symmetry, leading to chemical equivalence between the two halves of the molecule.

Comparative NMR Data Analysis

¹³C NMR Spectroscopy: The Unambiguous Fingerprint

¹³C NMR is often more powerful than ¹H NMR for distinguishing diastereomers due to its wider spectral dispersion and the direct observation of the carbon backbone.[3] The key diagnostic is the number of signals: the meso isomer will display half the number of carbon signals compared to the chiral isomer.

Table 1: Predicted ¹³C NMR Chemical Shift Comparison (100 MHz, CDCl₃)

Carbon Assignment	Meso Isomer (δ, ppm)	Chiral Isomer (δ, ppm)	Rationale for Difference
C1, C8	~18.0	~17.9, ~18.1	Equivalent in meso due to symmetry; non-equivalent in chiral.
C2, C7	~125.5	~125.4, ~125.6	Equivalent in meso; non-equivalent in chiral.
C3, C6	~135.0	~134.9, ~135.1	Equivalent in meso; non-equivalent in chiral.
C4, C5	~75.0	~74.8, ~75.2	Equivalent carbinol carbons in meso; non-equivalent in chiral.
Total Signals	4	8	The number of signals is the most definitive indicator of the isomer.

Note: The chemical shifts are illustrative and based on typical values for similar olefinic diols.

¹H NMR Spectroscopy: A More Nuanced View

In ¹H NMR, the differences manifest in both the number of signals and their multiplicities. The symmetry of the meso isomer leads to overlapping signals for the two halves of the molecule. In contrast, the chiral isomer will show distinct signals for nearly all corresponding protons.

Table 2: Predicted ¹H NMR Chemical Shift Comparison (400 MHz, CDCl₃)

Proton Assignment	Meso Isomer (δ, ppm, Multiplicity)	Chiral Isomer (δ, ppm, Multiplicity)	Rationale for Difference
H1, H8 (CH₃)	~1.70 (d)	~1.69 (d), ~1.71 (d)	Single doublet for two equivalent methyl groups in meso; two distinct doublets in chiral.
H2, H7 (CH)	~5.60 (m)	~5.58 (m), ~5.62 (m)	One multiplet for two equivalent olefinic protons in meso; two separate multiplets in chiral.
H3, H6 (CH)	~5.75 (m)	~5.73 (m), ~5.77 (m)	One multiplet for two equivalent olefinic protons in meso; two separate multiplets in chiral.
H4, H5 (CHOH)	~4.10 (m)	~4.08 (m), ~4.12 (m)	One multiplet for two equivalent carbinol protons in meso; two distinct multiplets in chiral.
OH	~2.5 (br s)	~2.4 (br s), ~2.6 (br s)	May appear as one broad signal for both, but two signals may be resolved for the chiral isomer under specific conditions (e.g., low temperature, dry solvent).

Advanced Protocols for Inconclusive Spectra

In cases where signal overlap in the primary spectra complicates analysis, derivatization techniques can be employed to amplify the spectral differences between diastereomers.

Protocol 1: Acetonide Formation

A classic and highly effective method involves converting the 1,2-diol into its corresponding acetonide derivative.[4] The stereochemical information is transferred to the newly formed isopropylidene group, whose methyl groups serve as sensitive NMR probes.

• Meso Diol → Meso Acetonide: The two methyl groups of the acetonide are in different environments (one is cis to the C3/C6 substituents, the other is trans). They are therefore diastereotopic and will appear as two distinct singlets in the ¹H NMR spectrum.

• Chiral (Racemic) Diol → Chiral Acetonide: The two methyl groups of the acetonide are chemically equivalent due to a C₂ axis of symmetry in the derivative. They will therefore appear as one single singlet in the ¹H NMR spectrum.[4]

Figure 2: Workflow for differentiating diol isomers via acetonide formation and subsequent NMR analysis.

Protocol 2: Chiral Derivatizing Agents (CDAs)

For complex cases or for determining enantiomeric excess in a chiral sample, reacting the diol with a chiral derivatizing agent is a powerful strategy.[5] Reagents like chiral boric acids react with the diol to form diastereomeric esters in situ within the NMR tube.[6][7] This introduces a new chiral environment, leading to significant chemical shift non-equivalence (ΔΔδ) for specific protons, often on the derivatizing agent itself, which can be easily integrated for quantification.[5]

Step-by-Step Experimental Methodologies

Standard NMR Sample Preparation

• Mass Measurement: Accurately weigh 5-10 mg of the 2,6-octadiene-4,5-diol sample.

• Dissolution: Dissolve the sample in approximately 0.6-0.7 mL of a suitable deuterated solvent (e.g., CDCl₃, Acetone-d₆, DMSO-d₆) in a clean vial.[8] Chloroform-d (CDCl₃) is a common starting point for non-polar to moderately polar compounds.

• Transfer: Transfer the solution to a 5 mm NMR tube.

• Standard: For precise chemical shift referencing, a small amount of an internal standard such as tetramethylsilane (TMS) can be added, although referencing to the residual solvent peak is often sufficient.[9]

• Acquisition: Acquire ¹H and ¹³C{¹H} NMR spectra on a spectrometer (400 MHz or higher is recommended for better resolution). For quantitative ¹³C NMR, ensure a sufficient relaxation delay (D1) is used.[3]

In-Situ Acetonide Formation Protocol

• Sample Preparation: Dissolve ~5 mg of the diol sample in 0.6 mL of Acetone-d₆ in an NMR tube.

• Catalyst Addition: Add a single micro-spatula tip of an acid catalyst, such as p-toluenesulfonic acid (PTSA).

• Reaction: Cap the tube, invert several times to mix, and let it stand at room temperature. The reaction is typically rapid (15-30 minutes). Monitor the reaction's progress by observing the appearance of the acetonide methyl signals and the disappearance of the diol's carbinol proton signals.

• Acquisition: Acquire the ¹H NMR spectrum.

Conclusion

The differentiation of meso and chiral isomers of 2,6-octadiene-4,5-diol is readily achievable using standard NMR techniques. The fundamental difference in molecular symmetry provides a clear diagnostic fingerprint:

• ¹³C NMR: The meso isomer will exhibit 4 signals, while the chiral isomer will show 8 signals.

• ¹H NMR: The meso isomer will display a simpler spectrum with fewer signals due to the equivalence of its two halves, whereas the chiral isomer will show a more complex spectrum with distinct signals for corresponding protons on each side of the molecule.

For cases requiring unambiguous confirmation, derivatization into an acetonide provides a definitive answer, reversing the "signal count" logic: the meso-derived acetonide gives two methyl signals, while the chiral-derived acetonide gives one. This multi-faceted NMR approach provides researchers and drug development professionals with a robust and reliable toolkit for essential stereochemical assignment.

References

• Butts, C. P., Jones, C. R., & Towers, E. C. (2014). ¹³C NMR Spectroscopy for the Quantitative Determination of Compound Ratios and Polymer End Groups. Organic Letters, 16(7), 1996–1999. [Link][3]

• Butts, C. P., Jones, C. R., & Towers, E. C. (2014). ¹³C NMR Spectroscopy for the Quantitative Determination of Compound Ratios and Polymer End Groups. PMC. [Link]

• Ahmad, V. U., et al. (n.d.). ¹H, ¹³C, 2D NMR and GCMS characterization of diol derivatives. Journal of the Chemical Society of Pakistan. [Link]

• Rychnovsky, S. D. (1990). ¹³C NMR Chemical Shift Correlations in 1,3-Diol Acetonides. Implications for the Stereochemical Assignment of Propionate-Derived Polyols. Tetrahedron Letters, 31(49), 7099-7100. [Link]

• Li, Z., et al. (2019). NMR analysis of the enantiomeric purity of chiral diols by a new chiral boron agent. PMC. [Link][6]

• Master Organic Chemistry. (2022). Diastereotopic Protons in ¹H NMR Spectroscopy: Examples. [Link][1]

• YouTube. (2022). How to distinguish between meso and racemic 1,2-diols? [Link][4]

• ResearchGate. (n.d.). ¹H-NMR (a) and ¹³C-NMR (b) spectra of diol compound. [Link][10]

• Kanan, D. B., & Lindsay, D. M. (2005). Direct Assignment of the Relative Configuration in Acyclic 1,3-diols by ¹H NMR Spectroscopy. Organic Letters, 8(1), 1-4. [Link]

• Seco, J. M., et al. (2005). Determining the Absolute Stereochemistry of Secondary/Secondary Diols by ¹H NMR: Basis and Applications. The Journal of Organic Chemistry, 70(10), 3779-3791. [Link][11]

• University of Wisconsin-Madison. (n.d.). From ¹H NMR, we get: • Chemical shift data (δ) - This tells us what kinds of protons we have. [Link][2]

• Abraham, R. J., et al. (n.d.). Proton chemical shifts in NMR. Part 12.1 Steric, electric field and conformational effects in acyclic and cyclic ethers. Modgraph. [Link]

• Whiting, A. (2010). Simple protocols for NMR analysis of the enantiomeric purity of chiral diols. Nature Protocols, 5(4), 749-754. [Link][7]

• PubChem. (n.d.). 2,6-Octadiene-4,5-diol. [Link]

• The Royal Society of Chemistry. (2013). ¹H NMR spectrum of Compound 32. [Link]

• Brereton, R. G., et al. (2016). NMR Chemical Shifts of Trace Impurities: Industrially Preferred Solvents Used in Process and Green Chemistry. Organic Process Research & Development, 20(2), 470-481. [Link][8]

• Hertkorn, N., et al. (2013). High-field NMR spectroscopy and FTICR mass spectrometry: powerful discovery tools for the molecular level characterization of marine dissolved organic matter. Biogeosciences, 10(3), 1583-1624. [Link]

• Fulmer, G. R., et al. (2010). NMR Chemical Shifts of Trace Impurities: Common Laboratory Solvents, Organics, and Gases in Deuterated Solvents Relevant to the Organometallic Chemist. Organometallics, 29(9), 2176-2179. [Link][9]

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A Comparative Guide to Transition Metal Catalysts for the Synthesis of 2,6-Octadiene-4,5-diol

Introduction: The Significance of 2,6-Octadiene-4,5-diol and the Role of Catalysis

The synthesis of vicinal diols is a cornerstone of modern organic chemistry, providing critical building blocks for a diverse array of applications, from natural product synthesis to the development of novel pharmaceuticals. Among these, 2,6-octadiene-4,5-diol, a non-conjugated diene diol, presents a unique synthetic challenge due to the presence of two reactive olefinic sites. The selective dihydroxylation of one of these double bonds is paramount to achieving the desired product and avoiding a mixture of over-oxidized or isomeric products.

Transition metal catalysts have emerged as the most powerful tools for effecting this transformation with high efficiency and stereocontrol. This guide provides a comparative analysis of the most prominent transition metal catalysts—based on osmium, ruthenium, and iron—for the synthesis of 2,6-octadiene-4,5-diol. We will delve into the mechanistic nuances of each catalytic system, present relevant experimental data, and offer practical insights to guide researchers in selecting the optimal catalyst for their specific needs.

Osmium-Based Catalysts: The Gold Standard for Dihydroxylation

Osmium tetroxide (OsO₄) is arguably the most reliable and widely used catalyst for the syn-dihydroxylation of alkenes.[1][2] Its high efficiency and predictability make it the benchmark against which other catalysts are measured.

Mechanism of Osmium-Catalyzed Dihydroxylation

The catalytic cycle of osmium-catalyzed dihydroxylation involves the [3+2] cycloaddition of osmium tetroxide to the alkene, forming a cyclic osmate ester intermediate. This intermediate is then hydrolyzed to yield the cis-diol, and the reduced osmium species is re-oxidized by a stoichiometric co-oxidant to regenerate the active Os(VIII) catalyst.[3]

Caption: Catalytic cycle for osmium-catalyzed dihydroxylation.

Key Osmium-Based Protocols

Two primary protocols have been developed to utilize catalytic amounts of the expensive and toxic OsO₄:

• The Upjohn Dihydroxylation: This method employs N-methylmorpholine N-oxide (NMO) as the stoichiometric co-oxidant.[4] It is a robust and general method for the synthesis of syn-diols.

• The Sharpless Asymmetric Dihydroxylation: This Nobel Prize-winning protocol utilizes chiral quinine-derived ligands to induce enantioselectivity in the dihydroxylation of prochiral alkenes.[3] Commercially available "AD-mix" reagents contain the osmium catalyst, a co-oxidant (typically K₃[Fe(CN)₆]), and a chiral ligand ((DHQ)₂-PHAL for AD-mix-α and (DHQD)₂-PHAL for AD-mix-β).[5]

Performance in the Context of 2,6-Octadiene-4,5-diol Synthesis

While specific data for the dihydroxylation of 2,6-octadiene to its 4,5-diol is not extensively reported, valuable insights can be drawn from a computational study on the oxidative cyclization of (2E,6E)-octa-2,6-diene catalyzed by OsO₄/NMO.[6] This study highlights that in the absence of acid, the reaction favors a "second cycle" osmylation, leading to dihydroxylation rather than cyclization. This suggests that standard Upjohn conditions would likely yield the desired 2,6-octadiene-4,5-diol.

Regioselectivity: In the case of non-conjugated dienes like 2,6-octadiene, the dihydroxylation is expected to occur preferentially at the more electron-rich double bond.[1] For 2,6-octadiene, both double bonds are disubstituted and electronically similar, which could lead to a mixture of 2,3- and 4,5-diols. However, subtle electronic or steric differences could favor one over the other.

Table 1: Expected Performance of Osmium Catalysts for 2,6-Octadiene Dihydroxylation

Catalyst System	Co-oxidant	Expected Product	Stereoselectivity	Potential Issues
Catalytic OsO₄	NMO (Upjohn)	2,6-Octadiene-4,5-diol	syn	Mixture of regioisomers, toxicity of OsO₄.
AD-mix-α/β	K₃[Fe(CN)₆]	Chiral 2,6-Octadiene-4,5-diol	Enantioselective syn	Cost, potential for mixture of regioisomers.

Ruthenium-Based Catalysts: A Cost-Effective Alternative

Ruthenium-based catalysts, particularly those derived from ruthenium(III) chloride (RuCl₃) or ruthenium tetroxide (RuO₄), offer a more economical alternative to osmium.[7]

Mechanism of Ruthenium-Catalyzed Dihydroxylation

Similar to osmium, the active species is a high-valent ruthenium oxide (RuO₄) that reacts with the alkene via a [3+2] cycloaddition to form a cyclic ruthenate ester. This is then hydrolyzed to the syn-diol. Sodium periodate (NaIO₄) is a commonly used co-oxidant to regenerate the RuO₄.[8]

Challenges and Advances

A significant drawback of ruthenium-catalyzed dihydroxylations is the propensity for over-oxidation. The powerful oxidizing nature of RuO₄ can lead to cleavage of the newly formed diol to aldehydes or carboxylic acids.[8][9]

Recent advancements have focused on mitigating this issue. The addition of a Lewis acid, such as CeCl₃, has been shown to suppress cleavage reactions and allow for lower catalyst loadings (down to 0.25 mol%).[7][10] This improved protocol also demonstrates tolerance for a wider range of functional groups.[7]

Performance in the Context of 2,6-Octadiene-4,5-diol Synthesis

For the dihydroxylation of 2,6-octadiene, a ruthenium-based system would be expected to provide the syn-diol. The regioselectivity would again be a key consideration, with the potential for a mixture of diol isomers. The use of the improved RuCl₃/CeCl₃/NaIO₄ system could be beneficial in minimizing over-oxidation and achieving a higher yield of the desired diol.

Table 2: Expected Performance of Ruthenium Catalysts for 2,6-Octadiene Dihydroxylation

Catalyst System	Co-oxidant	Expected Product	Stereoselectivity	Potential Issues
Catalytic RuCl₃	NaIO₄	2,6-Octadiene-4,5-diol	syn	Over-oxidation to cleavage products, mixture of regioisomers.
Catalytic RuCl₃/CeCl₃	NaIO₄	2,6-Octadiene-4,5-diol	syn	Potential for mixture of regioisomers, optimization of Lewis acid may be required.

Iron-Based Catalysts: The "Green" Chemistry Approach

In recent years, there has been a significant push towards developing catalysts based on abundant, inexpensive, and non-toxic metals. Iron has emerged as a promising candidate for a variety of oxidation reactions, including the syn-dihydroxylation of alkenes.[11][12] This approach mimics the action of Rieske dioxygenases, which are non-heme iron enzymes that catalyze the enantioselective cis-dihydroxylation of double bonds in nature.[13]

Mechanism of Iron-Catalyzed Dihydroxylation

The mechanism of iron-catalyzed dihydroxylation is more complex and still under active investigation. It is generally accepted that a high-valent iron-oxo species is the active oxidant. The reaction typically utilizes hydrogen peroxide (H₂O₂) as the terminal oxidant.[11] The ligand environment around the iron center plays a crucial role in determining the outcome of the reaction, with some ligands favoring epoxidation while others promote dihydroxylation.[14]

Caption: General workflow for iron-catalyzed dihydroxylation.

Advantages and Current Limitations

The primary advantage of iron catalysts is their low cost and low toxicity, aligning with the principles of green chemistry. Significant progress has been made in developing iron complexes that can catalyze the syn-dihydroxylation of a broad range of olefins with good to excellent yields.[12] Enantioselective versions have also been developed using chiral ligands.[13][15]

However, these systems can be sensitive to the substrate and reaction conditions, and sometimes produce a mixture of epoxide and diol products. Further research is ongoing to improve the generality and robustness of iron-based dihydroxylation catalysts.

Performance in the Context of 2,6-Octadiene-4,5-diol Synthesis

An iron-based catalyst would be an attractive option for the synthesis of 2,6-octadiene-4,5-diol from a sustainability perspective. Based on existing literature, a system employing a non-heme iron complex with a suitable ligand and H₂O₂ could be expected to yield the desired syn-diol. The regioselectivity would likely be a key challenge to overcome, and optimization of the ligand and reaction conditions would be necessary to favor the formation of the 4,5-diol.

Table 3: Expected Performance of Iron Catalysts for 2,6-Octadiene Dihydroxylation

Catalyst System	Co-oxidant	Expected Product	Stereoselectivity	Potential Issues
Non-heme Iron Complex	H₂O₂	2,6-Octadiene-4,5-diol	Potentially enantioselective with chiral ligands	Mixture of regioisomers, potential for epoxide byproduct, catalyst and ligand design required.

Experimental Protocol: Upjohn Dihydroxylation of a Non-Conjugated Diene

The following is a representative protocol for the dihydroxylation of a non-conjugated diene using catalytic osmium tetroxide under Upjohn conditions, adapted from established procedures.[2][4] This protocol can serve as a starting point for the synthesis of 2,6-octadiene-4,5-diol.

Materials:

• 2,6-Octadiene (1.0 mmol)

• N-methylmorpholine N-oxide (NMO) (1.5 mmol)

• Osmium tetroxide (OsO₄) solution (e.g., 2.5 wt% in tert-butanol, 0.02 mmol)

• Acetone (10 mL)

• Water (1 mL)

• Sodium sulfite (saturated aqueous solution)

• Magnesium sulfate (anhydrous)

• Ethyl acetate

• Silica gel for column chromatography

Procedure:

• To a round-bottom flask equipped with a magnetic stir bar, add 2,6-octadiene (1.0 mmol) and a solution of NMO (1.5 mmol) in acetone (10 mL) and water (1 mL).

• Stir the mixture at room temperature until the NMO has completely dissolved.

• Carefully add the osmium tetroxide solution (0.02 mmol) to the reaction mixture. The solution will typically turn dark brown.

• Monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, quench the reaction by adding a saturated aqueous solution of sodium sulfite (5 mL) and stir for 30 minutes.

• Extract the aqueous layer with ethyl acetate (3 x 15 mL).

• Combine the organic layers, wash with brine, dry over anhydrous magnesium sulfate, and filter.

• Concentrate the filtrate under reduced pressure to obtain the crude product.

• Purify the crude product by flash column chromatography on silica gel to afford 2,6-octadiene-4,5-diol.

Conclusion and Future Outlook

The choice of a transition metal catalyst for the synthesis of 2,6-octadiene-4,5-diol depends on a balance of factors including cost, toxicity, desired stereochemistry, and the potential for side reactions.

• Osmium-based catalysts remain the most reliable choice for achieving high yields of syn-diols. For enantioselective synthesis, the Sharpless asymmetric dihydroxylation is unparalleled.

• Ruthenium-based catalysts offer a more cost-effective and less toxic alternative, with recent improvements mitigating the historical issue of over-oxidation.

• Iron-based catalysts represent the future of sustainable oxidation chemistry. While still under development for general applicability, they hold immense promise for environmentally benign diol synthesis.

For researchers embarking on the synthesis of 2,6-octadiene-4,5-diol, an initial investigation using the well-established Upjohn conditions with catalytic OsO₄ is recommended to establish a baseline. Subsequent exploration of ruthenium and iron-based systems, particularly with the latest generation of catalysts and protocols, could lead to more sustainable and cost-effective synthetic routes. The challenge of regioselectivity in non-conjugated dienes remains a key area for further investigation across all catalytic systems.

References

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• Burks, H. E.; Kliman, L. T.; Morken, J. P. Asymmetric 1,4-Dihydroxylation of 1,3-Dienes by Catalytic Enantioselective Diboration. J. Am. Chem. Soc.2009 , 131 (26), 9134–9135. [Link]

• Plietker, B.; Niggemann, M. RuCl3/CeCl3/NaIO4: a new bimetallic oxidation system for the mild and efficient dihydroxylation of unreactive olefins. J. Org. Chem.2005 , 70 (6), 2402-5. [Link][7]

• Masaoka, S. et al. Fe, Ru, and Os complexes with the same molecular framework: comparison of structures, properties and catalytic activities. Faraday Discuss.2017 , 198, 205-218. [Link]

• Chem-Station. Osmium Tetroxide (OsO₄). [Link][2]

• Plietker, B.; Niggemann, M. RuCl3/CeCl3/NaIO4: a new bimetallic oxidation system for the mild and efficient dihydroxylation of unreactive olefins. The Journal of Organic Chemistry2005 , 70(6), 2402-2405. [Link][10]

• Págola, S. ChemInform Abstract: Ruthenium-Catalyzed cis-Dihydroxylation of Alkenes: Scope and Limitations. ChemInform2010 , 27(25). [Link][9]

• Master Organic Chemistry. OsO4 (Osmium Tetroxide) for Dihydroxylation of Alkenes. [Link]

• Burks, H. E.; Kliman, L. T.; Morken, J. P. Asymmetric 1,4-Dihydroxylation of 1,3-Dienes by Catalytic Enantioselective Diboration. J. Am. Chem. Soc.2009 , 131(26), 9134-9135. [Link]

• Wikipedia. Dihydroxylation. [Link][1][3]

• Donohoe, T. J. et al. Mechanism of the Os-Catalyzed Oxidative Cyclization of 1,5-Dienes. ePrints Soton2018 . [Link][6]

• Wang, B. et al. Nonheme Iron-Catalyzed Enantioselective cis-Dihydroxylation of Aliphatic Acrylates as Mimics of Rieske Dioxygenases. CCS Chemistry2022 , 4(7), 2369-2381. [Link][15]

• T.-L. Ho, T. F. Ho, C. M. Wong. Ruthenium-Catalyzed Oxidation for Organic Synthesis. [Link]

• T. Corona, M. Borrell, M. Costas. Greening Oxidation Catalysis: Iron Catalyzed Alkene syn -Dihydroxylation with Aqueous Hydrogen Peroxide in Green Solvents. ACS Sustainable Chemistry & Engineering2018 , 6(7), 8436-8444. [Link][11]

• Dong, G. Dienes as Versatile Substrates for Transition Metal-Catalyzed Reactions. Chem2020 , 6(10), 2563-2606. [Link]

• Pilli, R. A.; Victor, M. M. Ruthenium-catalyzed cis-dihydroxylation of alkenes: Scope and limitations. Chemistry - A European Journal1996 , 2(1), 50-57. [Link][8]

• Chen, K.; Que, L., Jr. Modeling Rieske Dioxygenases: The First Example of Iron-Catalyzed Asymmetric cis-Dihydroxylation of Olefins. J. Am. Chem. Soc.2001 , 123(25), 6327–6337. [Link][13]

• Wikipedia. Sharpless asymmetric dihydroxylation. [Link][5]

• Costas, M. et al. Dearomative syn-Dihydroxylation of Naphthalenes with a Biomimetic Iron Catalyst. J. Am. Chem. Soc.2019 , 141(51), 20143–20149. [Link][12]

• Career Henan Chemical Co. (2E,6E)-octa-2,6-diene-4,5-diol CAS NO.4486-59-3. [Link]

• Li, X. Dienes as Versatile Substrates for Transition Metal-Catalyzed Reactions. Angew. Chem. Int. Ed.2024 . [Link]

• Burks, H. E.; Kliman, L. T.; Morken, J. P. Asymmetric 1,4-Dihydroxylation of 1,3-Dienes by Catalytic Enantioselective Diboration. J. Am. Chem. Soc.2009 , 131(26), 9134-9135. [Link]

• LookChem. (2E,6E)-octa-2,6-diene-4,5-dione. [Link]

• PubChem. 2,6-Octadiene-4,5-diol. [Link]

• Donohoe, T. J.; Harris, R. M.; Williams, M. Osmium-Catalyzed Oxidative Cyclization of Dienes and Their Derivatives. Acc. Chem. Res.2013 , 46(2), 437-449. [Link]

• Donohoe, T. J. Osmium-Catalyzed Oxidative Cyclization of Dienes and Their Derivatives. [Link]

• Que, L., Jr. et al. Olefin cis-dihydroxylation versus epoxidation by non-heme iron catalysts: two faces of an Fe(III)-OOH coin. J. Am. Chem. Soc.2002 , 124(12), 2894-8. [Link][14]

• Plietker, B. Diastereoselective Ru-catalyzed cross-metathesis-dihydroxylation sequence. an efficient approach toward enantiomerically enriched syn-diols. J. Org. Chem.2008 , 73(8), 3218-27. [Link]

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HPLC method validation for 2,6-octadiene-4,5-diol quantification

A Comparative Guide to HPLC Method Validation for the Quantification of 2,6-Octadiene-4,5-diol

Executive Summary

The accurate quantification of 2,6-octadiene-4,5-diol, a key intermediate and potential impurity in various chemical syntheses, is critical for ensuring product quality and process control. While several analytical techniques can be employed, High-Performance Liquid Chromatography (HPLC) with UV detection often presents the most practical and robust solution in a quality control environment. This guide provides a comprehensive comparison of analytical methodologies and delivers a detailed, field-tested protocol for the validation of an HPLC method for 2,6-octadiene-4,5-diol, grounded in the principles of the International Council for Harmonisation (ICH) Q2(R1) guidelines. We will explore the rationale behind experimental choices, present illustrative data, and provide step-by-step protocols to empower researchers, scientists, and drug development professionals to implement a scientifically sound and defensible analytical method.

Introduction: The Analytical Challenge of 2,6-Octadiene-4,5-diol

2,6-Octadiene-4,5-diol is an unsaturated diol whose accurate measurement is essential for monitoring reaction kinetics, assessing purity of final products, and ensuring regulatory compliance. Its structure, featuring two double bonds and two hydroxyl groups, presents unique analytical considerations. The hydroxyl groups increase its polarity, making it suitable for reversed-phase HPLC, while the conjugated diene system, although not extensive, may offer a chromophore for UV detection, albeit at lower wavelengths. A validated analytical method is not merely a procedural requirement; it is the foundation of reliable data, ensuring that measured values are accurate, precise, and reproducible.

Comparative Analysis of Analytical Methodologies

The choice of an analytical technique is a critical decision driven by the analyte's properties, the sample matrix, and the intended purpose of the analysis. While HPLC is a strong candidate, it's essential to understand its position relative to other viable alternatives.

• Good for non-volatile, polar compounds
• Robust & cost-effective
• Requires chromophore
• Good for QC labs >"]; Att_GCMS [label="< GC-MS
• Requires volatile/derivatized analyte
• High sensitivity
• Thermally stable compounds only
• Potential for degradation >"]; Att_LCMS [label="< LC-MS/MS
• High sensitivity & specificity
• No chromophore needed
• Higher cost & complexity
• Susceptible to matrix effects >"]; }

Table 1: Comparison of Potential Analytical Methods

Feature	HPLC-UV	GC-MS	LC-MS/MS
Analyte Suitability	Ideal for non-volatile and thermally unstable compounds like diols.[1][2]	Requires volatile or derivatized analytes; potential for thermal degradation.[1][2][3]	Excellent for a wide range of compounds, no chromophore needed.[4][5]
Sensitivity	Moderate; dependent on the analyte's UV absorbance.	High, especially for trace analysis.[2][3]	Very high; the gold standard for trace quantification.[5][6]
Specificity	Good; based on retention time and UV spectrum. Potential for co-elution.	High; based on retention time and mass fragmentation pattern.	Very high; based on retention time and specific MRM transitions.[4]
Robustness & Cost	High robustness, lower instrument and operational cost.[7]	Moderate robustness, higher initial cost but lower solvent cost.[7]	Moderate robustness, highest instrument and operational cost.
Ease of Use	Relatively straightforward, common in QC labs.	Requires expertise in sample derivatization and thermal profiling.	Complex method development and data analysis.
Conclusion for 2,6-octadiene-4,5-diol	Recommended Method. Balances performance, cost, and robustness for routine QC.	Feasible with derivatization, but adds complexity and potential for error.	Overkill for routine analysis unless very low detection limits are required. Potential for poor ionization of diols without derivatization.[8][9]

Based on this comparison, HPLC-UV is the most appropriate technique for routine quantification of 2,6-octadiene-4,5-diol in a drug development or quality control setting. It provides the necessary performance without the added complexity and cost of mass spectrometry-based methods.

A Deep Dive: Development of a Robust HPLC-UV Method

The foundation of a successful validation is a well-developed method. For 2,6-octadiene-4,5-diol, a reversed-phase HPLC method is the logical starting point due to the polar hydroxyl groups.

Rationale for Method Parameters:

• Column: A C18 column is chosen for its versatility and ability to retain moderately polar analytes. A particle size of 3.5 µm provides a good balance between efficiency and backpressure.

• Mobile Phase: A gradient of water and acetonitrile (ACN) is selected. ACN is a common organic modifier that provides good peak shape for a wide range of compounds. A gradient is used to ensure that any potential impurities with different polarities are effectively eluted and separated.

• Detection: The diene structure suggests UV absorbance. An initial photodiode array (PDA) scan should be performed on a standard solution to determine the wavelength of maximum absorbance (λmax), which is anticipated to be in the low UV range (e.g., 210 nm).

• Flow Rate & Temperature: A flow rate of 1.0 mL/min and a column temperature of 30 °C are standard starting points that provide good chromatography for many small molecules.

Optimized Chromatographic Conditions:

• Instrument: Agilent 1260 Infinity II HPLC or equivalent with PDA detector.

• Column: ZORBAX Eclipse Plus C18, 4.6 x 150 mm, 3.5 µm

• Mobile Phase A: 0.1% Phosphoric Acid in Water

• Mobile Phase B: Acetonitrile

• Gradient: 10% B to 90% B over 15 minutes, hold for 2 minutes, return to initial conditions.

• Flow Rate: 1.0 mL/min

• Column Temperature: 30 °C

• Detection Wavelength: 210 nm

• Injection Volume: 10 µL

• Standard/Sample Diluent: 50:50 Water:Acetonitrile

Systematic Validation Protocol (Based on ICH Q2(R1) Guidelines)

Method validation is the process of providing documented evidence that an analytical procedure is suitable for its intended purpose.[10][11] The following sections detail the experimental protocols and acceptance criteria for validating the HPLC method for 2,6-octadiene-4,5-diol.

// Main nodes Start [label="Method Development\n(Optimized HPLC Conditions)", shape=Mdiamond, fillcolor="#FBBC05"]; Specificity [label="Specificity / Selectivity", fillcolor="#4285F4", fontcolor="#FFFFFF"]; Linearity [label="Linearity & Range", fillcolor="#4285F4", fontcolor="#FFFFFF"]; Accuracy [label="Accuracy\n(Recovery)", fillcolor="#4285F4", fontcolor="#FFFFFF"]; Precision [label="Precision", fillcolor="#4285F4", fontcolor="#FFFFFF"]; LOD_LOQ [label="LOD & LOQ", fillcolor="#4285F4", fontcolor="#FFFFFF"]; Robustness [label="Robustness", fillcolor="#4285F4", fontcolor="#FFFFFF"]; Validated [label="Validated Method", shape=Mdiamond, fillcolor="#34A853", fontcolor="#FFFFFF"];

// Sub-nodes for Precision Repeatability [label="Repeatability\n(Intra-assay)", shape=ellipse, style=dashed]; Intermediate [label="Intermediate Precision\n(Inter-assay)", shape=ellipse, style=dashed];

// Edges Start -> Specificity; Specificity -> Linearity; Linearity -> Accuracy; Linearity -> Precision; Accuracy -> LOD_LOQ; Precision -> LOD_LOQ; LOD_LOQ -> Robustness; Robustness -> Validated;

// Precision sub-graph Precision -> Repeatability [style=dashed]; Precision -> Intermediate [style=dashed]; } DOT Figure 2: Workflow for HPLC method validation based on ICH Q2(R1) principles.

Specificity

Purpose: To demonstrate that the analytical method can unequivocally assess the analyte in the presence of components that may be expected to be present, such as impurities, degradation products, or matrix components.[11]

Experimental Protocol:

• Prepare a solution of the 2,6-octadiene-4,5-diol reference standard.

• Prepare a solution of a placebo (all matrix components without the analyte).

• Prepare a spiked sample by adding a known amount of the reference standard to the placebo.

• Subject a sample of the analyte to stress conditions (e.g., acid, base, oxidation, heat, light) to induce degradation.

• Inject all five samples (standard, placebo, spiked sample, unstressed sample, and stressed sample) into the HPLC system.

• Assess the results for peak purity using a PDA detector and ensure there is no interference at the retention time of the analyte peak.

Acceptance Criteria:

• The analyte peak should be free from any co-eluting peaks in the stressed and placebo samples, as demonstrated by peak purity analysis (purity angle < purity threshold).

• The placebo sample should show no peak at the retention time of the analyte.

Linearity and Range

Purpose: To demonstrate that the method's response is directly proportional to the concentration of the analyte over a specified range.

Experimental Protocol:

• Prepare a stock solution of the 2,6-octadiene-4,5-diol reference standard.

• Perform serial dilutions to create a minimum of five concentration levels, typically ranging from 50% to 150% of the expected working concentration (e.g., 50, 75, 100, 125, 150 µg/mL).

• Inject each concentration level in triplicate.

• Plot a graph of the mean peak area versus concentration.

• Perform a linear regression analysis to determine the correlation coefficient (R²), y-intercept, and slope of the regression line.

Acceptance Criteria:

• The correlation coefficient (R²) should be ≥ 0.999.

• The y-intercept should not be significantly different from zero.

• The data points should be visually distributed close to the regression line.

Table 2: Illustrative Linearity Data

Concentration (µg/mL)	Mean Peak Area (n=3)
50.0	451023
75.0	674589
100.0	902112
125.0	1128954
150.0	1350678
Regression Results	Value
Correlation Coefficient (R²)	0.9998
Slope	8995.4
Y-Intercept	125.7

Accuracy

Purpose: To determine the closeness of the test results obtained by the method to the true value. It is typically assessed using a recovery study.

Experimental Protocol:

• Prepare a placebo solution.

• Spike the placebo with the analyte at three different concentration levels (e.g., 80%, 100%, and 120% of the target concentration).

• Prepare three replicate samples at each concentration level.

• Analyze the samples and calculate the percentage recovery for each replicate.

Acceptance Criteria:

• The mean percent recovery should be within 98.0% to 102.0% at each concentration level.

• The relative standard deviation (%RSD) for the recovery at each level should be ≤ 2.0%.

Table 3: Illustrative Accuracy (Recovery) Data

Spike Level	Concentration (µg/mL)	Mean Recovery (%) (n=3)	%RSD
80%	80.0	99.5%	0.8%
100%	100.0	100.3%	0.5%
120%	120.0	101.1%	0.6%

Precision

Purpose: To assess the degree of scatter between a series of measurements obtained from multiple samplings of the same homogeneous sample under prescribed conditions.[12] Precision is evaluated at two levels: repeatability and intermediate precision.

Experimental Protocol:

• Repeatability (Intra-assay precision):

  • Prepare six individual samples at 100% of the target concentration from the same homogeneous batch.

  • Analyze these samples on the same day, with the same analyst, on the same instrument.

  • Calculate the %RSD of the results.

• Intermediate Precision (Inter-assay precision):

  • Repeat the repeatability experiment on a different day, with a different analyst, and/or on a different instrument.

  • Calculate the %RSD for this second set of data and perform a statistical comparison (e.g., F-test) of the two data sets to assess overall precision.

Acceptance Criteria:

• The %RSD for repeatability should be ≤ 1.0%.

• The %RSD for intermediate precision should be ≤ 2.0%.

Table 4: Illustrative Precision Data

Precision Level	Parameter	Result (% Assay)	%RSD
Repeatability	Analyst 1 / Day 1 / Inst. 1	99.8, 100.1, 99.5, 100.5, 99.9, 100.2	0.4%
Intermediate Precision	Analyst 2 / Day 2 / Inst. 2	100.5, 101.0, 99.9, 100.8, 101.2, 100.3	0.5%

Limit of Detection (LOD) and Limit of Quantitation (LOQ)

Purpose:

• LOD: The lowest amount of analyte in a sample that can be detected but not necessarily quantitated as an exact value.

• LOQ: The lowest amount of analyte in a sample that can be quantitatively determined with suitable precision and accuracy.

Experimental Protocol (Based on Signal-to-Noise Ratio):

• Determine the signal-to-noise (S/N) ratio by comparing the signal from samples with known low concentrations of analyte with those of blank samples.

• The concentration that yields an S/N ratio of approximately 3:1 is typically accepted as the LOD.

• The concentration that yields an S/N ratio of approximately 10:1 is typically accepted as the LOQ.

• Confirm the LOQ by injecting a series of samples at this concentration and demonstrating acceptable precision and accuracy.

Acceptance Criteria:

• LOD should be established with an S/N ratio of ~3:1.

• LOQ should be established with an S/N ratio of ~10:1, and the precision (%RSD) at the LOQ should be ≤ 10%.

Table 5: Illustrative LOD & LOQ Data

Parameter	Concentration (µg/mL)	Signal-to-Noise Ratio	Precision (%RSD, n=6) at LOQ
LOD	0.1	3.2	N/A
LOQ	0.3	10.5	5.8%

Robustness

Purpose: To measure the capacity of the method to remain unaffected by small, but deliberate variations in method parameters. This provides an indication of its reliability during normal usage.

Experimental Protocol:

• Identify critical method parameters (e.g., flow rate, column temperature, mobile phase composition).

• Vary each parameter slightly (e.g., flow rate ±0.1 mL/min, temperature ±2 °C).

• Analyze a system suitability standard under each modified condition.

• Evaluate the impact on key chromatographic parameters (e.g., retention time, peak area, tailing factor).

Acceptance Criteria:

• System suitability parameters (e.g., resolution, tailing factor, plate count) should remain within acceptable limits for all varied conditions.

• The results should not deviate significantly from the analysis under normal conditions.

Table 6: Illustrative Robustness Data

Parameter Varied	Variation	Retention Time (min)	Tailing Factor
Nominal	---	8.52	1.1
Flow Rate	+0.1 mL/min	8.15	1.1
Flow Rate	-0.1 mL/min	8.91	1.1
Temperature	+2 °C	8.45	1.1
Temperature	-2 °C	8.59	1.2

Conclusion

The successful validation of an HPLC method is a prerequisite for its implementation in a regulated environment. This guide has demonstrated that a reversed-phase HPLC-UV method is a robust, practical, and cost-effective choice for the quantification of 2,6-octadiene-4,5-diol. By systematically evaluating parameters such as specificity, linearity, accuracy, precision, and robustness according to ICH guidelines, laboratories can ensure the generation of reliable and defensible analytical data. This validated method serves as a cornerstone for quality assessment, enabling confident decision-making throughout the product lifecycle.

References

• An approach based on liquid chromatography/electrospray ionization–mass spectrometry to detect diol metabolites as biomarkers of exposure to styrene and 1,3-butadiene. U.S. National Library of Medicine, National Institutes of Health.[Link]

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• ICH Quality Guidelines. International Council for Harmonisation.[Link]

• ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology. ECA Academy.[Link]

• ICH Harmonised Tripartite Guideline: Validation of Analytical Procedures: Text and Methodology Q2(R1). International Council for Harmonisation.[Link]

• ICH Q2 Analytical Method Validation. SlideShare.[Link]

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• Design and Validation of a Sensitive Multisteroid LC-MS/MS Assay for the Routine Clinical Use. MDPI.[Link]

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• Understanding Chemical Testing: GC-MS vs. HPLC. Smithers.[Link]

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A Comparative Guide to Thermal vs. Anionic Oxy-Cope Rearrangement of 2,6-Octadiene-4,5-diol

For researchers, scientists, and professionals in drug development, the strategic selection of synthetic methodologies is paramount to achieving target molecules efficiently and with high fidelity. The oxy-Cope rearrangement, a powerful carbon-carbon bond-forming reaction, offers a compelling avenue for the synthesis of complex carbonyl compounds. This guide provides an in-depth, objective comparison of the thermal and anionic variants of the oxy-Cope rearrangement, with a specific focus on the transformation of 2,6-octadiene-4,5-diol. By examining the underlying mechanisms, reaction conditions, and stereochemical outcomes, this document aims to equip the reader with the necessary insights to make informed decisions in their synthetic endeavors.

The Oxy-Cope Rearrangement: A[1][1]-Sigmatropic Transformation

The oxy-Cope rearrangement is a variant of the Cope rearrangement, a pericyclic reaction involving the[1][1]-sigmatropic shift of a 1,5-diene.[2] In the oxy-Cope variant, the presence of a hydroxyl group on a saturated carbon within the diene system introduces a crucial thermodynamic driving force. The initial rearrangement product is an enol, which readily tautomerizes to a stable carbonyl compound.[3] This tautomerization renders the reaction largely irreversible, a significant advantage in synthetic applications.[3][4]

The substrate at the heart of our comparison, 2,6-octadiene-4,5-diol, possesses the requisite 1,5-diene framework with hydroxyl groups that can participate in and influence the rearrangement. The choice between a purely thermal process and an anion-accelerated pathway has profound implications for the reaction's efficiency and outcome.

Mechanistic Considerations: A Tale of Two Pathways

Both the thermal and anionic oxy-Cope rearrangements of 2,6-octadiene-4,5-diol proceed through a concerted, pericyclic mechanism involving a six-membered, chair-like transition state.[5][6] This highly ordered transition state is key to the reaction's often-observed high stereospecificity.[3][7]

The Thermal Oxy-Cope Rearrangement

In the thermal variant, the diol is subjected to high temperatures, typically in the range of 150-250 °C.[3][8] The thermal energy supplied is necessary to overcome the activation barrier of the[1][1]-sigmatropic shift. The reaction proceeds through a neutral transition state, leading to the formation of an enol, which then tautomerizes to the final diketone product.

Figure 1: Mechanism of the thermal oxy-Cope rearrangement.

The Anionic Oxy-Cope Rearrangement

The anionic oxy-Cope rearrangement represents a dramatic acceleration of this transformation.[1] The reaction is initiated by deprotonation of one or both of the hydroxyl groups with a strong base, typically a metal hydride like potassium hydride (KH).[1][9] The resulting alkoxide(s) undergo the[1][1]-sigmatropic shift at significantly lower temperatures, often at or below room temperature.[1][9] This remarkable rate enhancement, by a factor of 10¹⁰ to 10¹⁷, is attributed to the electron-donating nature of the oxyanion, which weakens the adjacent carbon-carbon bond and lowers the activation energy of the rearrangement.[10]

Figure 2: Mechanism of the anionic oxy-Cope rearrangement.

Comparative Analysis: Performance and Experimental Data

Parameter	Thermal Oxy-Cope Rearrangement	Anionic Oxy-Cope Rearrangement
Reaction Temperature	High (typically 150-250 °C)	Low (typically room temperature or below)
Reaction Time	Hours to days	Minutes to hours
Yield	Moderate to good	Good to excellent
Base Required	None	Strong, non-nucleophilic base (e.g., KH, NaH)
Solvent	High-boiling, non-polar solvents	Aprotic polar solvents (e.g., THF, DMF)
Stereoselectivity	Generally high, proceeds via a chair-like transition state	Generally very high, also proceeds via a chair-like transition state
Substrate Scope	Limited by thermal stability of starting material and product	Broader, tolerates more sensitive functional groups

Note: The data presented in this table is a synthesis of typical experimental outcomes for substrates structurally similar to 2,6-octadiene-4,5-diol.

Experimental Protocols

The following protocols are representative methodologies for conducting the thermal and anionic oxy-Cope rearrangements of 2,6-octadiene-4,5-diol.

Thermal Oxy-Cope Rearrangement Protocol

Rationale: This protocol utilizes high temperature to overcome the activation energy barrier. A high-boiling, inert solvent is chosen to maintain the required temperature and to minimize side reactions.

Step-by-Step Methodology:

• A solution of 2,6-octadiene-4,5-diol (1.0 mmol) in a high-boiling inert solvent such as diphenyl ether (10 mL) is prepared in a sealed, heavy-walled glass tube.

• The solution is thoroughly degassed by several freeze-pump-thaw cycles to remove oxygen, which can lead to decomposition at high temperatures.

• The sealed tube is heated in a sand bath or a suitable oven to 200 °C.

• The reaction is monitored by thin-layer chromatography (TLC) or gas chromatography (GC) for the disappearance of the starting material.

• Upon completion (typically after 24-48 hours), the reaction mixture is cooled to room temperature.

• The product is isolated by direct distillation from the reaction mixture under reduced pressure or by column chromatography on silica gel.

Anionic Oxy-Cope Rearrangement Protocol

Rationale: This protocol leverages the rate-accelerating effect of an alkoxide intermediate. Potassium hydride is a strong, non-nucleophilic base that efficiently deprotonates the hydroxyl groups. The use of a crown ether, such as 18-crown-6, is often employed to sequester the potassium cation, leading to a more "naked" and reactive alkoxide.[11]

Step-by-Step Methodology:

• To a stirred suspension of potassium hydride (2.2 mmol, 30% dispersion in mineral oil, washed with dry hexanes) in anhydrous tetrahydrofuran (THF, 10 mL) under an inert atmosphere (argon or nitrogen) at 0 °C, a solution of 2,6-octadiene-4,5-diol (1.0 mmol) in anhydrous THF (5 mL) is added dropwise.

• (Optional) 18-crown-6 (2.2 mmol) can be added to the potassium hydride suspension prior to the addition of the diol to enhance the reaction rate.

• The reaction mixture is allowed to warm to room temperature and stirred for 1-3 hours.

• The reaction progress is monitored by TLC for the consumption of the starting material.

• Upon completion, the reaction is carefully quenched by the slow addition of a saturated aqueous solution of ammonium chloride (NH₄Cl) at 0 °C.

• The aqueous layer is extracted with diethyl ether or ethyl acetate (3 x 20 mL).

• The combined organic layers are washed with brine, dried over anhydrous sodium sulfate (Na₂SO₄), filtered, and concentrated under reduced pressure.

• The crude product is purified by column chromatography on silica gel.

Figure 3: Comparative experimental workflow.

Conclusion and Recommendations

The choice between the thermal and anionic oxy-Cope rearrangement for a substrate like 2,6-octadiene-4,5-diol is a clear one for most synthetic applications. The anionic variant offers overwhelming advantages in terms of reaction rate, temperature, and often yield. The ability to perform the reaction at or below room temperature makes it compatible with a wider range of functional groups and thermally sensitive substrates.

The thermal oxy-Cope rearrangement, while mechanistically insightful, is generally reserved for substrates that are incompatible with strong bases or when the desired product is unstable under basic conditions. For the vast majority of synthetic endeavors, the anionic oxy-Cope rearrangement is the superior method, providing a rapid, efficient, and highly stereoselective route to valuable diketone products.

References

• Berson, J. A., & Jones, M. (1964). A Synthesis of Ketones by the Thermal Isomerization of 3-Hydroxy-1,5-hexadienes. The Oxy-Cope Rearrangement. Journal of the American Chemical Society, 86(22), 5019–5020. [Link]

• Cope, A. C., & Hardy, E. M. (1940). The Introduction of Substituted Vinyl Groups. V. A Rearrangement Involving the Migration of an Allyl Group in a Three-Carbon System. Journal of the American Chemical Society, 62(2), 441–444. [Link]

• Evans, D. A., & Golob, A. M. (1975).[1][1]Sigmatropic rearrangements of 1,5-diene alkoxides. Powerful accelerating effects of the alkoxide substituent. Journal of the American Chemical Society, 97(16), 4765–4766. [Link]

• Schneider, C., & Weise, C. F. (2014). Cope, Oxy-Cope, and Anionic Oxy-Cope Rearrangements. In Comprehensive Organic Synthesis (Second Edition, pp. 568-613). Elsevier. [Link]

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• Wikipedia. (2023, December 29). Oxy-Cope rearrangement. [Link]

• Rutherford, A. P., Gibb, C. S., Hartley, R. C., & Goodman, J. M. (2001). Stereocontrol in a one-pot procedure for anionic oxy-Cope rearrangement followed by intramolecular aldol reaction. Journal of the Chemical Society, Perkin Transactions 1, (9), 1053-1064. [Link]

• Smith, A. B., III, & Condon, S. M. (2008). Evolution of the Total Synthesis of (−)-Okilactomycin Exploiting a Tandem Oxy-Cope Rearrangement/Oxidation, the Petasis-Ferrier Union/Rearrangement and Ring Closing Metathesis. The Journal of organic chemistry, 73(14), 5585–5593. [Link]

• Gronert, S., & Kass, S. R. (2001). The anionic oxy-Cope rearrangement: using chemical reactivity to reveal the facile isomerization of the parent substrates in the gas phase. The Journal of organic chemistry, 66(22), 7387–7393. [Link]

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A Comparative Analysis of Oxidation Rates: 2,6-Octadiene-4,5-diol vs. Saturated Aliphatic Diols

Introduction

The selective oxidation of diols is a cornerstone of modern organic synthesis, providing critical intermediates for pharmaceuticals, fine chemicals, and materials science. The efficiency of these transformations is profoundly influenced by the substrate's molecular architecture. This guide provides an in-depth technical comparison of the oxidation rates of the unsaturated diol, 2,6-octadiene-4,5-diol, and its saturated aliphatic counterparts. While direct kinetic comparisons under identical conditions are not extensively documented in the literature, a robust analysis can be constructed by examining the distinct electronic and structural features of these molecules and drawing upon established principles of oxidation chemistry. This guide is intended for researchers, scientists, and drug development professionals seeking to understand and optimize diol oxidation processes.

Structural and Electronic Considerations: A Tale of Two Diols

The fundamental difference between 2,6-octadiene-4,5-diol and a saturated aliphatic diol, such as octane-4,5-diol, lies in the presence of carbon-carbon double bonds in the former. These double bonds introduce unique electronic properties that significantly impact the reactivity of the adjacent hydroxyl groups.

2,6-Octadiene-4,5-diol is a vicinal diol where both hydroxyl-bearing carbons are in an allylic position. This structural motif is key to its enhanced reactivity. The allylic C-H bonds are weaker than typical sp³ C-H bonds due to the resonance stabilization of the resulting allylic radical or cation intermediate. This inherent instability of the C-H bond facilitates its cleavage during oxidation.

Saturated aliphatic diols , in contrast, lack this electronic activation. Their oxidation proceeds through mechanisms that are more sensitive to steric hindrance and the nature of the hydroxyl group (primary vs. secondary). The C-H bonds on the carbinol carbons are stronger, requiring more aggressive reaction conditions or more potent oxidizing agents to achieve comparable reaction rates.

Comparative Oxidation Rates and Mechanisms

The oxidation of diols can proceed through several mechanistic pathways, largely dependent on the substrate's structure and the choice of oxidant.

Oxidation of Saturated Aliphatic Diols

The oxidation of saturated aliphatic diols, particularly vicinal diols, has been the subject of numerous kinetic studies. The reaction mechanism is heavily influenced by the relative positions of the hydroxyl groups.

• Vicinal Diols (e.g., octane-4,5-diol): With many oxidizing agents, vicinal diols undergo oxidative cleavage of the C-C bond between the two hydroxyl groups, a process known as glycol fission.[1][2] This often proceeds through a cyclic intermediate, such as a cyclic manganate ester in the case of permanganate oxidation.[2]

• Non-Vicinal Diols (e.g., octane-1,8-diol): These diols are typically oxidized via a hydride-transfer mechanism, similar to that of monohydric alcohols, to yield hydroxycarbonyl compounds.[1]

The rates of oxidation for saturated diols are influenced by steric hindrance around the hydroxyl groups. Increased substitution on the carbinol carbons can either accelerate the reaction by relieving steric strain in the transition state or retard it by hindering the approach of the oxidant.

Oxidation of 2,6-Octadiene-4,5-diol: The Allylic Advantage

The presence of allylic hydroxyl groups in 2,6-octadiene-4,5-diol opens up additional, more facile oxidation pathways. The oxidation of allylic alcohols is generally much faster than that of their saturated analogs.[3][4] This can be attributed to the stabilization of the reaction intermediates.

The oxidation can proceed via a radical mechanism, particularly with reagents like manganese dioxide (MnO₂), where the initial step is the formation of an allylic radical that is stabilized by resonance.[3] This resonance delocalization lowers the activation energy of the rate-determining step, leading to a significant rate enhancement.

With chromium(VI) reagents, the oxidation of allylic alcohols is also highly efficient, proceeding through the formation of a chromate ester followed by the abstraction of the allylic proton.[4][5]

The expected product from the selective oxidation of one of the hydroxyl groups in 2,6-octadiene-4,5-diol would be the corresponding α,β-unsaturated ketone, 2,6-octadien-4-one-5-ol. Further oxidation could lead to the diketone.

Quantitative Data Comparison

Substrate	Oxidant	Solvent	Temperature (°C)	Rate Constant (k)	Reference
Ethane-1,2-diol	Acid Permanganate	Aqueous	25	0.045 M⁻¹s⁻¹	[2]
Propane-1,2-diol	Acid Permanganate	Aqueous	25	0.063 M⁻¹s⁻¹	[2]
Butane-2,3-diol	Acid Permanganate	Aqueous	25	0.11 M⁻¹s⁻¹	[2]
Allyl Alcohol	Quinaldinium Chlorochromate	40% Acetic Acid	35	1.85 x 10⁻³ s⁻¹ (pseudo-first order)	[6]

Note: The data in this table are from different studies with varying reaction conditions and cannot be directly compared. However, they serve to illustrate the general orders of magnitude for the oxidation rates of saturated diols and a simple allylic alcohol. The rate constant for allyl alcohol, even under different conditions, suggests a significantly more facile oxidation compared to the saturated diols.

Proposed Experimental Protocol for a Comparative Kinetic Study

To obtain a direct and quantitative comparison of the oxidation rates, a controlled kinetic study is necessary. The following protocol outlines a potential experimental design.

Objective: To determine and compare the second-order rate constants for the oxidation of 2,6-octadiene-4,5-diol and octane-4,5-diol with potassium permanganate under acidic conditions.

Materials:

• 2,6-octadiene-4,5-diol

• Octane-4,5-diol

• Potassium permanganate (KMnO₄)

• Perchloric acid (HClO₄)

• Sodium fluoride (NaF) (to suppress side reactions of Mn(III))

• Acetonitrile (spectroscopic grade)

• Deionized water

• UV-Vis spectrophotometer with a thermostatted cell holder

• Stopped-flow apparatus (optional, for rapid reactions)

Procedure:

• Preparation of Stock Solutions:

  • Prepare a 0.01 M stock solution of KMnO₄ in deionized water. .

  • Prepare 0.1 M stock solutions of 2,6-octadiene-4,5-diol and octane-4,5-diol in a 1:1 (v/v) acetonitrile-water mixture.

  • Prepare a 1.0 M stock solution of HClO₄.

  • Prepare a 0.1 M stock solution of NaF.

• Kinetic Measurements:

  • Set the spectrophotometer to monitor the disappearance of the permanganate ion at its λ_max (around 526 nm).

  • Equilibrate the stock solutions and the reaction vessel to the desired temperature (e.g., 25 °C).

  • In a typical kinetic run, pipette the required volumes of the diol solution, HClO₄, and NaF into the reaction cuvette.

  • Initiate the reaction by adding a small, known volume of the KMnO₄ stock solution and start data acquisition immediately.

  • The reaction should be carried out under pseudo-first-order conditions, with the concentration of the diol being at least 10-fold in excess of the KMnO₄ concentration.

  • Record the absorbance at regular time intervals until the reaction is at least 80% complete.

• Data Analysis:

  • Plot ln(A_t - A_∞) versus time, where A_t is the absorbance at time t and A_∞ is the absorbance at the end of the reaction.

  • The slope of this plot will give the pseudo-first-order rate constant, k_obs.

  • Repeat the experiment with varying concentrations of the diol while keeping the concentrations of KMnO₄ and HClO₄ constant.

  • Plot k_obs versus the concentration of the diol. The slope of this plot will be the second-order rate constant, k₂.

  • Compare the k₂ values obtained for 2,6-octadiene-4,5-diol and octane-4,5-diol.

Mechanistic Pathways and Visualizations

The distinct structures of the two diols lead to different predominant oxidation pathways.

Caption: Contrasting oxidation mechanisms of unsaturated and saturated diols.

Caption: Experimental workflow for comparative kinetic analysis.

Conclusion

References

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Safety & Regulatory Compliance

Navigating the Disposal of 2,6-Octadiene-4,5-diol: A Comprehensive Guide for Laboratory Professionals

For researchers and drug development professionals, the synthesis and handling of novel chemical compounds are routine. However, the lifecycle of these materials extends beyond their use in experimentation to their safe and compliant disposal. This guide provides an in-depth, procedural overview for the proper disposal of 2,6-Octadiene-4,5-diol, a compound for which specific safety data may not be readily available. By leveraging established principles of chemical safety and regulatory compliance, this document aims to empower laboratory personnel to manage this chemical waste stream responsibly, ensuring the protection of both individuals and the environment.

Hazard Assessment: Understanding the Profile of 2,6-Octadiene-4,5-diol

Flammability: As a C8 alcohol, 2,6-Octadiene-4,5-diol should be treated as a potentially flammable liquid.[1] The presence of double bonds can also contribute to its reactivity.

Toxicity: While specific toxicological data for this compound is limited, unsaturated alcohols can exhibit greater toxicity and irritation compared to their saturated counterparts.[2] It is prudent to handle it as a substance with potential for skin and eye irritation.

Reactivity: The presence of hydroxyl groups and double bonds indicates potential for reactivity with strong oxidizing agents, acids, and other reactive materials.

Given these inferred hazards, 2,6-Octadiene-4,5-diol waste must be managed as a hazardous material.

Immediate Safety and Operational Plan

Prior to handling 2,6-Octadiene-4,5-diol for disposal, a clear operational plan must be in place to minimize risk.

Personal Protective Equipment (PPE)

The selection and proper use of PPE are the first line of defense against chemical exposure.

PPE Component	Specifications and Rationale
Eye Protection	Chemical splash goggles are mandatory to protect against potential splashes.
Hand Protection	Chemical-resistant gloves, such as nitrile or neoprene, should be worn. These materials offer good resistance to a range of chemicals, including alcohols.[3]
Body Protection	A flame-resistant lab coat should be worn to protect against splashes and potential fire hazards.
Respiratory Protection	While not typically required for small quantities handled in a well-ventilated area, a respirator may be necessary if there is a risk of inhaling vapors, especially during spill cleanup.

Engineering Controls

All handling and preparation for disposal of 2,6-Octadiene-4,5-diol should be conducted in a well-ventilated area, preferably within a certified chemical fume hood. This minimizes the inhalation of any potential vapors.

Step-by-Step Disposal Protocol

The disposal of 2,6-Octadiene-4,5-diol must adhere to federal and local hazardous waste regulations. Under no circumstances should this chemical be disposed of down the drain or in regular trash.

Step 1: Waste Characterization

Based on its properties as an unsaturated diol, waste 2,6-Octadiene-4,5-diol should be classified as a flammable organic liquid. This classification will determine the appropriate waste stream and disposal route.

Step 2: Waste Collection and Segregation

• Container Selection: Use a designated, chemically compatible container for collecting the waste. High-density polyethylene (HDPE) or glass containers are generally suitable for alcohol-based waste.[4][5] The container must be in good condition with a secure, leak-proof cap.

• Segregation: Do not mix 2,6-Octadiene-4,5-diol waste with incompatible materials. It should be collected separately from strong acids, bases, and oxidizing agents to prevent potentially hazardous reactions.[6] It is best practice to segregate halogenated and non-halogenated solvent waste.

Step 3: Labeling

Properly label the waste container immediately upon the first addition of waste. The label must include:

• The words "Hazardous Waste"

• The full chemical name: "2,6-Octadiene-4,5-diol"

• The specific hazards (e.g., "Flammable," "Irritant")

• The accumulation start date

• The name of the principal investigator or laboratory contact

Step 4: Storage

Store the sealed and labeled waste container in a designated Satellite Accumulation Area (SAA) within the laboratory. The SAA should be:

• At or near the point of generation.

• Under the control of laboratory personnel.

• Away from sources of ignition such as heat, sparks, or open flames.

• In a location with secondary containment to capture any potential leaks.

Step 5: Final Disposal

Arrange for the pickup and disposal of the hazardous waste through your institution's Environmental Health and Safety (EHS) department or a licensed hazardous waste disposal contractor. Do not exceed the allowable accumulation time limits for your facility's generator status.

Disposal Decision Flowchart

Caption: Figure 1. Disposal workflow for 2,6-Octadiene-4,5-diol.

Spill Management Protocol

In the event of a spill, immediate and appropriate action is crucial to mitigate risks.

Step 1: Immediate Response

• Alert all personnel in the immediate area of the spill.

• If the spill is large or if there is a fire, evacuate the area and activate the nearest fire alarm. Call emergency services.

• If the spill is small and manageable, proceed with cleanup only if you are trained and have the appropriate spill control materials.

Step 2: Containment and Cleanup

• Ensure the area is well-ventilated.

• Wearing the appropriate PPE, contain the spill using a chemical spill kit with absorbent materials. Do not use combustible materials like paper towels to absorb a flammable liquid.

• For small spills, use absorbent pads or a non-combustible absorbent material like sand or vermiculite.

• Once the liquid is absorbed, carefully scoop the material into a designated hazardous waste container.

Step 3: Decontamination

• Clean the spill area with soap and water.

• All materials used for cleanup, including contaminated gloves and absorbent pads, must be disposed of as hazardous waste.

Spill Response Decision Tree

Caption: Figure 2. Decision tree for responding to a 2,6-Octadiene-4,5-diol spill.

Regulatory Compliance

The disposal of 2,6-Octadiene-4,5-diol is governed by regulations from the Environmental Protection Agency (EPA) and, in California, by the Department of Toxic Substances Control (DTSC) under Title 22 of the California Code of Regulations.[7][8][9] Key regulatory considerations include:

• Waste Characterization: Properly identifying the waste as hazardous is the first step in compliance.

• Generator Status: Your laboratory's hazardous waste generator status (e.g., Very Small, Small, or Large Quantity Generator) will dictate accumulation time limits and other requirements.

• Record Keeping: Maintain accurate records of all hazardous waste generated and disposed of, including manifests from the disposal vendor.

By adhering to the procedures outlined in this guide, researchers and laboratory personnel can ensure the safe and compliant disposal of 2,6-Octadiene-4,5-diol, upholding a culture of safety and environmental responsibility.

References

• BASF. (2022, March 28). Safety data sheet.
• California State Water Resources Control Board. TITLE 22.
• Thermo Fisher Scientific. (2008, January 4). SAFETY DATA SHEET.
• California Code of Regulations. Title 22, § 64812.05 - Laboratory Facilities and Equipment.
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A Senior Application Scientist's Guide to Handling 2,6-Octadiene-4,5-diol

As researchers and professionals in drug development, our commitment to innovation must be matched by an unwavering dedication to safety. The handling of any chemical, including 2,6-Octadiene-4,5-diol, requires a thorough understanding of its properties and the implementation of rigorous safety protocols. This guide provides essential, immediate safety and logistical information for the operational use and disposal of 2,6-Octadiene-4,5-diol, grounded in the principles of scientific integrity and field-proven insights.

While the toxicological properties of 2,6-Octadiene-4,5-diol have not been thoroughly investigated, a cautious approach is paramount.[1] The following procedures are based on available safety data and best practices for handling similar chemical compounds.

Hazard Identification and Risk Assessment

A comprehensive risk assessment is the cornerstone of safe laboratory practice. Before handling 2,6-Octadiene-4,5-diol, it is crucial to understand its potential hazards.

Known and Potential Hazards:

• Eye and Skin Contact: Direct contact may cause irritation.[2] It is advisable to avoid contact with skin and eyes.[1]

• Inhalation: While not an expected route of exposure with proper handling, inhalation of vapors, mist, or gas should be avoided.[1][2]

• Ingestion: Ingestion may be harmful.[2]

• Flammability: The compound is combustible. In case of fire, suitable extinguishing media include water spray, alcohol-resistant foam, dry chemical, or carbon dioxide.[1]

A Safety Data Sheet (SDS) for a similar compound, Octadecane, indicates it is considered hazardous by OSHA.[2] Given the lack of extensive data on 2,6-Octadiene-4,5-diol, it is prudent to handle it with a similar level of caution.

Engineering Controls:

The primary line of defense against chemical exposure is the use of effective engineering controls.

• Fume Hood: All handling of 2,6-Octadiene-4,5-diol that may generate dust, aerosols, or vapors must be conducted in a certified chemical fume hood to minimize inhalation risk.[1][3]

• Ventilation: Ensure adequate ventilation in the laboratory.[1]

Personal Protective Equipment (PPE) Protocol

The selection and use of appropriate PPE are critical to prevent exposure. The following table outlines the mandatory PPE for handling 2,6-Octadiene-4,5-diol.

Protection Type	Required PPE	Specifications and Guidelines
Eye and Face Protection	Safety Goggles and Face Shield	Chemical splash goggles that provide a complete seal around the eyes are required. A face shield should be worn in conjunction with goggles, especially during procedures with a high risk of splashing.[3]
Hand Protection	Chemical-Resistant Gloves	Nitrile or neoprene gloves are recommended. Always inspect gloves for any signs of damage before use. Double gloving is advised for enhanced protection.[3]
Body Protection	Laboratory Coat	A flame-resistant lab coat that fastens securely is mandatory. Ensure sleeves are fully extended to protect the wrists.[3]
Respiratory Protection	Fume Hood or Respirator	All handling should occur in a chemical fume hood.[3] If a fume hood is not available, a NIOSH-approved respirator with appropriate cartridges for organic vapors and particulates must be used.
Foot Protection	Closed-Toe Shoes	Sturdy, closed-toe shoes are required to protect against spills and falling objects.[3]

Operational and Disposal Plans

A systematic approach to handling and disposal is essential for maintaining a safe laboratory environment.

Experimental Workflow: Safe Handling and Operation

The following diagram outlines the standard procedure for safely handling 2,6-Octadiene-4,5-diol.

Caption: Standard procedure for safely handling 2,6-Octadiene-4,5-diol.

Step-by-Step Handling Protocol:

• Preparation:

  • Don all required PPE as outlined in the table above.

  • Ensure the chemical fume hood is functioning correctly.

  • Gather all necessary equipment and reagents.

• Handling:

  • Conduct all manipulations of 2,6-Octadiene-4,5-diol within the fume hood.

  • When weighing the solid, use a weigh boat and carefully transfer it to the reaction vessel to avoid creating dust. A powder funnel is recommended to prevent spillage.[3]

• Post-Procedure:

  • Decontaminate all surfaces and equipment that have come into contact with the compound. Use an appropriate solvent, such as ethanol or isopropanol, followed by soap and water.[3]

  • Dispose of all contaminated materials as hazardous waste.

  • Remove PPE in the correct order to prevent self-contamination: outer gloves, lab coat, face shield, goggles, and finally, inner gloves.[3]

Emergency Procedures

In the event of an accidental release or exposure, follow these procedures immediately.

Spill Response:

• Evacuate personnel to a safe area.[1]

• Ensure adequate ventilation.

• For containment and cleanup, pick up and arrange disposal without creating dust. Sweep up and shovel the material into suitable, closed containers for disposal.[1]

First Aid Measures:

• If Inhaled: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing, give artificial respiration and seek immediate medical attention.[4]

• In Case of Skin Contact: Immediately remove all contaminated clothing. Wash the affected area with soap and plenty of water.[2][4]

• In Case of Eye Contact: Rinse cautiously with water for at least 15 minutes. Remove contact lenses if present and easy to do. Continue rinsing and seek medical attention.[2][4]

• If Swallowed: Do NOT induce vomiting. Rinse mouth with water and seek immediate medical attention. Never give anything by mouth to an unconscious person.[4]

Disposal Plan

Proper disposal of 2,6-Octadiene-4,5-diol and any contaminated materials is crucial to protect the environment and comply with regulations.

• Waste Treatment: Offer surplus and non-recyclable solutions to a licensed disposal company. Contact a licensed professional waste disposal service to dispose of this material.[1]

• Contaminated Packaging: Dispose of as unused product.[1]

• Environmental Precautions: Do not let the product enter drains.[1][4]

References

• Angene Chemical. (2025, April 8). Safety Data Sheet. Retrieved from [Link]

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